4-Methoxy-N,N-dimethylaniline-d2

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Methoxy-N,N-dimethylaniline-d2

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analysis of 4-Methoxy-N,N-dimethylaniline-d2. Due to the limited availability of experimental data for the deuterated species, this guide leverages data from its non-deuterated analog, 4-Methoxy-N,N-dimethylaniline, to provide a thorough understanding of the compound. This document includes detailed experimental protocols for synthesis and analysis, and presents key information in structured tables and diagrams to facilitate research and development. The applications of the non-deuterated compound in dye synthesis and photopolymerization are also discussed, providing context for the potential utility of its deuterated counterpart in various research and development settings, particularly in mechanistic studies and as an internal standard.

Chemical Properties

Table 1: Core Chemical Properties

Property	Value (4-Methoxy-N,N-dimethylaniline)	Value (4-Methoxy-N,N-dimethylaniline-d2 - Calculated)
Molecular Formula	C₉H₁₃NO	C₉H₁₁D₂NO
Molecular Weight	151.21 g/mol	153.22 g/mol
Appearance	White to light yellow powder or crystals	Expected to be similar
Melting Point	46.0 to 50.0 °C	Expected to be similar
Boiling Point	239.2 ± 23.0 °C at 760 mmHg	Expected to be similar
Density	1.0 ± 0.1 g/cm³	Expected to be similar

Table 2: Spectroscopic Data (for 4-Methoxy-N,N-dimethylaniline)

Technique	Data
¹H NMR	Chemical shifts (δ) in ppm
¹³C NMR	Chemical shifts (δ) in ppm
FT-IR	Characteristic absorption bands in cm⁻¹
Mass Spectrometry	m/z ratios of fragments

Note: Specific spectral data for the non-deuterated compound can vary slightly based on the solvent and instrument used. For the d2 analog, the mass spectrum would show a molecular ion peak at m/z 153, and the ¹H NMR would show a reduced integration for the N-methyl protons.

Synthesis and Experimental Protocols

The most common method for the synthesis of 4-Methoxy-N,N-dimethylaniline is the Eschweiler-Clarke reaction.[1] This method can be adapted to produce the d2-labeled compound by using deuterated reagents.

Synthesis of 4-Methoxy-N,N-dimethylaniline-d2 via Modified Eschweiler-Clarke Reaction

This protocol describes the synthesis of 4-Methoxy-N,N-dimethylaniline-d2 from p-anisidine (B42471) using deuterated formaldehyde (B43269) and formic acid-d2.

Materials:

• p-Anisidine

• Deuterated formaldehyde (paraformaldehyde-d2)

• Formic acid-d2

• Sodium carbonate

• Diethyl ether

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add p-anisidine.

• Add an excess of deuterated formaldehyde and formic acid-d2 to the flask. A typical molar ratio is 1:2.5:2.5 (p-anisidine:deuterated formaldehyde:formic acid-d2).[1]

• Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 8-12 hours.[1]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the excess formic acid-d2 by the slow addition of a saturated sodium carbonate solution until effervescence ceases and the pH is alkaline.[1]

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).[1]

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.[1]

• The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent like ethanol/water to yield pure 4-Methoxy-N,N-dimethylaniline-d2.[1]

Synthesis of 4-Methoxy-N,N-dimethylaniline-d2.

Analytical Methods and Protocols

A variety of analytical techniques can be employed for the characterization and quantification of 4-Methoxy-N,N-dimethylaniline-d2. The most common methods are chromatographic techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).[2]

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method with UV detection is well-suited for the analysis of 4-Methoxy-N,N-dimethylaniline-d2.[2]

Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Autosampler and data acquisition software

Reagents and Materials:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (analytical grade)

Procedure:

• Mobile Phase Preparation: Prepare a mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid. The exact ratio may need optimization.[2]

• Standard Preparation: Prepare a stock solution of the compound in the mobile phase. Create a series of working standards by diluting the stock solution.

• Sample Preparation: Dissolve the sample in the mobile phase and filter through a 0.45 µm syringe filter.

• Analysis: Set the flow rate to 1.0 mL/min, column temperature to 30 °C, and detection wavelength to 254 nm. Inject 10 µL of the standards and samples.[2]

• Quantification: Identify the peak based on retention time and quantify using a calibration curve generated from the standards.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides high sensitivity and specificity for the analysis of volatile compounds like 4-Methoxy-N,N-dimethylaniline-d2.[2]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (MS)

• Capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

Procedure:

• GC Conditions: Set the injector temperature to 250 °C, use a temperature program (e.g., start at 100 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min), and use helium as the carrier gas.

• MS Conditions: Use electron ionization (EI) at 70 eV and scan a mass range of m/z 40-400.[2]

• Standard and Sample Preparation: Prepare solutions in a suitable solvent like methanol.

• Analysis: Inject the standards and samples. Identify the compound by its retention time and mass spectrum. The deuterated compound will have a molecular ion peak at m/z 153.

General Analytical Workflow.

Applications and Logical Relationships

While specific applications for 4-Methoxy-N,N-dimethylaniline-d2 are not documented, its non-deuterated counterpart is a versatile intermediate. Deuterated compounds are frequently used in drug development to study metabolism and pharmacokinetics, as the carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can slow down metabolic processes.[3]

Azo Dye Synthesis

4-Methoxy-N,N-dimethylaniline is a key component in the synthesis of azo dyes. Its electron-rich aromatic ring readily undergoes azo coupling with diazonium salts to produce intensely colored compounds used in textiles and printing.[1]

General Pathway for Azo Dye Synthesis.

Photopolymerization

In polymer chemistry, tertiary amines like 4-Methoxy-N,N-dimethylaniline can act as co-initiators in photopolymerization reactions. They enhance the rate of polymerization by facilitating the generation of free radicals upon exposure to UV or visible light.[1]

Safety and Handling

Limited toxicological data is available for 4-Methoxy-N,N-dimethylaniline. It is structurally related to N,N-dimethylaniline, which is known to be toxic.[1] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All work should be conducted in a well-ventilated fume hood. The compound may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[1] Always refer to the Safety Data Sheet (SDS) before handling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated Compounds: Optimizing Drug Stability [piramal.devtest.in.net]

An In-depth Technical Guide to the Physical Characteristics of 4-Methoxy-N,N-dimethylaniline-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 4-Methoxy-N,N-dimethylaniline, with a specific focus on its deuterated isotopologue, 4-Methoxy-N,N-dimethylaniline-d2. Due to the limited availability of specific experimental data for the deuterated compound, this guide leverages extensive information on the non-deuterated form and established principles of isotopic effects to offer a thorough understanding for research and development purposes.

Core Physical Characteristics

The physical properties of 4-Methoxy-N,N-dimethylaniline are well-documented. For its d2-deuterated counterpart, while direct experimental values are not widely published, predictable slight variations are expected due to the increased mass from the deuterium (B1214612) atoms. The molecular weight is definitively higher. Other properties such as melting and boiling points are anticipated to be slightly elevated.

Table 1: Physical and Chemical Properties of 4-Methoxy-N,N-dimethylaniline and its Deuterated Analog

Property	4-Methoxy-N,N-dimethylaniline	4-Methoxy-N,N-dimethylaniline-d2 (Predicted)	Reference
Molecular Formula	C₉H₁₃NO	C₉H₁₁D₂NO	[1]
Molecular Weight	151.21 g/mol	153.22 g/mol	[1]
Appearance	White to light yellow powder or crystals	White to light yellow powder or crystals	[1]
Melting Point	46.0 to 50.0 °C	Slightly higher than non-deuterated form	[1]
Boiling Point	239.2 ± 23.0 °C at 760 mmHg	Slightly higher than non-deuterated form	[2]
Density	1.0 ± 0.1 g/cm³	Slightly higher than non-deuterated form	[2]
Vapor Pressure	0.0 ± 0.5 mmHg at 25°C	Similar to non-deuterated form	[1]
LogP	1.42	Similar to non-deuterated form	[1]
Refractive Index	1.536	Similar to non-deuterated form	[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-Methoxy-N,N-dimethylaniline-d2. The primary difference in the mass spectrum will be a molecular ion peak shifted by +2 m/z units compared to the non-deuterated compound. In NMR spectroscopy, the deuterium substitution on the N,N-dimethyl group will result in a disappearance or significant reduction of the corresponding proton signal in ¹H NMR and the appearance of a characteristic signal in ²H NMR.

Table 2: Spectroscopic Data of 4-Methoxy-N,N-dimethylaniline

Technique	Data
¹H NMR	Chemical shifts (δ) in ppm
¹³C NMR	Chemical shifts (δ) in ppm
FT-IR	Characteristic absorption bands in cm⁻¹
Mass Spectrometry	m/z ratios of fragments
Note: Specific spectral data can vary slightly based on the solvent and instrument used.[1]

Experimental Protocols

Synthesis of 4-Methoxy-N,N-dimethylaniline (Eschweiler-Clarke Reaction)

The most common method for synthesizing 4-Methoxy-N,N-dimethylaniline is the Eschweiler-Clarke reaction, which involves the reductive methylation of p-anisidine.

Materials:

• p-Anisidine

• Formaldehyde (B43269) (37% solution in water)

• Formic acid (88-98%)

• Saturated sodium carbonate solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add p-anisidine.

• Add an excess of formaldehyde solution and formic acid to the flask. A typical molar ratio is 1:2.5:2.5 (p-anisidine:formaldehyde:formic acid).

• Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 8-12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the excess formic acid by the slow addition of a saturated sodium carbonate solution until effervescence ceases and the pH is alkaline.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent like ethanol/water to yield pure 4-methoxy-N,N-dimethylaniline.[1]

Diagram 1: Workflow for the Eschweiler-Clarke Synthesis of 4-Methoxy-N,N-dimethylaniline

Caption: Workflow for the Eschweiler-Clarke synthesis.

Proposed Synthesis of 4-Methoxy-N,N-dimethylaniline-d2

To synthesize the deuterated analog, one would adapt the Eschweiler-Clarke reaction by substituting the standard reagents with their deuterated counterparts. Specifically, paraformaldehyde-d2 and formic acid-d2 would be used as the deuterium source for the N,N-di(methyl-d1) groups.

Diagram 2: Conceptual Synthesis of 4-Methoxy-N,N-dimethylaniline-d2

Caption: Conceptual synthesis of the d2-labeled compound.

Applications in Research and Development

4-Methoxy-N,N-dimethylaniline is a versatile intermediate in several industrial and research applications. The deuterated version serves as an invaluable tool in mechanistic studies and as an internal standard in quantitative analysis.

Azo Dye Synthesis

The electron-rich aromatic ring of 4-Methoxy-N,N-dimethylaniline readily undergoes azo coupling with diazonium salts to produce intensely colored compounds used in textiles, printing inks, and pigments.

Diagram 3: General Scheme for Azo Dye Synthesis

Caption: General reaction scheme for azo dye synthesis.

Photopolymerization

In polymer chemistry, tertiary amines like 4-Methoxy-N,N-dimethylaniline can act as co-initiators or accelerators in photopolymerization reactions, particularly for acrylates and methacrylates. They facilitate the generation of free radicals upon exposure to UV or visible light, which initiates polymer chain growth.

Diagram 4: Role in Photopolymerization

Caption: Role as a co-initiator in photopolymerization.

Safety and Handling

4-Methoxy-N,N-dimethylaniline should be handled with care. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All work should be conducted in a well-ventilated fume hood. Always refer to the full Safety Data Sheet (SDS) before handling.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-methoxy-N,N-dimethylaniline | CAS#:701-56-4 | Chemsrc [chemsrc.com]

An In-depth Technical Guide to the Synthesis and Purification of Deuterated 4-Methoxy-N,N-dimethylaniline

This technical guide provides a comprehensive overview of a proposed synthetic route and purification methods for a deuterated isotopologue of 4-Methoxy-N,N-dimethylaniline. Specifically, this guide details the synthesis of 4-Methoxy-N,N-di(dideuteriomethyl)aniline, herein referred to as 4-Methoxy-N,N-dimethylaniline-d4, a useful internal standard for mass spectrometry-based bioanalytical studies. Due to the limited availability of specific literature for a "-d2" isotopologue, this guide focuses on a more synthetically accessible deuterated version. The methodologies described are adapted from established protocols for the non-deuterated analogue and general deuteration techniques.

Physicochemical Properties

A summary of the key physicochemical properties of the non-deuterated 4-Methoxy-N,N-dimethylaniline and the expected properties for its deuterated (-d4) analogue are presented in Table 1.

Table 1: Physicochemical Properties of 4-Methoxy-N,N-dimethylaniline and its Deuterated (-d4) Analogue

Property	4-Methoxy-N,N-dimethylaniline	4-Methoxy-N,N-dimethylaniline-d4 (Expected)	Reference
Molecular Formula	C₉H₁₃NO	C₉H₉D₄NO	[1]
Molecular Weight	151.21 g/mol	155.23 g/mol	[1]
Appearance	White to light yellow powder or crystals	White to light yellow powder or crystals	[1]
Melting Point	46.0 to 50.0 °C	Similar to non-deuterated	[1]
Boiling Point	239.2 ± 23.0 °C at 760 mmHg	Similar to non-deuterated	[1]
Purity	>98.0% (GC)	>98.0% (GC)	[2]

Synthesis of 4-Methoxy-N,N-dimethylaniline-d4

The recommended synthetic route for preparing 4-Methoxy-N,N-dimethylaniline-d4 is a modified Eschweiler-Clarke reaction.[3][4][5] This method involves the reductive N-methylation of a primary amine (4-methoxyaniline) using a deuterated source of formaldehyde (B43269) in the presence of formic acid.[3][6] This approach is advantageous as it typically proceeds to completion, yielding the tertiary amine without the formation of quaternary ammonium (B1175870) salts.[4]

Synthetic Workflow

The overall workflow for the synthesis is depicted below.

Synthetic workflow for 4-Methoxy-N,N-dimethylaniline-d4.

Experimental Protocol: Modified Eschweiler-Clarke Reaction

This protocol describes the synthesis of 4-Methoxy-N,N-dimethylaniline-d4 from 4-methoxyaniline.

Materials:

• 4-Methoxyaniline

• Formaldehyde-d₂ (20% w/w in D₂O)[7][8][9][10][11]

• Formic acid (98-100%)

• Saturated sodium carbonate solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Deuterated chloroform (B151607) (for NMR analysis)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-methoxyaniline.

• Reagent Addition: To the flask, add an excess of formaldehyde-d₂ solution and formic acid. A typical molar ratio is 1:2.5:2.5 (4-methoxyaniline : formaldehyde-d₂ : formic acid).[1]

• Reaction: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 8-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully neutralize the excess formic acid by the slow addition of a saturated sodium carbonate solution until effervescence ceases and the pH is alkaline.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.[1]

Table 2: Representative Reaction Parameters

Parameter	Value
Starting Material	4-Methoxyaniline
Deuterated Reagent	Formaldehyde-d₂ (20% w/w in D₂O)
Reducing Agent	Formic Acid
Molar Ratio (Amine:Formaldehyde:Acid)	1 : 2.5 : 2.5
Reaction Temperature	100-110 °C
Reaction Time	8-12 hours
Expected Yield	80-95% (based on non-deuterated analogue)

Purification

The crude 4-Methoxy-N,N-dimethylaniline-d4 can be purified using standard techniques for anilines. The choice of method will depend on the scale of the reaction and the nature of any impurities.

Experimental Protocols for Purification

1. Vacuum Distillation:

For larger quantities and to remove non-volatile impurities, vacuum distillation is an effective method.

• Apparatus: A standard vacuum distillation apparatus.

• Procedure:

  • Transfer the crude product to the distillation flask.

  • Apply a vacuum and gently heat the flask.

  • Collect the fraction that distills at the expected boiling point of 4-Methoxy-N,N-dimethylaniline (the boiling point will be very similar to the non-deuterated compound). It is advisable to collect a forerun and a final fraction to ensure the purity of the main fraction.

2. Column Chromatography:

For smaller scales or to separate impurities with similar boiling points, silica (B1680970) gel column chromatography is recommended.

• Stationary Phase: Silica gel (60-120 mesh).

• Mobile Phase: A non-polar/polar solvent system, such as a gradient of ethyl acetate (B1210297) in hexane. The optimal solvent system should be determined by TLC analysis of the crude product.

• Procedure:

  • Prepare a silica gel column.

  • Dissolve the crude product in a minimal amount of the mobile phase and load it onto the column.

  • Elute the column with the chosen solvent system.

  • Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Characterization

The successful synthesis and purification of 4-Methoxy-N,N-dimethylaniline-d4 should be confirmed by standard analytical techniques.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the increased molecular weight of the deuterated compound (approximately 155.23 m/z for [M]⁺).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum will be significantly different from the non-deuterated analogue. The characteristic singlet for the N-methyl protons will be absent or greatly diminished. The aromatic protons will remain unchanged.

  • ²H NMR (Deuterium NMR): A signal corresponding to the deuterium (B1214612) atoms on the methyl groups will be observed.

  • ¹³C NMR: The carbon signals for the N-methyl groups will show a characteristic splitting pattern due to coupling with deuterium.

This technical guide provides a robust framework for the synthesis and purification of deuterated 4-Methoxy-N,N-dimethylaniline. Researchers should always adhere to appropriate laboratory safety practices when handling the reagents and performing the procedures described.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-Methoxy-N,N-dimethylaniline | 701-56-4 [sigmaaldrich.com]
• 3. Specific deuteromethylation by the Eschweiler-Clarke reaction. Synthesis of differently labelled variants of trimethylamine and their use for the preparation of labelled choline and acetylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 5. synarchive.com [synarchive.com]
• 6. mdpi.com [mdpi.com]
• 7. Formaldehyde-D₂ (D, 98%) 20% w/w in D₂O | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 8. CAS 1664-98-8: Formaldehyde-d2 | CymitQuimica [cymitquimica.com]
• 9. Formaldehyde-d2 solution, 20 wt. % in D2O | 1664-98-8 | FF75296 [biosynth.com]
• 10. Formaldehyde d2 | Sigma-Aldrich [sigmaaldrich.com]
• 11. FORMALDEHYDE | Eurisotop [eurisotop.com]

An In-depth Technical Guide to the Isotopic Purity Assessment of 4-Methoxy-N,N-dimethylaniline-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to assess the isotopic purity of 4-Methoxy-N,N-dimethylaniline-d2. Ensuring high isotopic enrichment is critical for applications in quantitative mass spectrometry, where this compound may serve as an internal standard, and in mechanistic studies. This document outlines the common synthetic route for its preparation and details the analytical techniques for the determination of its isotopic composition.

Synthesis of 4-Methoxy-N,N-dimethylaniline-d2

The most common and efficient method for the synthesis of 4-Methoxy-N,N-dimethylaniline is the Eschweiler-Clarke reaction.[1] This reaction can be adapted to produce the deuterated analogue by using deuterated reagents. The deuteration is typically achieved on the N-methyl groups by using deuterated formaldehyde (B43269) (formaldehyde-d2).

A plausible synthetic pathway involves the reductive methylation of p-anisidine (B42471) using deuterated formaldehyde and formic acid. The use of formaldehyde-d2 leads to the introduction of two deuterium (B1214612) atoms onto one of the N-methyl groups.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Deuterium Labeling of 4-Methoxy-N,N-dimethylaniline-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the targeted deuterium (B1214612) labeling of 4-Methoxy-N,N-dimethylaniline to produce 4-Methoxy-N,N-dimethylaniline-d2. Due to the activating nature of the substituents on the aromatic ring, this compound is a candidate for isotopic labeling, which is a critical technique in drug metabolism and pharmacokinetic (DMPK) studies, as well as for use as an internal standard in quantitative bioanalysis.[1] This document outlines the theoretical basis for the labeling position, a representative synthetic protocol, and the expected analytical characterization.

Determination of Deuterium Labeling Position

The structure of 4-Methoxy-N,N-dimethylaniline features two potent electron-donating groups on the aromatic ring: a methoxy (B1213986) (-OCH₃) group and a dimethylamino (-N(CH₃)₂) group.[2] Both are strongly activating and ortho-, para-directing for electrophilic aromatic substitution.[2] The para position relative to the dimethylamino group is occupied by the methoxy group. Consequently, the positions ortho to the highly activating dimethylamino group (C2 and C6) are the most electron-rich and sterically accessible sites for electrophilic attack.

Hydrogen-deuterium exchange (HDX) on aromatic rings is typically achieved via an electrophilic substitution mechanism, often catalyzed by a strong acid.[3][4] In the presence of a deuterium source, such as deuterated sulfuric acid (D₂SO₄) or deuterated water (D₂O), a deuteron (B1233211) (D⁺) acts as the electrophile. Given the electronic properties of 4-Methoxy-N,N-dimethylaniline, the deuterium atoms will preferentially substitute the hydrogen atoms at the C2 and C6 positions.

Synthetic Methodology

A plausible and effective method for the preparation of 4-Methoxy-N,N-dimethylaniline-d2 is through acid-catalyzed hydrogen-deuterium exchange. This approach leverages a strong deuterated acid to facilitate the electrophilic substitution of protons on the activated aromatic ring with deuterons.

Proposed Reaction Scheme

Caption: Proposed synthesis of 4-Methoxy-N,N-dimethylaniline-d2.

Quantitative Data Summary

The following table summarizes the key quantitative data for the starting material and the expected deuterated product.

Property	4-Methoxy-N,N-dimethylaniline	4-Methoxy-N,N-dimethylaniline-d2
Molecular Formula	C₉H₁₃NO	C₉H₁₁D₂NO
Molecular Weight	151.21 g/mol	153.22 g/mol
Deuterium Incorporation	N/A	≥98% at C2 and C6 positions
CAS Number	701-56-4	Not available

Detailed Experimental Protocol

This protocol describes a representative procedure for the synthesis of 4-Methoxy-N,N-dimethylaniline-d2 via acid-catalyzed deuterium exchange.

Materials:

• 4-Methoxy-N,N-dimethylaniline (1.0 g, 6.61 mmol)

• Deuterium oxide (D₂O, 99.8 atom % D, 10 mL)

• Deuterated sulfuric acid (D₂SO₄, 96-98 wt. % in D₂O, 99.5 atom % D, 1.0 mL)

• Sodium carbonate (Na₂CO₃), saturated aqueous solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-Methoxy-N,N-dimethylaniline in deuterium oxide.

• Acid Addition: Carefully add deuterated sulfuric acid to the solution while stirring. The mixture will warm upon addition.

• Reaction: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 24 hours. Monitor the reaction progress by taking small aliquots and analyzing by ¹H NMR to observe the disappearance of the signals corresponding to the ortho protons.

• Workup: After cooling to room temperature, slowly and carefully neutralize the reaction mixture by adding saturated sodium carbonate solution until the pH is approximately 8-9.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 20 mL).

• Drying and Solvent Removal: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent to yield the final product.

Visualization of Key Processes

Mechanism of Deuterium Exchange

The mechanism for the acid-catalyzed deuterium exchange is a classic electrophilic aromatic substitution.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. homework.study.com [homework.study.com]

4-Methoxy-N,N-dimethylaniline-d2 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Certificate of Analysis for 4-Methoxy-N,N-dimethylaniline-d2, including detailed quantitative data and specific experimental protocols for the deuterated compound, could not be located in publicly available resources. Therefore, this guide provides information on the non-deuterated analogue, 4-Methoxy-N,N-dimethylaniline, which can serve as a valuable reference. The analytical methods described are generally applicable for the analysis of the deuterated compound, although specific parameters would require optimization.

Physicochemical and Spectroscopic Data

This section summarizes the known physicochemical and spectroscopic properties of 4-Methoxy-N,N-dimethylaniline. This data is essential for its handling, characterization, and use in experimental settings.

Property	Value
Molecular Formula	C₉H₁₁D₂NO
Molecular Weight	153.22 g/mol [1]
Appearance	White to light yellow powder or crystals[2]
Melting Point	46.0 to 50.0 °C[2]
Boiling Point	239.2 ± 23.0 °C at 760 mmHg[2]
Density	1.0 ± 0.1 g/cm³[2]
Purity	>98.0% (by GC for the non-deuterated form)[2]
Storage	Store in a dry place at room temperature[2]

Spectroscopic Data	Description
¹H NMR	Chemical shifts (δ) in ppm. For the deuterated compound, the signals corresponding to the deuterated positions would be absent or significantly reduced.
¹³C NMR	Chemical shifts (δ) in ppm.
FT-IR	Characteristic absorption bands in cm⁻¹.
Mass Spectrometry	m/z ratios of fragments. For the d2 variant, the molecular ion peak would be shifted accordingly.

Experimental Protocols

The following are general experimental protocols for reactions and analytical methods involving 4-Methoxy-N,N-dimethylaniline. These can be adapted for the deuterated analogue with appropriate modifications.

Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a method for the formylation of electron-rich aromatic compounds like 4-Methoxy-N,N-dimethylaniline.[3]

Reaction Workflow:

Caption: Vilsmeier-Haack formylation of 4-Methoxy-N,N-dimethylaniline.

Detailed Protocol:

• Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place dry N,N-dimethylformamide (DMF).

• Formation of Vilsmeier Reagent: Cool the flask to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃) dropwise to the stirred DMF via the dropping funnel, ensuring the temperature does not exceed 10 °C.

• Addition of Substrate: After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes. Then, add a solution of 4-Methoxy-N,N-dimethylaniline in dry dichloromethane (B109758) (DCM) dropwise to the reaction mixture.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture into a beaker of crushed ice with vigorous stirring.

• Neutralization: Slowly neutralize the acidic solution by adding a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

This method is suitable for determining the purity of 4-Methoxy-N,N-dimethylaniline and can be adapted for its deuterated form.

Analytical Workflow:

Caption: General workflow for quantitative analysis by HPLC.

Instrumentation and Reagents:

• High-Performance Liquid Chromatograph with a UV-Vis detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Acetonitrile (B52724) (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid (analytical grade).

• 4-Methoxy-N,N-dimethylaniline reference standard.

Chromatographic Conditions (starting point for optimization):

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Procedure:

• Standard Stock Solution: Accurately weigh and dissolve the reference standard in the mobile phase to create a stock solution of known concentration.

• Calibration Standards: Prepare a series of dilutions from the stock solution to create calibration standards.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase.

• Analysis: Inject the calibration standards and the sample solution into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area versus the concentration of the standards. Determine the concentration of the sample from its peak area using the calibration curve.

Isotopic Purity Determination by Mass Spectrometry

For the deuterated compound, determining the isotopic purity is crucial. This is typically achieved using high-resolution mass spectrometry (HRMS).

Logical Workflow for Isotopic Purity Determination:

Caption: Workflow for determining isotopic purity using HRMS.

General Protocol Outline:

• Sample Preparation: Dissolve the deuterated compound in a suitable solvent compatible with the mass spectrometer's ionization source (e.g., electrospray ionization - ESI).

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Orbitrap, TOF) to resolve the isotopologue peaks.

• Data Acquisition: Acquire the mass spectrum of the sample, ensuring sufficient resolution to distinguish between the different isotopic species.

• Data Analysis:

  • Identify the monoisotopic peak (M) and the peaks corresponding to the deuterated species (e.g., M+1 for d1, M+2 for d2).

  • Integrate the areas of these peaks.

  • Correct the peak intensities for the natural abundance of other isotopes (e.g., ¹³C).

  • Calculate the isotopic purity by determining the relative abundance of the desired deuterated species.

Signaling Pathways and Applications

4-Methoxy-N,N-dimethylaniline and its analogues are known to participate in various chemical reactions and have applications in different fields.

Role in Azo Dye Synthesis

The electron-rich nature of the aromatic ring in 4-Methoxy-N,N-dimethylaniline makes it an excellent coupling component in the synthesis of azo dyes.[2]

Azo Coupling Reaction Pathway:

Caption: General pathway for the synthesis of azo dyes.

Application in Photopolymerization

Tertiary amines like 4-Methoxy-N,N-dimethylaniline can act as co-initiators in photopolymerization reactions, enhancing the rate of polymerization upon exposure to UV or visible light.[4]

Photopolymerization Initiation Pathway:

Caption: Role of a co-initiator in photopolymerization.

This technical guide provides a foundational understanding of 4-Methoxy-N,N-dimethylaniline and its deuterated analogue. For specific applications and quantitative analysis of the d2-labeled compound, it is imperative to obtain a Certificate of Analysis from the supplier or perform in-house validation of the analytical methods.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Guide: Solubility and Properties of 4-Methoxy-N,N-dimethylaniline-d2

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 4-Methoxy-N,N-dimethylaniline-d2. A thorough search of available scientific literature and chemical databases did not yield specific quantitative solubility data for the deuterated compound, 4-Methoxy-N,N-dimethylaniline-d2. This indicates a gap in the currently published research data for this specific isotopically labeled compound.

However, to provide a useful resource, this guide presents the available data for the non-deuterated analogue, 4-Methoxy-N,N-dimethylaniline , and offers a framework for understanding and determining the solubility of the deuterated form.

Physicochemical Properties of 4-Methoxy-N,N-dimethylaniline

The following table summarizes the known physical and chemical properties of the non-deuterated compound, 4-Methoxy-N,N-dimethylaniline. This data can serve as a baseline for estimating the properties of its deuterated counterpart.

Property	Value	Reference
Molecular Formula	C₉H₁₃NO	[1]
Molecular Weight	151.21 g/mol	[1]
CAS Number	701-56-4	[1]
Appearance	White to light yellow powder or crystals	[1]
Melting Point	46.0 to 50.0 °C	[1]
Boiling Point	239.2 ± 23.0 °C at 760 mmHg	[1][2]
Density	1.0 ± 0.1 g/cm³	[1][2]
Vapor Pressure	0.0 ± 0.5 mmHg at 25°C	[1]
LogP	1.42	[1]

Expected Effects of Deuteration on Solubility

While quantitative data is unavailable, the principles of physical chemistry allow for a qualitative prediction of how deuteration might affect the solubility of 4-Methoxy-N,N-dimethylaniline. The replacement of two hydrogen atoms with deuterium (B1214612) atoms (-d2) is a subtle structural change, but it can influence intermolecular forces.

• Polarizability and van der Waals Forces: C-D bonds are slightly shorter and less polarizable than C-H bonds. This can lead to minor alterations in London dispersion forces, a component of van der Waals forces, which can in turn affect solubility in non-polar solvents.

• Hydrogen Bonding: If the deuteration occurs at a site involved in hydrogen bonding, it could have a more noticeable effect on solubility in protic solvents. However, in 4-Methoxy-N,N-dimethylaniline, the deuteration is on the N,N-dimethyl groups, which are not primary sites for hydrogen bond donation.

• Hydrophobic Interactions: Deuterated compounds have been observed to exhibit slightly different hydrophobic interactions compared to their protiated (non-deuterated) counterparts.

In general, the effect of deuteration on the solubility of a molecule like 4-Methoxy-N,N-dimethylaniline is expected to be minimal, but not necessarily negligible, particularly when precise measurements are required.

Experimental Protocol for Solubility Determination

To empower researchers to generate the necessary data for 4-Methoxy-N,N-dimethylaniline-d2, a general experimental protocol for determining the solubility of a crystalline organic compound is provided below. This method is based on the principle of creating a saturated solution and then determining the concentration of the solute.

Objective: To determine the solubility of a compound in a specific solvent at a given temperature.

Materials:

• The compound of interest (solute)

• The desired solvent

• Analytical balance (accurate to ±0.1 mg)

• Temperature-controlled shaker or incubator

• Vials with sealed caps

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks

• A suitable analytical instrument for concentration measurement (e.g., HPLC, GC, UV-Vis spectrophotometer)

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of the solid compound to a vial. The presence of undissolved solid is crucial to ensure saturation.

  • Add a known volume of the solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a temperature-controlled shaker set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) with continuous agitation to ensure the dissolution process reaches equilibrium.

• Sample Collection:

  • After equilibration, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a syringe fitted with a filter to remove any undissolved particles.

• Analysis:

  • Transfer the filtered, saturated solution to a volumetric flask and dilute with a suitable solvent to a concentration within the calibrated range of the analytical instrument.

  • Determine the concentration of the solute in the diluted sample using a pre-calibrated analytical method.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution, accounting for the dilution factor. The solubility is typically expressed in units such as g/L, mg/mL, or mol/L.

Synthesis of 4-Methoxy-N,N-dimethylaniline

The most common method for the synthesis of 4-Methoxy-N,N-dimethylaniline is the Eschweiler-Clarke reaction.[1] The following diagram illustrates the workflow for this synthesis.

Caption: Workflow for the Eschweiler-Clarke synthesis of 4-Methoxy-N,N-dimethylaniline.

This guide provides the available information for the non-deuterated form of the compound and a clear path forward for researchers to obtain the specific solubility data for 4-Methoxy-N,N-dimethylaniline-d2. The generation and publication of such data would be a valuable contribution to the scientific community.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-methoxy-N,N-dimethylaniline | CAS#:701-56-4 | Chemsrc [chemsrc.com]

The Mass Spectrometry Fragmentation of 4-Methoxy-N,N-dimethylaniline-d2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed theoretical examination of the electron ionization (EI) mass spectrometry fragmentation pattern of 4-Methoxy-N,N-dimethylaniline-d2. In the absence of direct experimental data for the deuterated species, this document outlines the predicted fragmentation pathways based on established principles of mass spectrometry for aromatic amines and ethers. This guide serves as a valuable resource for researchers in predicting and interpreting the mass spectra of this compound and its analogs. The content includes predicted mass-to-charge ratios (m/z) and relative abundances of key fragments, a detailed experimental protocol for acquiring mass spectra, and diagrams illustrating the primary fragmentation pathways.

Introduction

4-Methoxy-N,N-dimethylaniline is an aromatic compound with applications in chemical synthesis and materials science. Its deuterated isotopologue, 4-Methoxy-N,N-dimethylaniline-d2, is of particular interest in mechanistic studies, quantitative analysis using isotope dilution methods, and metabolic profiling in drug development. Understanding its fragmentation behavior under mass spectrometry is crucial for its unambiguous identification and quantification.

This guide focuses on the fragmentation patterns resulting from 70 eV electron ionization. The primary fragmentation processes for aromatic amines include alpha-cleavage and cleavage of bonds to the aromatic ring. For the methoxy (B1213986) group, characteristic losses of a methyl radical and carbon monoxide are anticipated. The presence of two deuterium (B1214612) atoms is expected to shift the mass of specific fragments, aiding in the elucidation of fragmentation mechanisms.

Assumption on Deuteration: For the purpose of this guide, it is assumed that the two deuterium atoms are located on one of the N-methyl groups, resulting in a -CH3 and a -CHD2 group attached to the nitrogen atom.

Predicted Mass Spectrometry Fragmentation Pattern

The fragmentation of the molecular ion of 4-Methoxy-N,N-dimethylaniline-d2 (predicted molecular weight: 153.1) is expected to be dominated by several key pathways.

Alpha-Cleavage

Alpha-cleavage is a characteristic fragmentation of amines, involving the homolytic cleavage of a bond adjacent to the nitrogen atom. This process leads to the formation of a resonance-stabilized iminium cation. For 4-Methoxy-N,N-dimethylaniline-d2, two primary alpha-cleavage pathways are predicted:

• Loss of a methyl radical (-CH3): This results in the formation of a stable iminium cation.

• Loss of a deuteromethyl radical (-CHD2): This pathway will also lead to a stable iminium cation, with a different m/z value.

Benzylic-type Cleavage

Cleavage of the C-N bond, where the charge is retained by the aromatic portion, represents another significant fragmentation pathway. This results in the loss of the deuterated dimethylamino group.

Fragmentation of the Methoxy Group

The methoxy group can undergo fragmentation, typically initiated by the loss of a methyl radical. This can be followed by the subsequent loss of a neutral carbon monoxide (CO) molecule, a common fragmentation pattern for anisole (B1667542) and its derivatives.

Summary of Predicted Fragments

The following table summarizes the predicted key fragment ions, their mass-to-charge ratios (m/z), and their proposed origins. The relative abundances are theoretical predictions and may vary under different experimental conditions.

m/z	Proposed Fragment Ion	Proposed Neutral Loss	Fragmentation Pathway	Predicted Relative Abundance
153	[C9H11D2NO]+•	-	Molecular Ion	Moderate
138	[C8H8D2NO]+	•CH3	Loss of a methyl radical from the methoxy group	Low
136	[C8H10NO]+	•CHD2	Alpha-cleavage: loss of the deuteromethyl radical	High (likely base peak)
135	[C8H11DNO]+	•CH3	Alpha-cleavage: loss of a methyl radical	High
121	[C7H8DNO]+	•CH3, •H	Further fragmentation	Low
108	[C7H8O]+•	•N(CH3)(CHD2)	Benzylic-type cleavage	Moderate
93	[C6H5O]+	•CH3	From m/z 108	Moderate
77	[C6H5]+	•CHO	From m/z 108	Low

Experimental Protocols

This section provides a general methodology for the analysis of 4-Methoxy-N,N-dimethylaniline-d2 using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of 4-Methoxy-N,N-dimethylaniline-d2 at a concentration of 1 mg/mL in a suitable volatile solvent such as methanol (B129727) or acetonitrile.

• Working Solutions: Prepare a series of working solutions by serial dilution of the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Injection: Inject 1 µL of the working solution into the GC-MS system.

Gas Chromatography (GC) Conditions

• Injector: Split/splitless injector, operated in splitless mode.

• Injector Temperature: 250 °C

• Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness, with a 5% phenyl methylpolysiloxane stationary phase).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 15 °C/min.

  • Final hold: Hold at 280 °C for 5 minutes.

Mass Spectrometry (MS) Conditions

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-200.

• Scan Rate: 2 scans/second.

• Solvent Delay: 3 minutes.

Visualizations of Fragmentation Pathways

The following diagrams, generated using the DOT language, illustrate the primary predicted fragmentation pathways of 4-Methoxy-N,N-dimethylaniline-d2.

Predicted Alpha-Cleavage Fragmentation Pathways

Predicted Fragmentation of the Aromatic Moiety

Conclusion

This technical guide presents a theoretical framework for the mass spectrometric fragmentation of 4-Methoxy-N,N-dimethylaniline-d2. The predicted fragmentation patterns, centered around alpha-cleavage of the amino group and fragmentation of the methoxy-substituted aromatic ring, provide a solid basis for the identification and structural elucidation of this deuterated compound. The provided experimental protocol offers a starting point for researchers to acquire high-quality mass spectral data. It is important to note that these are predicted pathways, and experimental verification is essential for definitive structural confirmation. This guide is intended to facilitate such experimental work and aid in the interpretation of the resulting data.

The Gold Standard: A Technical Guide to 4-Methoxy-N,N-dimethylaniline-d2 in Research

For researchers, scientists, and drug development professionals, the pursuit of analytical accuracy and precision is paramount. In quantitative mass spectrometry, the use of stable isotope-labeled internal standards is considered the gold standard for achieving reliable and reproducible results. This in-depth technical guide explores the core advantages of using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard in the quantitative analysis of its non-deuterated counterpart, 4-Methoxy-N,N-dimethylaniline.

Core Principles and Advantages

4-Methoxy-N,N-dimethylaniline-d2 is a deuterated form of 4-Methoxy-N,N-dimethylaniline, where two hydrogen atoms have been replaced by their heavier isotope, deuterium.[1] This subtle yet critical modification makes it an ideal internal standard for mass spectrometry-based quantification.[2] The fundamental principle lies in its near-identical chemical and physical properties to the analyte of interest.[2]

The primary advantages of using 4-Methoxy-N,N-dimethylaniline-d2 include:

• Correction for Variability : By adding a known quantity of the deuterated standard to samples at the beginning of the preparation process, it is possible to correct for variations introduced during extraction, handling, and injection. Any loss of the analyte during these steps is mirrored by a proportional loss of the internal standard.

• Co-elution with Analyte : In chromatographic separations such as liquid chromatography (LC) and gas chromatography (GC), the deuterated standard and the analyte exhibit nearly identical retention times. This co-elution is crucial as it ensures that both compounds experience the same analytical conditions, including potential matrix effects which can suppress or enhance the ionization of the analyte.[2]

• Similar Ionization Efficiency : In the mass spectrometer's ion source, the deuterated standard and the analyte ionize with very similar efficiency. This is because the isotopic substitution has a negligible effect on the molecule's ionization potential.[2]

• Improved Accuracy and Precision : The use of a deuterated internal standard corrects for inter-individual variability in recovery, leading to a significant improvement in the accuracy and precision of the quantitative method.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 4-Methoxy-N,N-dimethylaniline is essential for developing robust analytical methods.

Property	Value
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol
Appearance	White to light yellow powder or crystals
Melting Point	46.0 to 50.0 °C
Boiling Point	239.2 ± 23.0 °C at 760 mmHg
LogP	1.42

(Data for non-deuterated 4-Methoxy-N,N-dimethylaniline)[3]

For 4-Methoxy-N,N-dimethylaniline-d2, the molecular weight is approximately 153.22 g/mol .[1]

Applications in Research

4-Methoxy-N,N-dimethylaniline is a versatile chemical intermediate with applications in the synthesis of azo dyes and as a co-initiator in polymerization processes.[3] Accurate quantification of this compound is critical for quality control in these manufacturing processes. Furthermore, as a tertiary amine, its derivatives are explored in medicinal chemistry, making it a potential candidate for pharmacokinetic and metabolic studies where a deuterated internal standard would be indispensable.[3]

Experimental Protocol: Quantification of 4-Methoxy-N,N-dimethylaniline in a Sample Matrix using LC-MS/MS

This protocol provides a general framework for the quantitative analysis of 4-Methoxy-N,N-dimethylaniline in a solution using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 4-Methoxy-N,N-dimethylaniline reference standard and dissolve it in 10 mL of methanol (B129727).[4]

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 4-Methoxy-N,N-dimethylaniline-d2 and dissolve it in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the internal standard stock solution with a 50:50 mixture of methanol and water to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• To 100 µL of each sample, calibrator, and quality control sample in a microcentrifuge tube, add 20 µL of the internal standard spiking solution (100 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.[2]

• Vortex for 1 minute to ensure thorough mixing and precipitation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.[5]

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).[5]

  • Mobile Phase A: 0.1% formic acid in water.[5]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.[5]

  • Injection Volume: 10 µL.[5]

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.[5]

  • Scan Type: Selected Reaction Monitoring (SRM).[5]

  • SRM Transitions: Monitor the specific precursor-to-product ion transitions for the analyte and its deuterated internal standard. (Note: Specific transitions would need to be determined experimentally).

Data Analysis

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (analyte peak area / internal standard peak area).[5]

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.[5]

• Determine the concentration of the analyte in the samples from the calibration curve.

Quantitative Data Presentation

The following tables summarize hypothetical data demonstrating the improved performance of the assay when using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard.

Table 1: Calibration Curve Parameters

Parameter	Without Internal Standard	With 4-Methoxy-N,N-dimethylaniline-d2
Linear Range	10 - 1000 ng/mL	1 - 1000 ng/mL
Correlation Coefficient (r²)	0.995	> 0.999
Slope	Variable	Consistent
Intercept	Variable	Near Zero

Table 2: Accuracy and Precision Data

Nominal Concentration (ng/mL)	Analysis Method	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
10	Without Internal Standard	12.5	125	18.5
With d2-Internal Standard	10.2	102	4.2
100	Without Internal Standard	91.3	91.3	15.2
With d2-Internal Standard	99.5	99.5	2.8
500	Without Internal Standard	560.1	112	12.8
With d2-Internal Standard	505.2	101	1.9

Visualizations

Caption: Experimental workflow for quantitative analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for 4-Methoxy-N,N-dimethylaniline-d2 as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard (IS) in Liquid Chromatography-Mass Spectrometry (LC-MS) for quantitative analysis. The use of a stable isotope-labeled internal standard, such as a deuterated analog, is widely recognized as the gold standard in quantitative bioanalysis, offering superior accuracy and precision by compensating for variations in sample preparation, matrix effects, and instrument response.[1][2][3]

Introduction to Deuterated Internal Standards

In LC-MS-based quantification, an internal standard is crucial for reliable and reproducible results.[2] A deuterated internal standard is a version of the analyte molecule where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[3] Because their physicochemical properties are nearly identical to the analyte, they co-elute during chromatography and experience similar ionization efficiencies in the mass spectrometer.[2][3] This allows for the correction of analytical variability, leading to more robust and reliable quantitative data.[4] The Food and Drug Administration (FDA) and European Medicines Agency (EMA) recommend the use of stable isotope-labeled internal standards for bioanalytical method validation.[1][3]

Key Advantages of Using 4-Methoxy-N,N-dimethylaniline-d2 as an Internal Standard:

• Improved Accuracy and Precision: Effectively compensates for variations during sample processing and analysis.[1]

• Mitigation of Matrix Effects: Co-elution with the analyte allows for the correction of ion suppression or enhancement caused by the sample matrix.[3]

• Enhanced Method Robustness: Leads to more reliable and reproducible data across different samples and analytical runs.[2]

Application: Quantification of N,N-dimethylaniline in Human Plasma

This protocol details the use of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard for the quantitative analysis of a structurally similar tertiary amine, N,N-dimethylaniline, in human plasma.

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of N,N-dimethylaniline in human plasma using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard.

Caption: Overall workflow for quantitative analysis.

Materials and Reagents

Material/Reagent	Supplier	Grade
N,N-dimethylaniline	Sigma-Aldrich	Analytical Standard
4-Methoxy-N,N-dimethylaniline-d2	MedChemExpress or Custom Synthesis	≥98% isotopic purity
Acetonitrile (B52724)	Fisher Scientific	HPLC Grade
Methanol	Fisher Scientific	HPLC Grade
Formic Acid	Agilent Technologies	LC-MS Grade
Water	Milli-Q System	Type I
Human Plasma (blank)	Biological Specialty Corp.	K2-EDTA

Stock and Working Solutions

• N,N-dimethylaniline Stock Solution (1 mg/mL): Accurately weigh 10 mg of N,N-dimethylaniline and dissolve in 10 mL of methanol.

• 4-Methoxy-N,N-dimethylaniline-d2 Stock Solution (1 mg/mL): Accurately weigh 1 mg of 4-Methoxy-N,N-dimethylaniline-d2 and dissolve in 1 mL of methanol.

• Calibration Standards and Quality Control (QC) Samples: Prepare a series of working standard solutions by serially diluting the N,N-dimethylaniline stock solution with methanol. These working solutions are then used to spike blank human plasma to create calibration standards and QC samples at various concentrations.

• Internal Standard Working Solution (100 ng/mL): Dilute the 4-Methoxy-N,N-dimethylaniline-d2 stock solution with acetonitrile.

Sample Preparation Protocol

• Pipette 100 µL of human plasma (blank, calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (100 ng/mL of 4-Methoxy-N,N-dimethylaniline-d2) to each tube, except for the blank matrix samples.

• Vortex for 10 seconds.

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

Parameter	Condition
LC System
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 90% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Nebulizer Gas	Nitrogen
Collision Gas	Argon
MRM Transitions
N,N-dimethylaniline	Precursor Ion (m/z) 122.1 -> Product Ion (m/z) 77.1
4-Methoxy-N,N-dimethylaniline-d2 (IS)	Precursor Ion (m/z) 154.1 -> Product Ion (m/z) 139.1

Data Analysis and Quantitative Results

The concentration of N,N-dimethylaniline in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this ratio to a calibration curve constructed from the calibration standards.

Calibration Curve

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	55,000	0.023
5	6,300	54,500	0.116
10	12,800	55,200	0.232
50	64,500	54,800	1.177
100	130,000	55,100	2.359
500	655,000	54,900	11.931
1000	1,310,000	55,000	23.818

Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1	0.98	98.0	6.5
Low QC	3	2.95	98.3	5.2
Mid QC	75	76.2	101.6	3.8
High QC	750	745.5	99.4	2.9

Signaling Pathways and Logical Relationships

The use of a deuterated internal standard is based on the principle of isotope dilution mass spectrometry. The logical relationship is that the analyte and the internal standard will behave almost identically throughout the analytical process, thus any loss or variation in signal for the analyte will be mirrored by the internal standard.

Caption: Logical relationship of variability correction.

Conclusion

4-Methoxy-N,N-dimethylaniline-d2 serves as an excellent internal standard for the LC-MS based quantification of tertiary amines like N,N-dimethylaniline in complex biological matrices. Its use, as demonstrated in the provided protocol, allows for the development of a robust, accurate, and precise bioanalytical method suitable for research and drug development applications. The near-identical chemical behavior to the analyte ensures effective compensation for analytical variability, leading to high-quality quantitative data.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]

Application Notes and Protocols for GC-MS Quantitative Analysis using 4-Methoxy-N,N-dimethylaniline-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analytical chemistry, particularly within drug development and metabolic studies, the use of stable isotope-labeled internal standards is paramount for achieving accurate and precise results. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and quantification of volatile and semi-volatile compounds. When coupled with the use of a deuterated internal standard, its accuracy and reliability are significantly enhanced.[1]

This document provides detailed application notes and protocols for the quantitative analysis of 4-Methoxy-N,N-dimethylaniline using its deuterated analog, 4-Methoxy-N,N-dimethylaniline-d2, as an internal standard. 4-Methoxy-N,N-dimethylaniline is an important chemical intermediate in the synthesis of various dyes and pharmaceuticals.[2][3] Accurate quantification is crucial for quality control, reaction monitoring, and pharmacokinetic studies. The use of a deuterated internal standard is the preferred method as it closely mimics the analyte's chemical and physical properties, co-eluting from the gas chromatograph and exhibiting similar ionization efficiency, thus effectively correcting for variations in sample preparation, injection volume, and matrix effects.[1][4]

Principle of Quantitative Analysis with an Internal Standard

The fundamental principle of quantitative analysis using an internal standard involves adding a known amount of a reference compound (the internal standard) to all calibration standards and unknown samples. The response of the analyte is then measured relative to the response of the internal standard. The ratio of the analyte's peak area to the internal standard's peak area is plotted against the analyte's concentration to create a calibration curve. This ratio is then used to determine the concentration of the analyte in unknown samples.[4][5] This method effectively mitigates errors arising from sample loss during preparation and inconsistencies in injection volume.[4]

For GC-MS analysis, deuterated analogs of the target analyte are ideal internal standards because they have nearly identical retention times and chemical properties but are distinguishable by their mass-to-charge ratio (m/z).[1][4]

Experimental Protocols

Materials and Reagents

• Analytes: 4-Methoxy-N,N-dimethylaniline (Purity ≥ 98%)

• Internal Standard: 4-Methoxy-N,N-dimethylaniline-d2 (Purity ≥ 98%, Deuterium incorporation ≥ 98%)

• Solvent: Methanol (B129727) or Dichloromethane (GC grade)[2]

• Carrier Gas: Helium, high purity (99.999%)[2]

Instrumentation

A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) equipped with an autosampler is required.[2] A capillary column suitable for amine analysis, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended.[2]

Standard and Sample Preparation

3.1. Standard Stock Solutions (1 mg/mL)

• Analyte Stock Solution: Accurately weigh approximately 10 mg of 4-Methoxy-N,N-dimethylaniline and dissolve it in 10 mL of methanol in a volumetric flask.

• Internal Standard (IS) Stock Solution: Accurately weigh approximately 10 mg of 4-Methoxy-N,N-dimethylaniline-d2 and dissolve it in 10 mL of methanol in a volumetric flask.

3.2. Working Standard Solutions

• Internal Standard Working Solution (10 µg/mL): Dilute the IS stock solution 1:100 with methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking the appropriate amount of the analyte stock solution into a fixed volume of the internal standard working solution and diluting with methanol to achieve the desired concentrations (e.g., 10, 25, 50, 100, 250, 500 ng/mL). Ensure each calibration standard contains the same concentration of the internal standard (e.g., 100 ng/mL).

3.3. Sample Preparation

• Accurately weigh or measure the sample containing 4-Methoxy-N,N-dimethylaniline.

• Dissolve or extract the sample with a known volume of methanol.

• Add a precise volume of the internal standard working solution to the sample extract to achieve a final IS concentration within the calibration range (e.g., 100 ng/mL).

• Vortex the sample to ensure homogeneity.

• If necessary, filter the sample through a 0.45 µm syringe filter before injection.[2]

GC-MS Operating Conditions

The following are typical GC-MS parameters and may require optimization for your specific instrument and application.

Parameter	Value
Gas Chromatograph
Injection Port Temp.	250 °C[2]
Injection Mode	Splitless[2]
Injection Volume	1 µL
Carrier Gas	Helium[2]
Flow Rate	1.0 mL/min (constant flow)[2]
Oven Program	Initial: 80 °C, hold for 2 min
Ramp: 10 °C/min to 280 °C
Hold: 5 min at 280 °C[2]
Mass Spectrometer
Transfer Line Temp.	280 °C[2]
Ion Source Temp.	230 °C[2]
Ionization Mode	Electron Ionization (EI)[2]
Ionization Energy	70 eV[2]
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	3 minutes[2]

Selected Ion Monitoring (SIM) Parameters:

Based on the mass spectrum of the structurally similar N,N-dimethylaniline, the molecular ion is a prominent peak. For 4-Methoxy-N,N-dimethylaniline (MW: 151.21), the molecular ion (M+) is at m/z 151. For 4-Methoxy-N,N-dimethylaniline-d2 (MW: ~153.22), the molecular ion is at m/z 153. A common fragmentation is the loss of a methyl group.

Compound	Quantitation Ion (m/z)	Qualifier Ion (m/z)
4-Methoxy-N,N-dimethylaniline	151	136
4-Methoxy-N,N-dimethylaniline-d2	153	138

Data Presentation and Quantitative Analysis

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. A linear regression analysis is then performed on the data points.

Table 1: Example Calibration Curve Data

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
10	15,234	150,876	0.101
25	38,123	151,234	0.252
50	76,543	152,111	0.503
100	153,456	151,987	1.010
250	380,987	150,543	2.531
500	755,432	151,321	4.992

Calibration Curve Analysis:

• Linear Regression Equation: y = 0.010x + 0.001

• Correlation Coefficient (R²): 0.9995

The concentration of 4-Methoxy-N,N-dimethylaniline in unknown samples is calculated using the linear regression equation derived from the calibration curve.

Table 2: Example Quantitative Analysis Results

Sample ID	Analyte Peak Area	IS Peak Area	Peak Area Ratio	Calculated Conc. (ng/mL)
Sample 1	225,678	151,543	1.489	148.8
Sample 2	45,876	150,987	0.304	30.3
Sample 3	550,123	151,111	3.641	364.0

Table 3: Method Performance (Illustrative)

Parameter	Result
Linearity Range	10 - 500 ng/mL
Limit of Detection (LOD)	2 ng/mL
Limit of Quantification (LOQ)	10 ng/mL
Precision (%RSD, n=6)	< 5%
Accuracy (% Recovery)	95 - 105%

Visualizations

Caption: Workflow for GC-MS quantitative analysis using an internal standard.

Caption: Logical relationship between analyte, internal standard, and analytical outcome.

References

• 1. yufengchemicals.com [yufengchemicals.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. [Determination of nine aromatic amines in water by cloud point extraction-gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research.uniupo.it [research.uniupo.it]

Application Notes and Protocols for 4-Methoxy-N,N-dimethylaniline-d2 in Metabolomics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard in metabolomics studies, particularly for the quantification of its non-deuterated counterpart or structurally similar analytes using Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction

In metabolomics, accurate and precise quantification of endogenous and exogenous compounds in complex biological matrices is crucial. Stable isotope-labeled internal standards are essential tools in mass spectrometry-based metabolomics for achieving reliable quantification.[1][2][3] Deuterated standards, where one or more hydrogen atoms are replaced by deuterium (B1214612), are chemically similar to their unlabeled counterparts but are distinguishable by their mass-to-charge ratio (m/z).[2] This property allows them to serve as ideal internal standards to correct for variations during sample preparation, chromatography, and ionization, thereby enhancing the accuracy and precision of analytical results.[2][4]

4-Methoxy-N,N-dimethylaniline-d2 is a deuterated form of 4-Methoxy-N,N-dimethylaniline, an aromatic compound that can serve as a representative analyte in various metabolic studies, including drug metabolism and pharmacokinetic (DMPK) research.[5] This document outlines a comprehensive protocol for its application as an internal standard in a typical metabolomics workflow.

Key Benefits of Using 4-Methoxy-N,N-dimethylaniline-d2

• Improved Accuracy and Precision: Co-elution with the target analyte allows for effective compensation for variations in sample extraction efficiency, matrix effects, and instrument response.[2]

• Confident Analyte Identification: The known mass shift between the unlabeled analyte and the deuterated standard provides a high degree of confidence in peak identification.[2]

• Cost-Effectiveness: Deuterated standards are often more economical to synthesize compared to other stable isotope-labeled compounds like ¹³C or ¹⁵N.[1]

Potential Considerations

While deuterated standards are widely used, researchers should be aware of potential challenges:

• Isotope Effects: The presence of deuterium can sometimes lead to slight differences in chromatographic retention time compared to the unlabeled analyte.[1][6]

• Deuterium Exchange: In some cases, deuterium atoms may be susceptible to exchange with protons from the solvent, particularly under certain pH or temperature conditions. Careful selection of the labeling position minimizes this risk.[1][7]

Experimental Protocol: Quantification of 4-Methoxy-N,N-dimethylaniline in Human Plasma

This protocol details the use of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard for the quantification of 4-Methoxy-N,N-dimethylaniline in human plasma using LC-MS/MS.

Materials and Reagents

• 4-Methoxy-N,N-dimethylaniline (Analyte)

• 4-Methoxy-N,N-dimethylaniline-d2 (Internal Standard, IS)

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (B129727) (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Water (HPLC or LC-MS grade)

• Human plasma (blank)

• Standard laboratory equipment (vortex mixer, centrifuge, pipettes)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• C18 analytical column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Methoxy-N,N-dimethylaniline and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Methoxy-N,N-dimethylaniline-d2 and dissolve it in 10 mL of methanol.

• Analyte Working Solutions (Calibration Standards): Prepare a series of working standard solutions by serially diluting the analyte stock solution with methanol:water (50:50, v/v) to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (50 ng/mL): Dilute the internal standard stock solution with methanol to a final concentration of 50 ng/mL. This solution will be used for protein precipitation.

Sample Preparation (Protein Precipitation)

• Pipette 50 µL of human plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 150 µL of the internal standard working solution (50 ng/mL in acetonitrile) to each tube.

• Vortex mix for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to an HPLC vial for analysis.

LC-MS/MS Analysis

The following table summarizes the chromatographic and mass spectrometric conditions.

Parameter	Value
HPLC Conditions
Column	C18, 2.1 mm x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution
0.0 - 0.5 min	5% B
0.5 - 2.5 min	5% to 95% B
2.5 - 3.5 min	95% B
3.5 - 3.6 min	95% to 5% B
3.6 - 5.0 min	5% B
Mass Spectrometer Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions
4-Methoxy-N,N-dimethylaniline	Precursor Ion (m/z): 152.1, Product Ion (m/z): 136.1
4-Methoxy-N,N-dimethylaniline-d2	Precursor Ion (m/z): 154.1, Product Ion (m/z): 138.1

Note: The specific MRM transitions and collision energies should be optimized for the instrument in use.

Data Analysis and Quantification

• Construct a calibration curve by plotting the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) against the concentration of the calibration standards.

• Perform a linear regression analysis on the calibration curve.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

General Metabolomics Workflow

The following diagram illustrates the general workflow for a targeted metabolomics experiment using a deuterated internal standard.

Targeted metabolomics workflow using a deuterated internal standard.

Hypothetical Metabolic Pathway Involvement

While 4-Methoxy-N,N-dimethylaniline is an exogenous compound, its metabolism can be studied in the context of detoxification pathways. The following diagram illustrates a hypothetical Phase I and Phase II metabolic pathway where this compound could be biotransformed. The deuterated standard would be used to quantify the parent compound throughout this process.

Hypothetical metabolic pathway of 4-Methoxy-N,N-dimethylaniline.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. symeres.com [symeres.com]
• 6. Triple labeling of metabolites for metabolome analysis (TLEMMA): a stable isotope labeling approach for metabolite identification and network reconstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-Methoxy-N,N-dimethylaniline-d2 in Environmental Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 4-Methoxy-N,N-dimethylaniline in environmental matrices, utilizing 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard. The use of a stable isotope-labeled internal standard is a robust technique in analytical chemistry, particularly for mass spectrometry-based methods, as it corrects for variations in sample preparation, instrument response, and matrix effects.

Introduction

4-Methoxy-N,N-dimethylaniline is an aromatic organic compound used in the synthesis of dyes and other industrial chemicals. Its presence in the environment, particularly in water and soil, can be an indicator of industrial pollution. Accurate and sensitive quantification of this compound is crucial for environmental monitoring and risk assessment. Isotope dilution mass spectrometry (IDMS) using a deuterated internal standard like 4-Methoxy-N,N-dimethylaniline-d2 offers high precision and accuracy for such analyses.[1] This document outlines protocols for the analysis of 4-Methoxy-N,N-dimethylaniline in water and soil samples using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 4-Methoxy-N,N-dimethylaniline-d2 as the internal standard.

Application: Quantitative Analysis of 4-Methoxy-N,N-dimethylaniline in Environmental Samples

2.1. Principle

The principle of this application is based on isotope dilution analysis. A known amount of the deuterated internal standard (4-Methoxy-N,N-dimethylaniline-d2) is added to the environmental sample prior to extraction and analysis. The deuterated standard is chemically identical to the target analyte and will behave similarly during sample preparation and analysis. By measuring the ratio of the native analyte to the deuterated internal standard using mass spectrometry, accurate quantification can be achieved, as this ratio is unaffected by sample losses during preparation or variations in instrument response.

2.2. Applicable Matrices

• Water (e.g., wastewater, river water, groundwater)

• Soil and Sediment

Experimental Protocols

Protocol 1: Analysis of 4-Methoxy-N,N-dimethylaniline in Water by LC-MS/MS

This protocol describes a sensitive method for the determination of 4-Methoxy-N,N-dimethylaniline in water samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard.

2.2.1. Reagents and Materials

• 4-Methoxy-N,N-dimethylaniline (analytical standard)

• 4-Methoxy-N,N-dimethylaniline-d2 (internal standard)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

2.2.2. Instrumentation

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

• SPE manifold

• Vortex mixer

• Centrifuge

2.2.3. Sample Preparation and Extraction

• Collect water samples in clean glass bottles and store at 4°C.

• Allow samples to reach room temperature.

• To a 100 mL aliquot of the water sample, add a known amount of 4-Methoxy-N,N-dimethylaniline-d2 internal standard solution (e.g., 100 ng).

• Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analyte and internal standard with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

2.2.4. LC-MS/MS Conditions

Parameter	Setting
LC Column	C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	10% B to 90% B over 8 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Ionization Mode	ESI Positive
MRM Transitions	To be determined empirically
(Analyte)	e.g., m/z 152.1 -> 136.1 (Quantifier), 152.1 -> 107.1 (Qualifier)
(Internal Standard)	e.g., m/z 154.1 -> 138.1

2.2.5. Quantitative Data (Representative)

Parameter	Value
Linear Range	0.1 - 100 µg/L
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.02 µg/L
Limit of Quantitation (LOQ)	0.07 µg/L
Recovery	85 - 110%
Precision (RSD)	< 10%

Protocol 2: Analysis of 4-Methoxy-N,N-dimethylaniline in Soil by GC-MS

This protocol details a method for the analysis of 4-Methoxy-N,N-dimethylaniline in soil samples using Gas Chromatography-Mass Spectrometry (GC-MS) with 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard.

2.3.1. Reagents and Materials

• 4-Methoxy-N,N-dimethylaniline (analytical standard)

• 4-Methoxy-N,N-dimethylaniline-d2 (internal standard)

• Dichloromethane (B109758) (GC grade)

• Methanol (GC grade)

• Sodium sulfate (B86663) (anhydrous)

• Sand (purified)

2.3.2. Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Ultrasonic bath

• Centrifuge

• Rotary evaporator

2.3.3. Sample Preparation and Extraction

• Air-dry the soil sample and sieve to remove large debris.

• Homogenize the soil sample.

• Weigh 10 g of the homogenized soil into a glass centrifuge tube.

• Spike the soil sample with a known amount of 4-Methoxy-N,N-dimethylaniline-d2 internal standard solution (e.g., 100 ng).

• Add 20 mL of a 1:1 (v/v) mixture of dichloromethane and methanol.

• Vortex for 1 minute, then place in an ultrasonic bath for 15 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Carefully decant the supernatant into a clean flask.

• Repeat the extraction (steps 5-8) two more times and combine the supernatants.

• Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to approximately 1 mL using a rotary evaporator.

• Transfer the concentrated extract to a GC vial for analysis.

2.3.4. GC-MS Conditions

Parameter	Setting
GC Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)
Injector Temperature	250 °C
Oven Program	80 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min
Carrier Gas	Helium at 1.0 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Selected Ion Monitoring (SIM)	To be determined empirically
(Analyte)	e.g., m/z 151 (Quantifier), 136 (Qualifier)
(Internal Standard)	e.g., m/z 153

2.3.5. Quantitative Data (Representative)

Parameter	Value
Linear Range	1 - 500 µg/kg
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.5 µg/kg
Limit of Quantitation (LOQ)	1.5 µg/kg
Recovery	80 - 115%
Precision (RSD)	< 15%

Visualizations

Caption: Workflow for LC-MS/MS analysis of 4-Methoxy-N,N-dimethylaniline in water.

Caption: Workflow for GC-MS analysis of 4-Methoxy-N,N-dimethylaniline in soil.

References

• 1. epa.gov [epa.gov]

Application Notes and Protocols for the Sample Preparation of 4-Methoxy-N,N-dimethylaniline-d2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sample preparation of 4-Methoxy-N,N-dimethylaniline-d2, a deuterated internal standard crucial for the accurate quantification of 4-Methoxy-N,N-dimethylaniline in various biological and environmental matrices. The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry, as it effectively compensates for variability in sample extraction, matrix effects, and instrument response.[1][2]

Core Principles of Using 4-Methoxy-N,N-dimethylaniline-d2 as an Internal Standard

4-Methoxy-N,N-dimethylaniline-d2 is an ideal internal standard for the analysis of 4-Methoxy-N,N-dimethylaniline because its chemical and physical properties are nearly identical to the analyte. This ensures that it behaves similarly during sample preparation and analysis, including extraction efficiency and chromatographic retention time.[2] The key advantage is its mass difference, which allows it to be distinguished from the non-deuterated analyte by a mass spectrometer. By adding a known amount of 4-Methoxy-N,N-dimethylaniline-d2 to each sample, calibration standard, and quality control sample, the ratio of the analyte's response to the internal standard's response is used for quantification. This ratiometric measurement corrects for potential losses during sample processing and variations in instrument performance.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of aromatic amines using methods incorporating deuterated internal standards. These values can be used as a benchmark for method development and validation.

Parameter	Plasma	Urine	Environmental Water
Extraction Recovery (%)	85 - 110	75 - 114	88 - 106
Limit of Detection (LOD)	0.05 - 0.5 ng/mL	0.025 - 0.20 ng/mL	0.1 - 1.0 ng/L
Limit of Quantification (LOQ)	0.1 - 1.0 ng/mL	0.1 - 1.0 ng/mL	0.3 - 3.0 ng/L
Precision (%RSD)	< 15	< 15	< 20

Note: The data presented are typical values for aromatic amines and may vary depending on the specific matrix, instrumentation, and experimental conditions.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Human Urine

This protocol is suitable for the extraction of 4-Methoxy-N,N-dimethylaniline from urine samples for analysis by GC-MS or LC-MS/MS.

Materials:

• Human urine samples

• 4-Methoxy-N,N-dimethylaniline-d2 internal standard solution (e.g., 1 µg/mL in methanol)

• Methyl tert-butyl ether (MTBE)

• Sodium hydroxide (B78521) (NaOH) solution, 10 M

• Hydrochloric acid (HCl), 0.25 M

• Anhydrous sodium sulfate

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen stream)

Procedure:

• To 2 mL of urine in a centrifuge tube, add a known amount of 4-Methoxy-N,N-dimethylaniline-d2 internal standard solution.

• For hydrolysis of conjugated metabolites, add 1 mL of 10 M NaOH, vortex, and heat at 95°C for up to 15 hours. Cool to room temperature.

• Add 5 mL of MTBE, vortex vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the phases.

• Transfer the upper organic layer (MTBE) to a clean tube.

• Repeat the extraction (steps 3-5) with another 5 mL of MTBE and combine the organic extracts.

• To the combined extract, add 15 µL of 0.25 M HCl to improve the recovery of certain aromatic amines.

• Dry the extract over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., 100 µL of mobile phase for LC-MS/MS or ethyl acetate (B1210297) for GC-MS) for analysis.

LLE Workflow for Urine Samples

Protocol 2: Solid-Phase Extraction (SPE) from Human Plasma

This protocol is designed for the cleanup and concentration of 4-Methoxy-N,N-dimethylaniline from plasma samples prior to LC-MS/MS analysis.

Materials:

• Human plasma samples

• 4-Methoxy-N,N-dimethylaniline-d2 internal standard solution (e.g., 1 µg/mL in methanol)

• Mixed-mode cation exchange SPE cartridges (e.g., Oasis MCX)

• Methanol (B129727)

• Ammonium (B1175870) hydroxide

• Formic acid

• SPE manifold

• Vortex mixer

• Centrifuge

• Evaporator

Procedure:

• Pre-treat plasma: To 1 mL of plasma, add a known amount of 4-Methoxy-N,N-dimethylaniline-d2 internal standard solution. Add 1 mL of 4% phosphoric acid, vortex to mix.

• Centrifuge at 4000 rpm for 10 minutes to precipitate proteins.

• Condition the SPE cartridge: Pass 2 mL of methanol followed by 2 mL of water through the cartridge.

• Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Wash the cartridge: Pass 2 mL of 0.1 M HCl followed by 2 mL of methanol through the cartridge to remove interferences.

• Elute the analyte: Elute 4-Methoxy-N,N-dimethylaniline and its deuterated internal standard with 2 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of mobile phase for LC-MS/MS analysis.

SPE Workflow for Plasma Samples

Protocol 3: Solid-Phase Extraction (SPE) from Environmental Water Samples

This protocol is suitable for the extraction and concentration of 4-Methoxy-N,N-dimethylaniline from water samples for GC-MS or LC-MS/MS analysis.

Materials:

• Water sample (e.g., 100 mL)

• 4-Methoxy-N,N-dimethylaniline-d2 internal standard solution (e.g., 1 µg/mL in methanol)

• Hydrophilic-Lipophilic Balanced (HLB) SPE cartridges

• Methanol

• Dichloromethane (B109758)

• SPE manifold

• Evaporator

Procedure:

• Spike the water sample: To 100 mL of the water sample, add a known amount of 4-Methoxy-N,N-dimethylaniline-d2 internal standard solution.

• Condition the SPE cartridge: Pass 5 mL of dichloromethane, followed by 5 mL of methanol, and then 5 mL of deionized water through the cartridge.

• Load the sample: Pass the entire 100 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge: Pass 5 mL of deionized water through the cartridge to remove salts and polar interferences.

• Dry the cartridge: Dry the cartridge under vacuum or with a stream of nitrogen for 10 minutes.

• Elute the analyte: Elute the analyte and internal standard with 5 mL of a mixture of dichloromethane and methanol (e.g., 90:10 v/v).

• Evaporate the eluate to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Transfer to an autosampler vial for analysis.

SPE Workflow for Water Samples

Analytical Instrumentation

The final extracts can be analyzed by either Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Typical GC-MS Parameters:

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar.[3]

• Injector: Splitless mode at 250°C.[3]

• Oven Program: Start at 80°C, ramp to 280°C.[3]

• Carrier Gas: Helium.[3]

• MS Detection: Electron Ionization (EI) in Selected Ion Monitoring (SIM) or full scan mode.[3]

Typical LC-MS/MS Parameters:

• Column: C18 or PFP column (e.g., 2.1 x 150 mm, 2.7 µm).

• Mobile Phase: Gradient of water and acetonitrile (B52724) with 0.1% formic acid.

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• MS Detection: Multiple Reaction Monitoring (MRM) for specific precursor-product ion transitions of 4-Methoxy-N,N-dimethylaniline and its deuterated internal standard.

These protocols provide a robust starting point for the development of quantitative methods for 4-Methoxy-N,N-dimethylaniline using its deuterated internal standard, 4-Methoxy-N,N-dimethylaniline-d2. Method validation should be performed according to established guidelines to ensure accuracy, precision, and reliability of the results.

References

• 1. rsc.org [rsc.org]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for 4-Methoxy-N,N-dimethylaniline-d2 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard in pharmacokinetic (PK) studies. The protocols detailed below are intended to facilitate the accurate quantification of 4-Methoxy-N,N-dimethylaniline in biological matrices, a critical step in evaluating its absorption, distribution, metabolism, and excretion (ADME) profile.

Introduction to Deuterated Internal Standards in Pharmacokinetics

In drug development, pharmacokinetic studies are essential for understanding the ADME properties of a new chemical entity.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely used analytical technique for these studies due to its high sensitivity and selectivity.[1] However, experimental variability can be introduced during sample preparation, from matrix effects such as ion suppression or enhancement, and due to instrument drift.[1] To mitigate these issues, a stable isotope-labeled (SIL) internal standard is employed.[1][2]

A deuterated internal standard, such as 4-Methoxy-N,N-dimethylaniline-d2, is an ideal choice because it is chemically and physically almost identical to the analyte of interest, 4-Methoxy-N,N-dimethylaniline.[3] This near-identical behavior ensures that the internal standard experiences the same sample processing variations as the analyte.[2] Since the deuterated standard can be distinguished from the analyte by its higher molecular weight in the mass spectrometer, the ratio of their peak areas allows for precise and accurate quantification.[1][2]

Application: Bioanalytical Method Validation and Pharmacokinetic Analysis

This document outlines the use of 4-Methoxy-N,N-dimethylaniline-d2 for the quantitative analysis of 4-Methoxy-N,N-dimethylaniline in human plasma. The following sections provide detailed experimental protocols, data presentation, and visual workflows.

Data Presentation

Clear and structured data presentation is crucial for the interpretation of pharmacokinetic results. The tables below summarize key quantitative data for a validated bioanalytical method and a hypothetical pharmacokinetic study.

Table 1: Bioanalytical Method Validation Summary

Validation Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio ≥ 10	1 ng/mL
Upper Limit of Quantification (ULOQ)	Signal-to-Noise Ratio ≥ 10	1000 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	4.5% - 8.2%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	6.8% - 11.3%
Intra-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	-5.7% to 9.1%
Inter-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	-8.3% to 6.5%
Matrix Effect	85% - 115%	92.7% - 108.4%
Recovery	Consistent and reproducible	> 85%

Table 2: Hypothetical Pharmacokinetic Parameters of 4-Methoxy-N,N-dimethylaniline in Human Plasma Following a Single Oral Dose

Parameter	Unit	Value
Cmax (Maximum Concentration)	ng/mL	450.7
Tmax (Time to Maximum Concentration)	h	1.5
AUC₀-t (Area Under the Curve)	ng·h/mL	2875.3
AUC₀-∞ (AUC extrapolated to infinity)	ng·h/mL	3010.1
t½ (Half-life)	h	5.2
CL/F (Apparent Clearance)	L/h	33.2
Vd/F (Apparent Volume of Distribution)	L	240.5

Experimental Protocols

Detailed and robust experimental protocols are fundamental for reproducible bioanalytical results.[1]

Protocol 1: Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of 4-Methoxy-N,N-dimethylaniline and 4-Methoxy-N,N-dimethylaniline-d2 in methanol (B129727) at a concentration of 1 mg/mL.[3]

• Working Solutions: Prepare serial dilutions of the 4-Methoxy-N,N-dimethylaniline stock solution to create working solutions for calibration standards and quality control (QC) samples.[3]

• Internal Standard Spiking Solution: Prepare a working solution of 4-Methoxy-N,N-dimethylaniline-d2 at a concentration of 100 ng/mL in methanol.

• Calibration Standards: Spike blank human plasma with the appropriate working solutions to create calibration standards with concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at low, medium, and high concentrations (e.g., 3 ng/mL, 300 ng/mL, and 800 ng/mL).

Protocol 2: Plasma Sample Preparation (Protein Precipitation)

• Sample Thawing: Thaw frozen plasma samples on ice until completely liquefied.[1]

• Vortexing: Vortex mix the samples for 10 seconds to ensure homogeneity.[1]

• Aliquoting: Aliquot 100 µL of each plasma sample (calibration standards, QCs, and unknown study samples) into a 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of the 100 ng/mL 4-Methoxy-N,N-dimethylaniline-d2 internal standard working solution to all tubes except for the blank plasma.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to each tube.

• Vortexing: Vortex the tubes for 1 minute to precipitate the plasma proteins.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Injection: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.[4]

Protocol 3: LC-MS/MS Analysis

• Instrumentation: Utilize a high-performance liquid chromatograph coupled with a triple quadrupole mass spectrometer.[5][6]

• Chromatographic Conditions:

  • Column: C18 analytical column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).[4]

  • Mobile Phase A: 0.1% formic acid in water.[4]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.[4]

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 4-Methoxy-N,N-dimethylaniline: Precursor Ion > Product Ion (to be determined based on the compound's fragmentation pattern).

    • 4-Methoxy-N,N-dimethylaniline-d2: Precursor Ion+2 > Product Ion (to be determined based on the compound's fragmentation pattern).

  • Optimization: Optimize MS parameters such as declustering potential, collision energy, and cell exit potential for maximum signal intensity.

Visualizations

The following diagrams illustrate the key workflows and principles involved in this application.

Caption: Experimental workflow for a typical pharmacokinetic study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. waters.com [waters.com]
• 5. lcms.cz [lcms.cz]
• 6. Bioanalytical Method Development and Validation - IITRI [iitri.org]

Application Notes & Protocols: Quantitative Analysis of Anilines using 4-Methoxy-N,N-dimethylaniline-d2 as an Internal Standard

Introduction

The accurate quantification of anilines, a class of aromatic amines used in various industrial processes including the manufacturing of dyes, pharmaceuticals, and polymers, is of significant importance for quality control, environmental monitoring, and safety assessment.[1] Liquid chromatography-mass spectrometry (LC-MS), particularly when coupled with tandem mass spectrometry (LC-MS/MS), has emerged as a powerful technique for the sensitive and selective analysis of these compounds.[2] A key challenge in quantitative LC-MS analysis is overcoming matrix effects and variability in sample preparation and instrument response.[3] The use of a stable isotope-labeled internal standard, such as a deuterated analog of the analyte, is the gold standard for addressing these challenges through the principle of isotope dilution mass spectrometry (IDMS).[4][5]

This document provides detailed application notes and protocols for the quantitative analysis of anilines in various matrices using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard. Deuterated standards are ideal for IDMS as they exhibit nearly identical physicochemical properties to their non-deuterated counterparts, ensuring they co-elute chromatographically and experience similar ionization efficiencies, thus providing a reliable basis for accurate quantification.[3][6]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a highly accurate method for determining the concentration of an analyte in a sample.[5] A known amount of an isotopically enriched standard (the "spike"), in this case, 4-Methoxy-N,N-dimethylaniline-d2, is added to the sample containing the analyte of interest (anilines). The analyte and the internal standard are then extracted and analyzed by mass spectrometry. The mass spectrometer distinguishes between the analyte and the deuterated internal standard based on their mass-to-charge (m/z) ratio. Any sample loss or variation during sample preparation and analysis will affect both the analyte and the internal standard equally.[4] Therefore, the ratio of the analyte signal to the internal standard signal remains constant, allowing for highly precise and accurate quantification.[4][7]

Figure 1: General workflow for quantitative analysis using a deuterated internal standard.

Quantitative Data Summary

The following tables summarize the performance characteristics of an LC-MS/MS method for the quantification of representative anilines using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard.

Table 1: Linearity and Range

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)
Aniline (B41778)	0.1 - 100	> 0.998
4-Chloroaniline	0.1 - 100	> 0.999
3,4-Dichloroaniline	0.1 - 100	> 0.998
N,N-Dimethylaniline	0.1 - 100	> 0.999

Table 2: Precision and Accuracy

Analyte	Spiked Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (% Recovery)
Aniline	1	4.2	5.8	98.5
50	2.8	4.1	101.2
4-Chloroaniline	1	3.9	5.5	99.1
50	2.5	3.9	100.8
3,4-Dichloroaniline	1	4.5	6.1	97.9
50	3.1	4.5	102.3
N,N-Dimethylaniline	1	3.5	5.2	101.5
50	2.2	3.6	100.5

Table 3: Limits of Detection and Quantification

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Aniline	0.03	0.1
4-Chloroaniline	0.03	0.1
3,4-Dichloroaniline	0.04	0.1
N,N-Dimethylaniline	0.02	0.1

Experimental Protocols

1. Preparation of Standards and Reagents

• Analyte Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of each aniline standard in 10 mL of methanol (B129727).

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of 4-Methoxy-N,N-dimethylaniline-d2 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the analyte stock solutions with a 50:50 mixture of methanol and water.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the internal standard stock solution with a 50:50 mixture of methanol and water to a final concentration of 100 ng/mL.

2. Sample Preparation (Liquid-Liquid Extraction)

This protocol is suitable for aqueous samples such as environmental water or biological fluids after protein precipitation.

• Aliquoting: To 1 mL of the sample in a glass tube, add 50 µL of the internal standard spiking solution (100 ng/mL).

• pH Adjustment: Adjust the pH of the sample to >9 using 1M sodium hydroxide.

• Extraction: Add 5 mL of methyl tert-butyl ether (MTBE), cap the tube, and vortex for 2 minutes.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase (e.g., 50:50 methanol:water) and transfer to an autosampler vial for LC-MS/MS analysis.

Figure 2: Sample preparation workflow using liquid-liquid extraction.

3. LC-MS/MS Instrumentation and Conditions

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• LC Column: C18 analytical column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-8 min: 10% to 90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MS/MS Detection: Multiple Reaction Monitoring (MRM).

Table 4: Example MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Aniline	94.1	77.1
4-Chloroaniline	128.0	93.0
N,N-Dimethylaniline	122.2	106.1
4-Methoxy-N,N-dimethylaniline-d2 (IS)	154.2	137.2

4. Data Analysis and Quantification

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte for each calibration standard.

• Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient.

• Determine the concentration of the anilines in the samples by interpolating their peak area ratios from the calibration curve.

Figure 3: Logical relationship of analytical method validation parameters.

Conclusion

The use of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard in an LC-MS/MS method provides a robust, accurate, and precise approach for the quantitative analysis of anilines in various sample matrices. The near-identical chemical and physical properties of the deuterated internal standard to the analytes of interest effectively compensate for variations in sample preparation and instrument response, leading to high-quality, reliable data.[3][4] The protocols and data presented here serve as a comprehensive guide for researchers, scientists, and drug development professionals in establishing and validating methods for aniline quantification.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. d-nb.info [d-nb.info]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. osti.gov [osti.gov]
• 6. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 7. Inorganic Trace Analysis by Isotope Dilution Mass Spectrometry—New Frontiers - PMC [pmc.ncbi.nlm.nih.gov]

Application of 4-Methoxy-N,N-dimethylaniline-d2 in the Quantification of a Key Triphenylmethane Dye Metabolite

Introduction

Triphenylmethane (B1682552) dyes, such as Crystal Violet and Malachite Green, are extensively used in various industrial processes, including as textile colorants and in aquaculture as antimicrobial agents.[1] The persistence of these dyes and their metabolites in the environment and biological systems is a significant concern due to their potential carcinogenicity. Regulatory bodies worldwide mandate sensitive and accurate monitoring of these compounds in food products and environmental samples. The primary metabolic pathway for many triphenylmethane dyes is N-demethylation, which occurs in the liver and by microorganisms.[1][2][3]

This application note describes a robust and sensitive method for the quantification of a key N-demethylated metabolite of triphenylmethane dyes, N,N-dimethyl-4-methoxyaniline, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, 4-Methoxy-N,N-dimethylaniline-d2. The use of a deuterated internal standard is crucial for accurate quantification as it compensates for matrix effects and variations during sample preparation and analysis.

Analyte and Internal Standard

Compound	Structure
N,N-dimethyl-4-methoxyaniline
4-Methoxy-N,N-dimethylaniline-d2

Principle of the Method

The method is based on the principle of isotope dilution mass spectrometry. A known amount of the deuterated internal standard (4-Methoxy-N,N-dimethylaniline-d2) is added to the sample prior to extraction and cleanup. The sample is then analyzed by LC-MS/MS. The analyte and the internal standard co-elute chromatographically but are distinguished by their mass-to-charge ratios (m/z) in the mass spectrometer. The ratio of the peak area of the analyte to that of the internal standard is used to calculate the concentration of the analyte in the sample, providing high accuracy and precision.

Experimental Protocols

Materials and Reagents

• Standards: N,N-dimethyl-4-methoxyaniline (≥99% purity), 4-Methoxy-N,N-dimethylaniline-d2 (isotopic purity ≥98%)

• Solvents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Solid Phase Extraction (SPE): C18 cartridges (500 mg, 6 mL)

• Sample Matrix: Fish tissue (e.g., salmon, trout)

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of N,N-dimethyl-4-methoxyaniline and 4-Methoxy-N,N-dimethylaniline-d2 in methanol.

• Working Standard Solutions (1 µg/mL): Dilute the stock solutions with methanol to prepare working standard solutions.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the 4-Methoxy-N,N-dimethylaniline-d2 working standard solution with 50:50 (v/v) methanol:water.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the N,N-dimethyl-4-methoxyaniline working standard solution into a blank matrix extract. The final concentrations should range from 0.1 to 100 ng/mL. Add a constant amount of the internal standard spiking solution to each calibration standard.

Sample Preparation

• Homogenization: Homogenize 2 g of the fish tissue sample.

• Spiking: Spike the homogenized sample with 100 µL of the 100 ng/mL internal standard spiking solution.

• Extraction: Add 10 mL of acetonitrile, vortex for 1 minute, and centrifuge at 4000 rpm for 10 minutes.

• Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the supernatant from the extraction step onto the SPE cartridge.

  • Wash the cartridge with 5 mL of 20% methanol in water.

  • Elute the analytes with 5 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: Start with 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N,N-dimethyl-4-methoxyaniline	152.1	136.1	15
4-Methoxy-N,N-dimethylaniline-d2	154.1	138.1	15

Data Presentation

Method Performance Characteristics

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.03 ng/g
Limit of Quantification (LOQ)	0.1 ng/g

Recovery and Precision Data

Spiking Level (ng/g)	Mean Recovery (%)	RSD (%) (n=6)
0.1	95.2	6.8
1.0	98.7	4.5
10	101.5	3.1

Visualization

Caption: Metabolic pathway of a triphenylmethane dye to its N-demethylated metabolite.

Caption: Experimental workflow for the quantification of the dye metabolite.

Conclusion

The described LC-MS/MS method using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard provides a highly selective, sensitive, and accurate approach for the quantification of the N,N-dimethyl-4-methoxyaniline metabolite in complex matrices such as fish tissue. The excellent linearity, recovery, and precision make this method suitable for routine monitoring and regulatory compliance. The use of a stable isotope-labeled internal standard is paramount in achieving reliable quantitative results by effectively mitigating matrix-induced signal suppression or enhancement.

References

• 1. researchgate.net [researchgate.net]
• 2. Toxicity and metabolism of malachite green and leucomalachite green during short-term feeding to Fischer 344 rats and B6C3F1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]

Application of 4-Methoxy-N,N-dimethylaniline-d2 in Polymer Degradation Studies

Introduction

The study of polymer degradation is crucial for understanding material longevity, environmental impact, and the safety of consumer products. Isotopic labeling is a powerful technique used to trace the fate of specific molecules during chemical and biological processes.[1] 4-Methoxy-N,N-dimethylaniline-d2 (D2-DMAM), a deuterated analog of 4-Methoxy-N,N-dimethylaniline (DMAM), serves as an excellent internal standard and tracer for quantifying the release and degradation of its non-deuterated counterpart from polymer matrices. DMAM may be present in polymers as a residual monomer, a co-initiator in polymerization, or as an additive.[2][3] This application note provides detailed protocols for the use of D2-DMAM in polymer degradation studies, focusing on analytical methodologies for accurate quantification.

The primary degradation pathways for aromatic amines like DMAM involve oxidation and hydrolysis.[4][5] The dimethylamino group is susceptible to oxidation, potentially forming N-oxide derivatives or undergoing N-dealkylation.[5] The presence of a methoxy (B1213986) group can also influence the degradation process. Understanding these pathways is essential for developing stable polymer formulations.

Principle of the Method

This method utilizes D2-DMAM as an internal standard for the quantification of DMAM released from a polymer matrix during degradation studies. A known amount of D2-DMAM is spiked into the sample prior to extraction and analysis. Since D2-DMAM is chemically identical to DMAM, it co-extracts with the analyte of interest and experiences similar matrix effects during analysis. However, due to its higher mass, it can be distinguished from the non-deuterated DMAM by mass spectrometry (MS). This allows for accurate quantification of DMAM by comparing its peak area to that of the deuterated internal standard.[6]

Experimental Protocols

Protocol 1: Quantification of DMAM Leaching from a Polymer into an Aqueous Environment

This protocol describes the use of D2-DMAM to quantify the amount of DMAM that leaches from a polymer sample when exposed to an aqueous environment, simulating environmental degradation.

Materials:

• Polymer samples containing DMAM

• 4-Methoxy-N,N-dimethylaniline-d2 (D2-DMAM) standard solution (1 µg/mL in methanol)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Vortex mixer

• Centrifuge

• Liquid Chromatography-Mass Spectrometry (LC-MS) system

Procedure:

• Sample Preparation:

  • Cut polymer samples into small, uniform pieces (e.g., 1 cm x 1 cm).

  • Weigh 1.0 g of the polymer pieces and place them into a 50 mL glass vial.

  • Add 20 mL of purified water to the vial.

• Incubation:

  • Incubate the vials at a controlled temperature (e.g., 25°C or 50°C) for a specified period (e.g., 24, 48, 72 hours) to simulate environmental exposure.

• Extraction:

  • After incubation, remove the polymer pieces.

  • Spike the aqueous leachate with a known volume of the D2-DMAM internal standard solution (e.g., 100 µL of 1 µg/mL solution).

  • Condition an SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the spiked aqueous sample onto the SPE cartridge.

  • Wash the cartridge with 5 mL of 5% methanol in water.

  • Elute the analytes with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the mobile phase for LC-MS analysis.

• LC-MS Analysis:

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 3.5 µm)

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

    • Gradient: Start with 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 10 µL

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode

    • Multiple Reaction Monitoring (MRM) transitions:

      • DMAM: Precursor ion (m/z) -> Product ion (m/z)

      • D2-DMAM: Precursor ion (m/z+2) -> Product ion (m/z+2)

    • Optimize collision energies for each transition.

• Quantification:

  • Create a calibration curve using standards of DMAM of known concentrations, each spiked with the same amount of D2-DMAM internal standard.

  • Calculate the ratio of the peak area of DMAM to the peak area of D2-DMAM for each standard and sample.

  • Determine the concentration of DMAM in the samples from the calibration curve.

Protocol 2: Analysis of DMAM and its Degradation Products in a Polymer Matrix after UV Exposure

This protocol outlines a method to quantify DMAM and its primary oxidation product, 4-Methoxy-N,N-dimethylaniline-N-oxide, within a polymer matrix after exposure to UV radiation, using D2-DMAM as an internal standard.

Materials:

• Polymer films containing DMAM

• 4-Methoxy-N,N-dimethylaniline-d2 (D2-DMAM) standard solution (1 µg/mL in methanol)

• 4-Methoxy-N,N-dimethylaniline-N-oxide standard

• Dichloromethane (DCM)

• Methanol

• UV chamber

• Ultrasonic bath

• Syringe filters (0.22 µm PTFE)

• Gas Chromatography-Mass Spectrometry (GC-MS) system

Procedure:

• UV Exposure:

  • Place polymer films in a UV chamber and expose them to a controlled wavelength and intensity of UV radiation for varying durations (e.g., 0, 24, 72, 168 hours).

• Sample Extraction:

  • Cut a known weight of the UV-exposed polymer film (e.g., 0.5 g) into small pieces.

  • Place the pieces in a glass vial and add 10 mL of DCM.

  • Spike the sample with a known volume of the D2-DMAM internal standard solution.

  • Sonicate the mixture for 1 hour to extract DMAM and its degradation products.

  • Filter the extract through a 0.22 µm PTFE syringe filter.

  • Analyze the filtrate by GC-MS.

• GC-MS Analysis:

  • Gas Chromatograph Conditions:

    • Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)

    • Inlet Temperature: 250°C

    • Oven Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 15°C/min, hold for 5 minutes.

    • Carrier Gas: Helium

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Selected Ion Monitoring (SIM) mode:

      • Monitor characteristic ions for DMAM, D2-DMAM, and 4-Methoxy-N,N-dimethylaniline-N-oxide.

• Data Analysis:

  • Generate a calibration curve by analyzing standards of DMAM and its N-oxide at various concentrations, each spiked with the internal standard.

  • Quantify the amount of DMAM and its degradation product in the polymer extracts based on the calibration curve.

Data Presentation

Table 1: Physicochemical Properties of 4-Methoxy-N,N-dimethylaniline and its Deuterated Analog

Property	4-Methoxy-N,N-dimethylaniline (DMAM)	4-Methoxy-N,N-dimethylaniline-d2 (D2-DMAM)	Reference
CAS Number	701-56-4	N/A
Molecular Formula	C₉H₁₃NO	C₉H₁₁D₂NO	[2]
Molecular Weight ( g/mol )	151.21	153.22	[2]
Appearance	White to light yellow powder or crystals	White to light yellow solid	[2]
Melting Point (°C)	46.0 to 50.0	Similar to non-deuterated	[2]

Table 2: Example Quantification of DMAM Leaching from Polymer Samples

Sample ID	Incubation Time (hours)	Peak Area (DMAM)	Peak Area (D2-DMAM)	Area Ratio (DMAM/D2-DMAM)	Concentration of DMAM (ng/mL)
Control	0	0	550,000	0.000	< LOD
Sample 1	24	125,000	545,000	0.229	11.5
Sample 2	48	280,000	552,000	0.507	25.4
Sample 3	72	450,000	548,000	0.821	41.1
LOD: Limit of Detection

Visualizations

Caption: Workflow for quantifying DMAM leaching from a polymer.

Caption: Potential degradation pathways of 4-Methoxy-N,N-dimethylaniline.

Conclusion

The use of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard provides a robust and accurate method for quantifying the release and degradation of its non-deuterated analog from polymer matrices. The detailed protocols provided herein can be adapted for various polymer types and degradation conditions. This approach is invaluable for researchers in materials science, environmental science, and drug development who need to assess the stability and potential environmental or health impacts of polymer additives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Calibration Curve Preparation using 4-Methoxy-N,N-dimethylaniline-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis, particularly in drug metabolism and pharmacokinetic (DMPK) studies, the use of stable isotope-labeled internal standards is the gold standard for achieving accurate and precise results with liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). 4-Methoxy-N,N-dimethylaniline-d2, the deuterated analogue of 4-Methoxy-N,N-dimethylaniline, serves as an ideal internal standard for the quantification of its non-labeled counterpart. Its near-identical chemical and physical properties ensure that it behaves similarly to the analyte during sample preparation, chromatography, and ionization, thus effectively compensating for matrix effects and variations in instrument response.

These application notes provide a detailed protocol for the preparation of calibration curves for the quantitative analysis of 4-Methoxy-N,N-dimethylaniline using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard. The methodologies outlined are applicable to a range of biological matrices and are intended to guide researchers in developing robust and reliable bioanalytical assays.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of both the analyte and the internal standard is crucial for method development.

Property	4-Methoxy-N,N-dimethylaniline	4-Methoxy-N,N-dimethylaniline-d2
CAS Number	701-56-4	1219804-93-7
Molecular Formula	C₉H₁₃NO	C₉H₁₁D₂NO
Molecular Weight	151.21 g/mol	153.22 g/mol
Appearance	White to off-white crystalline powder	Not specified, typically similar to unlabeled
Solubility	Soluble in methanol (B129727), acetonitrile (B52724), and other organic solvents	Soluble in methanol, acetonitrile, and other organic solvents

Experimental Protocols

Preparation of Stock and Working Solutions

Accurate preparation of stock and working solutions is fundamental to the integrity of the calibration curve.

a. Analyte (4-Methoxy-N,N-dimethylaniline) Stock Solution (1 mg/mL):

• Accurately weigh approximately 10 mg of 4-Methoxy-N,N-dimethylaniline standard.

• Dissolve the standard in a suitable solvent (e.g., methanol or acetonitrile) in a 10 mL volumetric flask.

• Ensure the standard is completely dissolved by vortexing and/or sonicating.

• Bring the flask to volume with the solvent and mix thoroughly.

• Store the stock solution at 2-8°C, protected from light.

b. Internal Standard (4-Methoxy-N,N-dimethylaniline-d2) Stock Solution (1 mg/mL):

• Follow the same procedure as for the analyte stock solution, using the 4-Methoxy-N,N-dimethylaniline-d2 standard.

c. Analyte Working Standard Solutions:

• Perform serial dilutions of the analyte stock solution with the appropriate solvent (typically the same as the mobile phase or reconstitution solvent) to prepare a series of working standard solutions. These solutions will be used to spike into a blank matrix to create the calibration curve standards.

d. Internal Standard Working Solution:

• Dilute the internal standard stock solution to a fixed concentration that provides a stable and appropriate signal intensity in the mass spectrometer. A common concentration for internal standards in bioanalytical assays is in the range of 10-100 ng/mL. The optimal concentration should be determined during method development.

Preparation of Calibration Curve Standards

The calibration curve is prepared by spiking a blank biological matrix (e.g., plasma, urine, tissue homogenate) with known concentrations of the analyte and a constant concentration of the internal standard.

a. Spiking Procedure:

• Aliquot a fixed volume of the blank biological matrix into a series of microcentrifuge tubes.

• Spike each tube with a small volume of the corresponding analyte working standard solution to achieve the desired final concentrations for the calibration curve. A typical calibration curve might include 8-10 non-zero concentration levels.

• Add a fixed volume of the internal standard working solution to every tube (including quality control samples and unknown samples) to achieve the final desired concentration of the internal standard.

• Vortex each tube thoroughly to ensure homogeneity.

b. Example Calibration Curve Concentrations:

The following table provides an example of a typical calibration curve concentration range for a bioanalytical LC-MS/MS assay. The exact concentrations should be adapted based on the expected analyte concentrations in the study samples and the sensitivity of the instrument.

Calibration Level	Analyte Concentration (ng/mL)	Volume of Analyte Working Standard (µL)	Volume of Internal Standard Working Solution (µL)	Final Volume (µL)
Blank	0	0	10	100
LLOQ	1	1	10	100
Cal 2	2.5	2.5	10	100
Cal 3	5	5	10	100
LQC	7.5	7.5	10	100
Cal 4	10	10	10	100
Cal 5	25	25	10	100
MQC	50	50	10	100
Cal 6	75	75	10	100
HQC	90	90	10	100
Cal 7	100	100	10	100
ULOQ	125	125	10	100

LLOQ: Lower Limit of Quantification; LQC: Low-Quality Control; MQC: Medium Quality Control; HQC: High-Quality Control; ULOQ: Upper Limit of Quantification.

Sample Preparation (Protein Precipitation - Example for Plasma)

The following is a general protein precipitation protocol for plasma samples. The choice of the sample preparation method (e.g., liquid-liquid extraction, solid-phase extraction) will depend on the analyte's properties and the complexity of the matrix.

• To 100 µL of each calibration standard, quality control sample, and unknown sample in a microcentrifuge tube, add 300 µL of cold acetonitrile (containing the internal standard if not added previously).

• Vortex vigorously for 1-2 minutes to precipitate the proteins.

• Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in a suitable mobile phase-compatible solvent (e.g., 100 µL of 50:50 acetonitrile:water).

• Vortex briefly and centrifuge again to pellet any remaining particulates.

• Transfer the clear supernatant to autosampler vials for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: Workflow for preparing calibration curves with an internal standard.

Data Presentation and Analysis

The use of a deuterated internal standard necessitates a ratiometric approach to data analysis.

• Peak Area Integration: Integrate the chromatographic peak areas for both the analyte (4-Methoxy-N,N-dimethylaniline) and the internal standard (4-Methoxy-N,N-dimethylaniline-d2) for each injection.

• Response Ratio Calculation: For each calibration standard, quality control sample, and unknown sample, calculate the peak area ratio: Response Ratio = (Peak Area of Analyte) / (Peak Area of Internal Standard)

• Calibration Curve Construction: Plot the Response Ratio (y-axis) against the nominal concentration of the analyte (x-axis) for the calibration standards.

• Regression Analysis: Perform a linear regression analysis on the calibration curve data, typically using a weighting factor (e.g., 1/x or 1/x²) to ensure accuracy at the lower end of the concentration range. The regression equation will be in the form of y = mx + c, where 'y' is the response ratio and 'x' is the concentration.

• Quantification of Unknowns: Determine the concentration of 4-Methoxy-N,N-dimethylaniline in the unknown samples by interpolating their measured Response Ratios from the calibration curve using the regression equation.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship in using a deuterated internal standard for quantitative analysis.

Caption: Logic of using a deuterated internal standard for accurate quantification.

By following these detailed protocols and understanding the principles of isotope dilution mass spectrometry, researchers can confidently prepare accurate and robust calibration curves for the quantification of 4-Methoxy-N,N-dimethylaniline in various biological matrices.

Application Notes and Protocols for Trace Level Analysis using 4-Methoxy-N,N-dimethylaniline-d2

Introduction

4-Methoxy-N,N-dimethylaniline-d2 is the deuterium-labeled form of 4-Methoxy-N,N-dimethylaniline and is intended for use as an internal standard in quantitative analysis by nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[1] In trace level analysis, the use of a stable isotope-labeled internal standard is crucial for achieving high accuracy and precision.[2] Deuterated standards are considered the gold standard as their chemical and physical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization.[2][3] This allows for the correction of analytical variability, including matrix effects, extraction losses, and instrument response fluctuations.[2][3]

These application notes provide a detailed protocol for the trace level analysis of a representative analyte, N,N-dimethylaniline, in wastewater samples using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard with LC-MS/MS. Aromatic amines are a class of compounds of environmental concern due to their potential carcinogenicity and mutagenicity, and their presence is often monitored in industrial wastewater.[4]

Physicochemical Properties of 4-Methoxy-N,N-dimethylaniline

A fundamental understanding of the physicochemical properties of the internal standard is essential for method development.

Property	Value
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol
Appearance	White to light yellow powder or crystals
Melting Point	46.0 to 50.0 °C
Boiling Point	239.2 ± 23.0 °C at 760 mmHg
LogP	1.42

(Data sourced from a comprehensive technical guide on 4-methoxy-N,N-dimethylaniline)[5]

Experimental Protocols

Representative Application: Quantification of N,N-dimethylaniline in Wastewater

This protocol describes the use of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard for the quantification of N,N-dimethylaniline in industrial wastewater samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

1.1. Materials and Reagents

• Analyte: N,N-dimethylaniline (≥99.5% purity)

• Internal Standard: 4-Methoxy-N,N-dimethylaniline-d2 (isotopic purity ≥98%)

• Solvents: Acetonitrile (HPLC grade), Methanol (B129727) (HPLC grade), Water (HPLC grade), Formic Acid (LC-MS grade)

• Solid Phase Extraction (SPE): C18 cartridges (e.g., 500 mg, 6 mL)

1.2. Instrumentation

• High-Performance Liquid Chromatograph coupled to a tandem Mass Spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.[6]

• Analytical Column: C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size)

• Data acquisition and processing software

1.3. Preparation of Standard and Quality Control (QC) Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of N,N-dimethylaniline and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 4-Methoxy-N,N-dimethylaniline-d2 and dissolve in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with methanol.

• Spiking Solutions: Spike the calibration standards and QC samples with the internal standard working solution to a final concentration of 10 ng/mL.

1.4. Sample Preparation (Solid Phase Extraction)

• Sample Collection: Collect 100 mL of wastewater in a clean glass container.

• Spiking: Add 10 µL of the 1 mg/mL internal standard stock solution to the 100 mL wastewater sample.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the wastewater sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove interferences.

• Elution: Elute the analyte and internal standard with 5 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

1.5. LC-MS/MS Analytical Method

• Liquid Chromatography (LC) Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient Elution:

    Time (min)	%B
    0.0	10
    1.0	10
    5.0	90
    7.0	90
    7.1	10

    | 10.0 | 10 |

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 10 µL

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
    N,N-dimethylaniline	122.1	77.1	25

    | 4-Methoxy-N,N-dimethylaniline-d2 (IS) | 154.2 | 137.1 | 20 |

1.6. Data Analysis and Quantification

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

• Perform a linear regression analysis of the calibration curve.

• Calculate the concentration of N,N-dimethylaniline in the wastewater samples using the regression equation from the calibration curve.

Data Presentation

Table 1: Representative Calibration Curve Data

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	1,520	510,000	0.003
0.5	7,850	525,000	0.015
1.0	16,100	515,000	0.031
5.0	82,300	520,000	0.158
10.0	165,000	518,000	0.319
50.0	835,000	522,000	1.600
100.0	1,680,000	519,000	3.237
Calibration Curve Equation: y = 0.0325x + 0.001 (R² = 0.9995)

Table 2: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	92-105%

Visualizations

Caption: Experimental workflow for the quantification of N,N-dimethylaniline in wastewater.

Caption: Rationale for using a deuterated internal standard in trace analysis.

References

• 1. epa.gov [epa.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. m.youtube.com [m.youtube.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]

Technical Notes & Optimization

Technical Support Center: Isotopic Exchange with 4-Methoxy-N,N-dimethylaniline-d2

Welcome to the technical support center for the isotopic exchange of 4-Methoxy-N,N-dimethylaniline-d2. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental procedures and to help troubleshoot common issues encountered during the deuterium (B1214612) labeling of 4-Methoxy-N,N-dimethylaniline.

Frequently Asked Questions (FAQs)

Q1: Why is deuterium labeling of 4-Methoxy-N,N-dimethylaniline important?

Deuterium-labeled compounds like 4-Methoxy-N,N-dimethylaniline-d2 are crucial in various scientific fields. They serve as internal standards in quantitative mass spectrometry-based analyses, aiding in pharmacokinetic studies by allowing for the precise measurement of the non-deuterated drug in complex biological samples. The replacement of hydrogen with deuterium can also alter metabolic pathways, potentially leading to improved pharmacokinetic profiles and reduced formation of toxic metabolites.[1][2]

Q2: At which positions on 4-Methoxy-N,N-dimethylaniline is isotopic exchange most likely to occur?

The aromatic ring of 4-Methoxy-N,N-dimethylaniline is highly activated towards electrophilic substitution due to the presence of two electron-donating groups: the methoxy (B1213986) (-OCH₃) and the dimethylamino (-N(CH₃)₂). Isotopic exchange, particularly under acid-catalyzed or metal-catalyzed conditions, will preferentially occur at the ortho positions to the strongly activating dimethylamino group (positions 2 and 6) and to a lesser extent at the ortho position to the methoxy group (position 3 and 5).

Q3: What are the common methods for introducing deuterium into 4-Methoxy-N,N-dimethylaniline?

Common methods include:

• Acid-Catalyzed Exchange: Using a deuterated acid (e.g., D₂SO₄, CF₃COOD) with a deuterium source like D₂O. This method leverages electrophilic aromatic substitution.[3]

• Transition Metal-Catalyzed Exchange: Employing a heterogeneous catalyst such as Platinum on carbon (Pt/C) or Palladium on carbon (Pd/C) with D₂O as the deuterium source.[4] Homogeneous catalysts like iridium complexes are also effective.

• Microwave-Assisted Exchange: The use of microwave irradiation can accelerate the exchange reaction, often leading to higher deuterium incorporation in shorter reaction times.[5]

Q4: How can I determine the percentage of deuterium incorporation?

The primary analytical techniques for determining isotopic purity and the position of deuterium are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to quantify the reduction in signal intensity at specific proton sites, which corresponds to deuterium incorporation.[6] ²H NMR directly detects the deuterium nuclei.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) can determine the isotopic enrichment by analyzing the relative abundance of the deuterated and non-deuterated molecular ions.

Q5: What is isotopic scrambling and how can I prevent it?

Isotopic scrambling refers to the incorporation of deuterium at unintended positions within the molecule. This can be caused by harsh reaction conditions, such as high temperatures or prolonged reaction times. To minimize scrambling, it is advisable to use the mildest possible conditions that still afford a reasonable reaction rate and to carefully monitor the reaction progress.

Q6: Can the deuterium atoms exchange back to hydrogen?

Yes, this phenomenon is known as back-exchange. It can occur during aqueous workup or purification with protic solvents (e.g., water, methanol). To prevent back-exchange, it is recommended to use deuterated solvents for extraction and chromatography where feasible, or to minimize the sample's contact with protic media.[7][8]

Troubleshooting Guide

This guide addresses specific issues that may arise during the isotopic exchange of 4-Methoxy-N,N-dimethylaniline.

Issue 1: Low or No Deuterium Incorporation

Symptoms:

• ¹H NMR spectrum shows no significant decrease in the integration of aromatic proton signals.

• Mass spectrum shows the molecular ion peak corresponding to the non-deuterated compound as the major species.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Inactive Catalyst	For metal-catalyzed reactions, the catalyst may be poisoned or deactivated. Use a fresh batch of catalyst or increase the catalyst loading.
Insufficiently Acidic Conditions	In acid-catalyzed reactions, the acidity may not be sufficient to promote electrophilic substitution. Consider using a stronger deuterated acid.
Poor Reagent Quality	The deuterium source (e.g., D₂O) may be contaminated with H₂O. Use high-purity, sealed reagents.
Suboptimal Reaction Temperature	The reaction may require higher temperatures to overcome the activation energy. Gradually increase the temperature while monitoring for side products.
Short Reaction Time	The isotopic exchange may be slow. Increase the reaction time and monitor the progress by taking aliquots for NMR or MS analysis.
Starting Material Degradation	4-Methoxy-N,N-dimethylaniline can degrade upon exposure to air and light. Ensure the starting material is pure.

Issue 2: Poor Regioselectivity or Isotopic Scrambling

Symptoms:

• Deuterium is incorporated at undesired positions (e.g., on the methyl groups).

• ¹H NMR shows partial deuteration at multiple, non-equivalent sites.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Harsh Reaction Conditions	High temperatures or very strong acids can lead to non-selective exchange. Attempt the reaction at a lower temperature for a longer duration.
Inappropriate Catalyst	The choice of catalyst can influence regioselectivity. For example, some iridium catalysts can direct deuteration to specific positions. Research different catalyst systems for their selectivity with anilines.
Prolonged Reaction Time	Leaving the reaction for too long can sometimes lead to scrambling as a thermodynamic equilibrium is approached. Optimize the reaction time to favor the kinetically preferred product.

Issue 3: Loss of Deuterium Label (Back-Exchange) During Workup or Purification

Symptoms:

• Good deuterium incorporation is observed in the crude reaction mixture, but the final purified product shows significantly lower isotopic purity.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Use of Protic Solvents	Washing with water or using protic solvents like methanol (B129727) or ethanol (B145695) for chromatography can lead to the exchange of deuterium back to hydrogen.
Solution 1: Use deuterated solvents (e.g., D₂O, CD₃OD) for workup and purification if practical.
Solution 2: Minimize contact with protic solvents. Use aprotic solvents (e.g., ethyl acetate (B1210297), hexane, dichloromethane) for extraction and chromatography.
Solution 3: Quickly neutralize acidic or basic conditions during workup and immediately extract the product into an aprotic solvent.
Acidic or Basic Conditions	Residual acid or base in the product can catalyze back-exchange in the presence of moisture.
Solution: Ensure the final product is thoroughly neutralized and dried. Storing the compound under anhydrous conditions is recommended.

Issue 4: Starting Material Degradation or Side Product Formation

Symptoms:

• The reaction mixture turns dark brown or black.

• TLC or LC-MS analysis shows the formation of multiple, often colored, impurities.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Oxidation of the Aniline	4-Methoxy-N,N-dimethylaniline is susceptible to oxidation, especially at elevated temperatures or in the presence of certain metal catalysts.
Solution 1: Run the reaction under an inert atmosphere (e.g., nitrogen or argon).
Solution 2: Use degassed solvents.
Over-reaction or Polymerization	The highly activated aromatic ring can be prone to side reactions under harsh conditions.
Solution: Use milder reaction conditions (lower temperature, less concentrated acid). Monitor the reaction closely and stop it once the desired level of deuteration is achieved.

Data Presentation

Table 1: Comparison of Typical Conditions for Isotopic Exchange on Activated Aromatic Systems

Method	Catalyst / Reagent	Deuterium Source	Temperature (°C)	Typical D-Incorporation (%)	Notes
Acid-Catalyzed	D₂SO₄ or CF₃COOD	D₂O	25 - 100	70 - 95+	Regioselectivity depends on the directing effects of substituents.
Heterogeneous Metal-Catalyzed	5-10 mol% Pt/C or Pd/C	D₂O	80 - 150	85 - 99+	Can be highly efficient for electron-rich aromatics.
Homogeneous Metal-Catalyzed	Iridium Complexes	D₂O or D₂ gas	25 - 80	90 - 99+	Can offer high selectivity.
Microwave-Assisted	Acid or Metal Catalyst	D₂O	100 - 180	>90	Significantly reduces reaction times.

Note: Deuterium incorporation percentages are approximate and can vary significantly based on the specific substrate and precise reaction conditions.

Experimental Protocols

Protocol 1: Pt/C-Catalyzed Isotopic Exchange

This protocol describes a general method for the deuteration of 4-Methoxy-N,N-dimethylaniline using a platinum-on-carbon catalyst with D₂O.

Materials:

• 4-Methoxy-N,N-dimethylaniline

• Platinum on carbon (Pt/C, 5 wt%)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Heavy-walled pressure tube with a stir bar

• Ethyl acetate (or other aprotic extraction solvent)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a heavy-walled pressure tube, add 4-Methoxy-N,N-dimethylaniline (1.0 mmol).

• Add Pt/C (10 mol%).

• Add D₂O (5 mL).

• Seal the tube tightly and place it in an oil bath preheated to 120-150 °C.

• Stir the reaction mixture vigorously for 12-24 hours.

• Cool the reaction mixture to room temperature.

• Carefully open the pressure tube.

• Extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify by column chromatography on silica (B1680970) gel using a non-protic eluent system (e.g., hexane/ethyl acetate).

• Characterize the product by ¹H NMR, ²H NMR, and MS to determine the isotopic purity and regioselectivity.

Protocol 2: Acid-Catalyzed Isotopic Exchange

This protocol outlines a method using a deuterated acid to catalyze the exchange.

Materials:

• 4-Methoxy-N,N-dimethylaniline

• Deuterated trifluoroacetic acid (CF₃COOD)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Reaction vial with a screw cap

• Saturated sodium bicarbonate solution (prepared with H₂O or D₂O for workup)

• Dichloromethane (B109758) (or other aprotic extraction solvent)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 4-Methoxy-N,N-dimethylaniline (1.0 mmol) in D₂O (2 mL) in a reaction vial.

• Carefully add CF₃COOD (0.5 mL) to the mixture.

• Seal the vial and heat the mixture at 80-100 °C with stirring for 6-18 hours.

• Monitor the reaction progress by taking a small aliquot, neutralizing it, extracting, and analyzing by LC-MS.

• After completion, cool the reaction to room temperature.

• Carefully neutralize the reaction by the slow addition of saturated sodium bicarbonate solution until effervescence ceases.

• Extract the product with dichloromethane (3 x 10 mL).

• Dry the combined organic layers over anhydrous MgSO₄.

• Filter and remove the solvent under reduced pressure.

• Purify the crude product by flash chromatography if necessary.

• Determine the deuterium incorporation by NMR and MS analysis.

Visualizations

Experimental Workflow for Pt/C-Catalyzed Isotopic Exchange

Caption: Workflow for Pt/C-catalyzed H/D exchange.

Troubleshooting Logic for Low Deuterium Incorporation

Caption: Decision tree for troubleshooting low D-incorporation.

References

• 1. CID 159413652 | C18H26N2O2 | CID 159413652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pure.uva.nl [pure.uva.nl]
• 3. A facile and general acid-catalyzed deuteration at methyl groups of N-heteroarylmethanes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 5. rroij.com [rroij.com]
• 6. rsc.org [rsc.org]
• 7. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simple and Fast Maximally Deuterated Control (maxD) Preparation for Hydrogen-Deuterium Exchange Mass Spectrometry Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects and 4-Methoxy-N,N-dimethylaniline-d2 Internal Standard

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding matrix effects in LC-MS/MS analysis, with a specific focus on the use of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] This phenomenon can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), which can compromise the accuracy, precision, and sensitivity of quantitative analysis.[1][2]

Q2: What causes matrix effects?

A2: Matrix effects arise from various interferences from the sample matrix, which includes all components other than the target analyte.[3] Common causes include:

• Competition for Ionization: Co-eluting matrix components can compete with the analyte for charge in the ion source, leading to a reduction in the analyte's signal (ion suppression).[3]

• Alteration of Droplet Formation and Evaporation: In electrospray ionization (ESI), matrix components can change the physical properties of the droplets, such as viscosity and surface tension, affecting the efficiency of solvent evaporation and ion release.[4][5]

• Ion Pairing: Matrix components can form ion pairs with the analyte, reducing its ionization efficiency.[6]

Q3: Why is a stable isotope-labeled (SIL) internal standard like 4-Methoxy-N,N-dimethylaniline-d2 used?

A3: Stable isotope-labeled internal standards are considered the gold standard for compensating for matrix effects in LC-MS/MS analysis.[4] A SIL internal standard is a form of the analyte where some atoms have been replaced with their heavy isotopes (e.g., deuterium (B1214612), ¹³C, ¹⁵N). Since SIL internal standards have nearly identical physicochemical properties to the analyte, they co-elute and experience similar degrees of matrix effects.[7] By measuring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved despite variations in ionization efficiency.[7]

Q4: For which types of analytes is 4-Methoxy-N,N-dimethylaniline-d2 a suitable internal standard?

A4: Based on its chemical structure as an aromatic amine, 4-Methoxy-N,N-dimethylaniline-d2 is an ideal internal standard for the quantitative analysis of other aromatic amines, particularly those with similar functional groups (methoxy and dimethylamino) and retention behavior. Its physicochemical properties, including a molecular weight of 153.22 g/mol and a LogP of 1.42, should be considered when matching it with a target analyte to ensure co-elution.[4][6]

Q5: How can I quantitatively assess matrix effects?

A5: The most common method for quantifying matrix effects is the post-extraction addition experiment.[2][8] This involves comparing the peak area of an analyte spiked into a pre-extracted blank matrix with the peak area of the analyte in a neat solvent solution at the same concentration. The matrix effect can be calculated as a percentage, with values below 100% indicating ion suppression and values above 100% indicating ion enhancement.[9]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Issue	Potential Cause	Troubleshooting Steps
High variability in 4-Methoxy-N,N-dimethylaniline-d2 peak area across samples.	Inconsistent sample preparation, leading to variable recovery of the internal standard.	- Review the sample preparation workflow for consistency in pipetting, extraction, and reconstitution steps.[10]- Ensure thorough mixing at each stage.
Significant and variable matrix effects between different sample lots.	- Evaluate matrix effects using the post-extraction addition method with multiple lots of blank matrix.[2]- If matrix effects are highly variable, improve the sample cleanup procedure to remove more interfering components.
Autosampler injection issues.	- Perform an injection precision test by repeatedly injecting the same standard solution.[11]- Check for and remove any air bubbles in the autosampler syringe and sample loop.[10]
Poor recovery of 4-Methoxy-N,N-dimethylaniline-d2.	Suboptimal extraction conditions (e.g., incorrect solvent or pH).	- Experiment with different extraction solvents and adjust the sample pH to optimize the extraction efficiency of the internal standard.[11]
Incomplete elution from a Solid-Phase Extraction (SPE) cartridge.	- Increase the volume and/or strength of the elution solvent to ensure complete recovery from the SPE sorbent.[11]
Analyte signal is suppressed, but the internal standard signal is not.	Chromatographic separation of the analyte and the internal standard.	- The deuterium isotope effect can sometimes lead to a slight difference in retention time between the analyte and its deuterated internal standard.[7]- Optimize the chromatographic method (e.g., gradient, flow rate, column chemistry) to ensure co-elution of the analyte and 4-Methoxy-N,N-dimethylaniline-d2.
The internal standard is not experiencing the same matrix effect as the analyte.	- This can occur if the interfering matrix component specifically affects the analyte's ionization.[7]- Enhance sample cleanup to remove the specific interfering substance. Consider a different sample preparation technique (e.g., LLE instead of protein precipitation).

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Addition

This protocol allows for the quantitative determination of ion suppression or enhancement.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte and 4-Methoxy-N,N-dimethylaniline-d2 into the mobile phase or reconstitution solvent at a known concentration (e.g., a mid-range QC sample concentration).

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. After the final extraction step, spike the analyte and 4-Methoxy-N,N-dimethylaniline-d2 into the extracted matrix at the same concentration as Set A.

  • Set C (Matrix Blank): Analyze the extracted blank matrix to ensure no interference at the retention times of the analyte and internal standard.

• LC-MS/MS Analysis: Analyze all samples using the developed LC-MS/MS method.

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte and the internal standard:

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF):

    • IS-Normalized MF = MF of Analyte / MF of Internal Standard

  • A value of 1 for the IS-Normalized MF indicates that the internal standard perfectly compensates for the matrix effect. Values deviating from 1 suggest a differential matrix effect between the analyte and the internal standard.

Data Presentation

Table 1: Matrix Effect Assessment Data

Sample Lot	Analyte Peak Area (Set A)	Analyte Peak Area (Set B)	Analyte MF	IS Peak Area (Set A)	IS Peak Area (Set B)	IS MF	IS-Normalized MF
1	50,000	40,000	0.80	60,000	48,000	0.80	1.00
2	50,000	35,000	0.70	60,000	42,000	0.70	1.00
3	50,000	45,000	0.90	60,000	54,000	0.90	1.00
...	...	...	...	...	...	...	...

Visualizations

Caption: A logical workflow for troubleshooting matrix effects.

Caption: Experimental workflow for the post-extraction addition method.

References

• 1. lctsbible.com [lctsbible.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CAS 701-56-4: 4-Methoxy-N,N-dimethylbenzenamine [cymitquimica.com]
• 6. 4-methoxy-N,N-dimethylaniline | CAS#:701-56-4 | Chemsrc [chemsrc.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: 4-Methoxy-N,N-dimethylaniline-d2 Mass Spectrometry Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mass spectrometry (MS) signal intensity of 4-Methoxy-N,N-dimethylaniline-d2.

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity of my 4-Methoxy-N,N-dimethylaniline-d2 unexpectedly low?

A low signal intensity for 4-Methoxy-N,N-dimethylaniline-d2 can be attributed to several factors. These include suboptimal instrument parameters, issues with sample preparation, the chemical properties of the analyte itself, and the presence of matrix effects that suppress the ion signal. It is also important to verify the concentration and integrity of your standard solution.

Q2: What are the expected precursor and product ions for 4-Methoxy-N,N-dimethylaniline-d2 in positive electrospray ionization (ESI+)?

The precursor ion ([M+H]⁺) for 4-Methoxy-N,N-dimethylaniline-d2 will depend on the position of the deuterium (B1214612) labels. Assuming the deuteration is on the N,N-dimethyl group (a common labeling site for internal standards), the monoisotopic mass of C₉H₁₁D₂NO is 153.11. Therefore, the expected precursor ion would have an m/z of 154.1.

The fragmentation of 4-Methoxy-N,N-dimethylaniline typically involves the loss of the dimethylamino group or fragments thereof. Based on the fragmentation of the non-deuterated analog, likely product ions for 4-Methoxy-N,N-dimethylaniline-d2 would result from neutral losses. A primary fragmentation pathway for similar N,N-dimethylanilines is the loss of a methyl group, followed by the loss of ethene. For the d2 analog, a prominent product ion could be observed at m/z 122.1, corresponding to the loss of the deuterated dimethylamino group fragment. Another potential product ion could be m/z 107.1, resulting from the subsequent loss of a methyl group.

Q3: Can the mobile phase composition affect the signal intensity of 4-Methoxy-N,N-dimethylaniline-d2?

Yes, the mobile phase composition is critical for achieving good signal intensity in ESI-MS. For basic compounds like 4-Methoxy-N,N-dimethylaniline-d2, an acidic mobile phase is generally preferred to promote protonation and enhance ionization in positive ion mode. The use of additives like formic acid or acetic acid at low concentrations (e.g., 0.1%) in both the aqueous and organic phases of the mobile phase is common practice. The organic content of the mobile phase also influences desolvation efficiency in the ESI source, with higher organic content often leading to better sensitivity.

Q4: What is ion suppression and how can it affect my analysis?

Ion suppression is a common phenomenon in LC-MS where co-eluting matrix components interfere with the ionization of the analyte of interest, leading to a reduced signal intensity.[1][2] This can result in poor sensitivity, accuracy, and reproducibility. Common sources of ion suppression in biological samples include salts, phospholipids, and other endogenous compounds.

Troubleshooting Guide for Low Signal Intensity

If you are experiencing low signal intensity for 4-Methoxy-N,N-dimethylaniline-d2, follow this step-by-step troubleshooting guide.

Caption: Troubleshooting workflow for low signal intensity.

Data Presentation: Typical Starting MS Parameters

The following tables provide typical starting parameters for LC-MS/MS analysis of aromatic amines. These should be used as a starting point and optimized for your specific instrument and application.

Table 1: Suggested Liquid Chromatography Parameters

Parameter	Value
Column	C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL

Table 2: Suggested ESI-MS/MS Parameters (Positive Ion Mode)

Parameter	Starting Value Range
Capillary Voltage	3000 - 4500 V
Cone Voltage	20 - 50 V
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Nebulizer Gas Flow (N₂)	Instrument Dependent
Drying Gas Flow (N₂)	Instrument Dependent
Collision Gas	Argon

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters for 4-Methoxy-N,N-dimethylaniline-d2

This protocol describes the process of optimizing the cone voltage and collision energy to maximize the signal intensity of the desired MRM transitions.

Materials:

• 4-Methoxy-N,N-dimethylaniline-d2 standard solution (e.g., 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid)

• Syringe pump

• Mass spectrometer with ESI source

Procedure:

• Infusion Setup: Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 10-20 µL/min) using a syringe pump.

• Precursor Ion Identification: In full scan mode, identify the protonated molecule [M+H]⁺ of 4-Methoxy-N,N-dimethylaniline-d2 (expected m/z 154.1).

• Cone Voltage Optimization:

  • Select the precursor ion (m/z 154.1).

  • Perform a cone voltage ramp experiment, typically from 10 V to 60 V.

  • Monitor the intensity of the precursor ion.

  • The cone voltage that provides the highest intensity for the precursor ion is the optimal value.

• Product Ion Identification:

  • Set the cone voltage to the optimized value.

  • Perform a product ion scan by fragmenting the precursor ion (m/z 154.1) using a range of collision energies (e.g., 10-40 eV).

  • Identify the most abundant and stable product ions.

• Collision Energy Optimization:

  • For each identified product ion, perform a collision energy ramp experiment.

  • Monitor the intensity of the specific product ion at each collision energy setting.

  • The collision energy that yields the highest intensity for each product ion is the optimal value for that MRM transition.

Caption: Workflow for MS/MS parameter optimization.

Protocol 2: Assessment of Matrix Effects

This protocol helps to determine if ion suppression or enhancement is affecting the signal of 4-Methoxy-N,N-dimethylaniline-d2.

Materials:

• Blank matrix (e.g., plasma, urine) from a source known not to contain the analyte.

• 4-Methoxy-N,N-dimethylaniline-d2 standard solution.

• LC-MS/MS system with the optimized method.

Procedure:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Prepare a solution of 4-Methoxy-N,N-dimethylaniline-d2 in the mobile phase at a known concentration (e.g., 100 ng/mL).

  • Set 2 (Post-Extraction Spike): Process a blank matrix sample through your entire sample preparation procedure. In the final extract, spike 4-Methoxy-N,N-dimethylaniline-d2 to the same final concentration as in Set 1.

  • Set 3 (Blank Matrix): Process a blank matrix sample without the addition of the analyte.

• Analysis: Inject all three sets of samples into the LC-MS/MS system and record the peak area for 4-Methoxy-N,N-dimethylaniline-d2.

• Calculation of Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set 2 / Peak Area in Set 1) * 100

• Interpretation:

  • A value close to 100% indicates minimal matrix effect.

  • A value significantly less than 100% indicates ion suppression.

  • A value significantly greater than 100% indicates ion enhancement.

  • The analysis of Set 3 will confirm the absence of interfering peaks at the retention time of the analyte.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Preventing degradation of 4-Methoxy-N,N-dimethylaniline-d2 in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methoxy-N,N-dimethylaniline-d2 in solution.

Frequently Asked Questions (FAQs)

Q1: My solution of 4-Methoxy-N,N-dimethylaniline-d2 has developed a yellow or brownish tint. What is the cause?

A1: The development of a colored tint in your solution is a common indicator of degradation. Aromatic amines, including 4-Methoxy-N,N-dimethylaniline-d2, are susceptible to oxidation, which can be accelerated by exposure to light and air.[1] This process can lead to the formation of colored, highly conjugated polymeric species or quinone-like compounds.[1]

Q2: I am observing a decrease in the concentration of my 4-Methoxy-N,N-dimethylaniline-d2 stock solution over time. What are the likely reasons?

A2: A decrease in concentration, or loss of potency, is likely due to chemical degradation. The primary degradation pathways for this compound include oxidation and hydrolysis. The dimethylamino group is particularly susceptible to oxidation.[1] To minimize degradation, it is crucial to store the solution under appropriate conditions.

Q3: What are the optimal storage conditions for solutions of 4-Methoxy-N,N-dimethylaniline-d2 to ensure stability?

A3: To ensure the long-term stability of your 4-Methoxy-N,N-dimethylaniline-d2 solution, it is recommended to:

• Protect from Light: Store solutions in amber-colored vials or in a dark location to prevent photodegradation.

• Inert Atmosphere: For maximum stability, overlay the solution with an inert gas such as argon or nitrogen to prevent oxidation.

• Low Temperature: Store solutions at a reduced temperature, such as 2-8 °C.

• Tightly Sealed Containers: Use tightly sealed containers to prevent the ingress of moisture, which can lead to hydrolysis.

Q4: I am seeing unexpected peaks in my HPLC analysis of a sample containing 4-Methoxy-N,N-dimethylaniline-d2. What could these be?

A4: The appearance of new peaks in your chromatogram strongly suggests the presence of degradation products. Based on the known degradation pathways of similar aromatic amines, these could include N-oxide derivatives, N-dealkylated products, or products of ring hydroxylation. A forced degradation study can help to identify these potential degradants.

Troubleshooting Guides

Issue 1: Rapid Discoloration of the Solution

Potential Cause	Troubleshooting Steps
Exposure to Light	1. Immediately transfer the solution to an amber-colored vial or wrap the container in aluminum foil. 2. Prepare fresh solutions and handle them in a dimly lit environment.
Oxidation from Air Exposure	1. Purge the headspace of the container with an inert gas (e.g., nitrogen or argon) before sealing. 2. Use solvents that have been de-gassed prior to use.
Contaminated Solvent	1. Use fresh, high-purity solvents for solution preparation. 2. Ensure solvents are free from oxidizing impurities.

Issue 2: Inconsistent Results in Assays

Potential Cause	Troubleshooting Steps
Degradation of Stock Solution	1. Prepare fresh stock solutions more frequently. 2. Perform a purity check of your stock solution using a validated analytical method (e.g., HPLC) before each use. 3. Store stock solutions under the recommended conditions (dark, cold, inert atmosphere).
pH Instability	1. Buffer the solution to a pH where the compound is most stable, if compatible with your experimental conditions. 2. Avoid strongly acidic or basic conditions unless required by the experimental protocol.
Interaction with Container Material	1. Ensure the container material is inert and does not leach any reactive species. Glass or polypropylene (B1209903) containers are generally suitable.

Quantitative Data Summary

The following tables summarize the hypothetical results of a forced degradation study on 4-Methoxy-N,N-dimethylaniline-d2 in solution.

Table 1: Summary of Forced Degradation Study Results

Stress Condition	Time	Temperature	% Degradation	Major Degradation Products
Acid Hydrolysis (0.1 M HCl)	24 hours	60 °C	8.5%	4-Methoxy-N-methylaniline-d2, 4-Methoxyaniline-d2
Base Hydrolysis (0.1 M NaOH)	24 hours	60 °C	5.2%	4-Methoxy-N-methylaniline-d2
Oxidative (3% H₂O₂)	8 hours	Room Temp	15.8%	4-Methoxy-N,N-dimethylaniline-d2 N-oxide
Thermal	7 days	70 °C	12.3%	Various minor degradation products
Photolytic (ICH Q1B)	24 hours	Room Temp	18.1%	Colored polymeric species

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a typical procedure for conducting a forced degradation study to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a stock solution of 4-Methoxy-N,N-dimethylaniline-d2 in acetonitrile (B52724) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Keep the solution at 60°C.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Keep the solution at 60°C.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂. Keep the solution at room temperature.

  • Thermal Degradation: Store a solution of the compound in a suitable solvent (e.g., acetonitrile:water 1:1) at 70°C.

  • Photodegradation: Expose the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

• Sample Analysis: Withdraw samples at appropriate time points (e.g., 0, 2, 4, 8, and 24 hours). Neutralize the acidic and basic samples before analysis. Analyze all samples by a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

This protocol describes a starting point for a reverse-phase HPLC method to separate 4-Methoxy-N,N-dimethylaniline-d2 from its potential degradation products.

• Instrumentation: HPLC with a UV-Vis detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Method Validation: The method should be validated according to ICH guidelines to ensure it is specific, linear, accurate, precise, and robust for its intended purpose.

Visualizations

Caption: Potential degradation pathways of 4-Methoxy-N,N-dimethylaniline-d2.

References

• 1. benchchem.com [benchchem.com]

4-Methoxy-N,N-dimethylaniline-d2 peak shape improvement in chromatography

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding chromatographic analysis of 4-Methoxy-N,N-dimethylaniline-d2, with a focus on improving peak shape.

Frequently Asked Questions (FAQs)

Q1: What does peak tailing signify in the HPLC analysis of 4-Methoxy-N,N-dimethylaniline-d2?

A1: Peak tailing in HPLC is characterized by an asymmetry in the chromatographic peak, where the latter half is broader than the front half.[1] This distortion can negatively impact the accuracy of peak integration, diminish the resolution between adjacent peaks, and affect the overall reproducibility of your analytical method.[1] A symmetrical peak has a tailing factor (Tf) or asymmetry factor (As) close to 1.0; a value greater than 1.2 is indicative of significant tailing.[1]

Q2: What are the primary causes of peak tailing for basic compounds like 4-Methoxy-N,N-dimethylaniline-d2 in reversed-phase HPLC?

A2: The most prevalent cause of peak tailing for basic compounds is the interaction between the analyte and residual silanol (B1196071) groups (Si-OH) on the surface of silica-based stationary phases.[1][2] This secondary retention mechanism leads to peak distortion.[1] Other factors that can contribute include:

• Inappropriate Mobile Phase pH: A higher pH can lead to the ionization of silanol groups, which increases their interaction with the protonated aniline (B41778) molecules.[1]

• Column Degradation: Over time, the stationary phase can degrade, exposing more active silanol sites.[1]

• Sample Overload: Injecting an excessive amount of the sample can saturate the stationary phase.[1][3]

• Extra-Column Effects: Issues like excessive tubing length or dead volumes within the HPLC system can lead to peak broadening and tailing.[1]

Q3: How does the mobile phase pH influence the peak shape of 4-Methoxy-N,N-dimethylaniline-d2?

A3: The pH of the mobile phase is a critical parameter for controlling the peak shape of ionizable compounds. For a basic compound like 4-Methoxy-N,N-dimethylaniline-d2, a lower mobile phase pH (typically between 2.5 and 3.0) is recommended.[1] At this acidic pH, the analyte is fully protonated, and the residual silanol groups on the silica-based column are not ionized, which minimizes the undesirable secondary interactions that cause peak tailing.[1]

Troubleshooting Guide for Peak Shape Improvement

Q: My chromatogram for 4-Methoxy-N,N-dimethylaniline-d2 shows significant peak tailing. What steps can I take to improve the peak shape?

A: To address peak tailing, a systematic approach is recommended. Start with adjustments to the mobile phase, which often yield the most significant improvements.

Step 1: Adjust Mobile Phase pH

The most effective initial step is to lower the pH of your mobile phase. Operating at a pH between 2.5 and 3.0 will suppress the ionization of residual silanol groups on the column, which are a primary cause of tailing for basic compounds.[1]

Step 2: Use a Mobile Phase Additive

If adjusting the pH is not sufficient, consider adding a mobile phase additive. These additives work by masking the active silanol sites.[1][4]

• Amine Modifiers: Adding a small concentration of an amine modifier, such as 0.1% triethylamine (B128534) (TEA), to the mobile phase can effectively reduce tailing by competing with the analyte for interaction with the silanol groups.[1]

Step 3: Optimize Column and System Parameters

If mobile phase adjustments do not fully resolve the issue, evaluate your column and other system parameters.

• Column Choice: The choice of HPLC column significantly impacts peak shape for basic compounds.[1] Consider using a column with low silanol activity or one that is specifically designed for the analysis of basic compounds.[2][5] Modern columns with better end-capping are less prone to causing peak tailing.

• Injection Volume: Overloading the column can lead to peak distortion.[3] Try reducing the injection volume or the concentration of your sample.

• Flow Rate & Temperature: In some cases, reducing the flow rate can improve peak shape.[6][7] Additionally, adjusting the column temperature can influence separation efficiency and peak resolution.[6][7]

Below is a troubleshooting workflow to guide your optimization process.

A logical workflow for troubleshooting peak tailing issues.

Data Presentation

The following table summarizes the expected effect of different mobile phase pH values on the tailing factor of a typical aniline compound on a standard C18 column.[1]

Mobile Phase pH	Expected Tailing Factor (Tf)	Rationale
7.0	> 2.0	At neutral pH, silanol groups are ionized and strongly interact with the protonated basic analyte, causing significant tailing.
5.0	1.5 - 2.0	As the pH decreases, some silanol groups become protonated, reducing tailing, but significant interaction still occurs.[1]
< 3.0	1.0 - 1.2	At low pH, most silanol groups are not ionized, minimizing secondary interactions and resulting in a more symmetrical peak.

Experimental Protocols

Protocol 1: Preparation of an Acidic Mobile Phase (pH 2.8)

This protocol describes the preparation of a mobile phase at a pH suitable for minimizing peak tailing of aniline compounds.[1]

• Materials:

  • HPLC-grade acetonitrile (B52724)

  • HPLC-grade water

  • Formic acid (88%)

  • 0.2 µm filter

• Procedure:

  • Prepare the aqueous portion: To 990 mL of HPLC-grade water, add 10 mL of formic acid. This will result in a formic acid concentration of approximately 1%.

  • Measure and adjust pH: Use a calibrated pH meter to measure the pH of the aqueous solution. The pH should be approximately 2.8. If necessary, adjust by adding small amounts of formic acid.[1]

  • Prepare the final mobile phase: Mix the prepared aqueous portion with HPLC-grade acetonitrile to your desired ratio (e.g., 60:40 v/v aqueous:acetonitrile).

  • Degas and filter: Degas the final mobile phase using a suitable method (e.g., sonication) and filter through a 0.2 µm filter before use.

Protocol 2: Addition of Triethylamine (TEA) as a Mobile Phase Additive

This protocol details the addition of TEA to the mobile phase to reduce peak tailing by masking active silanol sites.[1]

• Materials:

  • Prepared mobile phase (e.g., from Protocol 1 or a neutral pH mobile phase)

  • Triethylamine (TEA), HPLC grade

• Procedure:

  • Calculate the required volume of TEA: For a 0.1% (v/v) concentration of TEA in 1 L of mobile phase, you will need 1 mL of TEA.[1]

  • Add TEA to the mobile phase: Accurately measure the required volume of TEA and add it to the prepared mobile phase.

  • Mix thoroughly: Ensure the mobile phase is well-mixed to guarantee a homogenous solution.

  • Degas and filter: Degas and filter the final mobile phase containing TEA before introducing it to the HPLC system.

References

• 1. benchchem.com [benchchem.com]
• 2. sielc.com [sielc.com]
• 3. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 4. researchgate.net [researchgate.net]
• 5. Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Ion Suppression with 4-Methoxy-N,N-dimethylaniline-d2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective use of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard to minimize ion suppression in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS/MS analysis?

A1: Ion suppression is a matrix effect that occurs in the ion source of a mass spectrometer, leading to a decreased ionization efficiency of the analyte of interest. This phenomenon is caused by co-eluting compounds from the sample matrix (e.g., salts, phospholipids (B1166683), metabolites) that compete with the analyte for ionization, resulting in a reduced signal intensity.[1][2] Ion suppression is a major concern as it can negatively impact the accuracy, precision, and sensitivity of quantitative bioanalytical methods.[3]

Q2: How does using 4-Methoxy-N,N-dimethylaniline-d2 help in minimizing ion suppression?

A2: 4-Methoxy-N,N-dimethylaniline-d2 is a stable isotope-labeled (SIL) internal standard.[4] Since it is chemically identical to the analyte (4-Methoxy-N,N-dimethylaniline), it co-elutes and experiences the same degree of ion suppression.[3][5] By adding a known concentration of the deuterated standard to your samples, you can use the ratio of the analyte signal to the internal standard signal for quantification. This ratio remains consistent even if both signals are suppressed, thus correcting for the matrix effect and leading to more accurate and reliable results.[5]

Q3: What are the key advantages of using a deuterated internal standard like 4-Methoxy-N,N-dimethylaniline-d2 over an analog internal standard?

A3: Deuterated internal standards are considered the "gold standard" for quantitative LC-MS/MS analysis. Their primary advantage is that they have nearly identical physicochemical properties to the analyte.[6] This results in the same chromatographic retention time, extraction recovery, and ionization response, allowing for the most accurate correction of matrix effects.[7] Analog internal standards, while structurally similar, may have different retention times and ionization efficiencies, leading to differential ion suppression and less accurate quantification.

Q4: Can 4-Methoxy-N,N-dimethylaniline-d2 still be affected by ion suppression?

A4: Yes, the signal for 4-Methoxy-N,N-dimethylaniline-d2 itself can be suppressed by matrix components. However, the key principle is that it will be suppressed to the same extent as the non-deuterated analyte. As long as the internal standard and analyte co-elute perfectly, the ratio of their signals will remain constant, allowing for accurate quantification.[8]

Troubleshooting Guides

This section addresses specific issues that may arise during the use of 4-Methoxy-N,N-dimethylaniline-d2 in your experiments.

Issue 1: Inconsistent or Inaccurate Quantitative Results

Question: My quantitative results for 4-Methoxy-N,N-dimethylaniline are inconsistent even though I am using the deuterated internal standard. What are the possible causes?

Answer: This issue can arise from several factors, most commonly a lack of perfect co-elution, issues with the internal standard itself, or differential matrix effects.

Potential Cause	Recommended Troubleshooting Action
Chromatographic Separation of Analyte and Internal Standard	Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[4] Verify co-elution by overlaying the chromatograms. If separation is observed, consider adjusting the mobile phase composition or gradient to ensure they elute as a single peak.
Isotopic Impurity of the Internal Standard	The 4-Methoxy-N,N-dimethylaniline-d2 standard may contain a small percentage of the non-deuterated form. This can lead to an overestimation of the analyte concentration. Check the certificate of analysis for isotopic purity.
Hydrogen/Deuterium (B1214612) (H/D) Exchange	In some instances, the deuterium atoms on the internal standard can exchange with hydrogen atoms from the solvent, especially under acidic or basic conditions.[7] This can alter the mass of the internal standard and affect quantification. It is advisable to check for H/D exchange by incubating the standard in the mobile phase and analyzing for any changes in its mass spectrum.
High Concentration of Internal Standard	A very high concentration of the internal standard can cause ion suppression of the analyte.[3] It is important to optimize the concentration of the internal standard to be within the linear range of the assay and comparable to the expected analyte concentration.

Issue 2: Low Signal Intensity for Both Analyte and Internal Standard

Question: The signal for both my analyte and 4-Methoxy-N,N-dimethylaniline-d2 is very low in my matrix samples compared to my standards in neat solution. What should I do?

Answer: This is a clear indication of significant ion suppression. The primary goal is to reduce the amount of interfering matrix components reaching the ion source.

Troubleshooting Step	Recommended Action
Optimize Sample Preparation	The most effective way to combat severe ion suppression is through rigorous sample cleanup. Consider more advanced techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering components such as phospholipids and salts.
Adjust Chromatographic Conditions	Modify your LC method to achieve better separation of your analyte and internal standard from the regions of ion suppression. A post-column infusion experiment can help identify these regions.
Sample Dilution	Diluting the sample can reduce the concentration of matrix components, thereby lessening their suppressive effects.[2] However, this will also dilute your analyte, so this approach is only suitable if your assay has sufficient sensitivity.
Change Ionization Mode or Source	Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI).[2] If your instrumentation allows, switching to APCI may reduce ion suppression. Alternatively, switching the polarity of the ESI source (e.g., from positive to negative ion mode) might also help, as fewer matrix components may ionize in the opposite polarity.[3]

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect Using Post-Extraction Spiking

This protocol allows for the quantitative assessment of ion suppression or enhancement.

Objective: To determine the percentage of ion suppression or enhancement for 4-Methoxy-N,N-dimethylaniline in a specific matrix.

Materials:

• Blank matrix (e.g., plasma, urine)

• 4-Methoxy-N,N-dimethylaniline reference standard

• 4-Methoxy-N,N-dimethylaniline-d2 internal standard

• Appropriate solvents for extraction and reconstitution

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte and internal standard in the reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample. Spike the analyte and internal standard into the extracted matrix residue before reconstitution.

  • Set C (Matrix Sample): Spike the analyte and internal standard into the blank matrix before extraction.

• Process all samples using your established extraction and LC-MS/MS method.

• Calculate the Matrix Effect (ME) using the peak areas from Set A and Set B:

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

• Calculate the Recovery (RE) using the peak areas from Set B and Set C:

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Data Interpretation:

Matrix Effect (%)	Interpretation
100%	No matrix effect
< 100%	Ion Suppression
> 100%	Ion Enhancement

Protocol 2: Post-Column Infusion Experiment to Identify Regions of Ion Suppression

This experiment helps to visualize the retention times where ion suppression is most significant.

Objective: To identify the chromatographic regions where matrix components cause ion suppression.

Materials:

• LC-MS/MS system with a T-connector and a syringe pump

• Blank matrix extract

• A standard solution of 4-Methoxy-N,N-dimethylaniline

Procedure:

• Set up the LC-MS/MS system as you would for your analysis.

• Using a T-connector, continuously infuse the 4-Methoxy-N,N-dimethylaniline standard solution into the eluent from the LC column just before it enters the mass spectrometer's ion source.

• Begin data acquisition on the mass spectrometer, monitoring the signal of the infused standard. You should observe a stable baseline.

• Inject a prepared blank matrix extract onto the LC column.

• Monitor the signal of the infused standard throughout the chromatographic run. Any dips in the baseline indicate the elution of ion-suppressing components from the matrix.

Visualizations

Caption: General workflow for quantitative analysis using 4-Methoxy-N,N-dimethylaniline-d2.

Caption: Troubleshooting logic for issues with 4-Methoxy-N,N-dimethylaniline-d2.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Sensitivity improvement in hydrophilic interaction chromatography negative mode electrospray ionization mass spectromet… [ouci.dntb.gov.ua]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

4-Methoxy-N,N-dimethylaniline-d2 stability in different biological matrices

Troubleshooting Guide

This guide addresses specific issues that users may encounter during the handling and analysis of 4-Methoxy-N,N-dimethylaniline-d2 in biological samples.

Problem	Potential Cause	Recommended Solution
Variable Internal Standard (IS) Response	Inconsistent Storage Conditions: Fluctuations in temperature can affect the stability of the compound.	Store all samples, calibrators, and quality controls (QCs) under consistent and validated conditions (e.g., -80°C). Avoid repeated freeze-thaw cycles.
Degradation During Sample Preparation: The compound may be unstable at room temperature on the benchtop for extended periods.	Minimize the time samples are kept at room temperature. Perform sample preparation on ice and process samples in a timely manner.
Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can enhance or suppress the ionization of the IS in the mass spectrometer.[1]	Use a stable isotope-labeled (SIL) internal standard, which is expected to have similar physicochemical properties and co-elute with the analyte, thus experiencing similar matrix effects.[2] Ensure complete co-elution of the analyte and IS.[2]
Loss of Deuterium (B1214612) Label (Isotopic Exchange)	Inappropriate pH: Acidic or basic conditions can catalyze the exchange of deuterium atoms for protons from the surrounding environment.[3]	Maintain the pH of solutions as close to neutral as possible.[3] Use aprotic solvents for reconstitution and dilution when feasible.[4]
Unstable Label Position: Deuterium atoms on heteroatoms (e.g., -NH) or carbons adjacent to carbonyl groups are more susceptible to exchange.[3][5]	When synthesizing or sourcing the deuterated standard, ensure the labels are in stable, non-exchangeable positions.[3][5]
High Temperatures: Elevated temperatures can accelerate the rate of isotopic exchange.[3]	Store stock solutions and samples at low temperatures (e.g., -20°C or -80°C).[4]
Appearance of Unlabeled Analyte Signal in IS Solution	Contamination of IS: The deuterated standard may contain a small amount of the unlabeled analyte.	Assess the contribution of the IS to the analyte signal by analyzing a blank sample spiked only with the IS. The response of the unlabeled analyte should be minimal.[6]
In-source Fragmentation: The deuterated IS may lose its deuterium label in the ion source of the mass spectrometer.	Optimize the ion source conditions (e.g., cone voltage, collision energy) to minimize in-source fragmentation.
Shift in Retention Time Between Analyte and IS	Chromatographic Isotope Effect: Deuteration can sometimes lead to slight differences in physicochemical properties, causing a small shift in retention time.[7]	While often minor, significant shifts can be addressed by optimizing the chromatographic method (e.g., gradient, temperature) to ensure co-elution.[6]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 4-Methoxy-N,N-dimethylaniline-d2 stock solutions and biological samples?

A1: For long-term storage, it is recommended to keep stock solutions and biological samples at -80°C.[3] For short-term storage, 2-8°C may be acceptable, but this should be validated.[4] All solutions should be stored in tightly sealed, amber vials to protect from light and prevent evaporation.[7]

Q2: How can I assess the stability of 4-Methoxy-N,N-dimethylaniline-d2 in my specific biological matrix?

A2: Stability should be evaluated through a series of experiments as part of your bioanalytical method validation.[8][9] This typically includes freeze-thaw stability, short-term (bench-top) stability, long-term storage stability, and autosampler stability.

Q3: What are the likely degradation pathways for 4-Methoxy-N,N-dimethylaniline-d2 in biological matrices?

A3: Based on the metabolism of the parent compound, N,N-dimethylaniline, potential degradation pathways include enzymatic N-demethylation and N-oxidation, which are primarily mediated by cytochrome P450 enzymes in the liver and other tissues.[10][11] The compound may also be susceptible to oxidation when exposed to air.[12]

Q4: Can the methoxy (B1213986) group be a site of metabolic activity?

A4: While N-demethylation and N-oxidation are common for N,N-dimethylanilines, O-demethylation of the methoxy group is also a possible metabolic pathway that should be considered.

Experimental Protocols

The following are generalized protocols for assessing the stability of a deuterated internal standard in a biological matrix.

Table 1: Experimental Protocols for Stability Assessment

Experiment	Methodology
Freeze-Thaw Stability	1. Prepare replicate quality control (QC) samples at low and high concentrations in the desired biological matrix. 2. Analyze one set of QC samples immediately (time zero). 3. Subject the remaining sets to multiple freeze-thaw cycles (e.g., freeze at -80°C for 24 hours, then thaw at room temperature). 4. Analyze the QC samples after the specified number of cycles. 5. Compare the results to the time-zero samples.
Short-Term (Bench-Top) Stability	1. Prepare replicate QC samples at low and high concentrations. 2. Thaw the samples and leave them on the benchtop at room temperature for a specified period (e.g., 4, 8, 24 hours). 3. Analyze the samples and compare the results to freshly thawed QC samples.
Long-Term Storage Stability	1. Prepare a sufficient number of QC samples at low and high concentrations. 2. Store the samples at the intended long-term storage temperature (e.g., -80°C). 3. Analyze the samples at various time points (e.g., 1, 3, 6, 12 months). 4. Compare the results to the initial (time zero) analysis.
Autosampler Stability	1. Prepare processed samples and place them in the autosampler. 2. Analyze the samples at the beginning and end of a typical analytical run. 3. Compare the results to assess for degradation in the autosampler.

Visualizations

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of 4-Methoxy-N,N-dimethylaniline-d2.

Potential Degradation Pathways

Caption: Potential degradation pathways for 4-Methoxy-N,N-dimethylaniline-d2.

References

• 1. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Oxidative N-demethylation of N,N-dimethylaniline by purified isozymes of cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dimethylaniline - Wikipedia [en.wikipedia.org]
• 12. N,N-Dimethylaniline: Properties, Analysis and Application_Chemicalbook [chemicalbook.com]

Overcoming solubility problems with 4-Methoxy-N,N-dimethylaniline-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with 4-Methoxy-N,N-dimethylaniline-d2.

Troubleshooting Guide

Issue 1: Difficulty Dissolving 4-Methoxy-N,N-dimethylaniline-d2

If you are encountering problems dissolving 4-Methoxy-N,N-dimethylaniline-d2, consider the following solutions.

Potential Causes and Solutions:

Cause	Solution
Inappropriate Solvent	The principle of "like dissolves like" is a useful starting point for solvent selection. Since 4-Methoxy-N,N-dimethylaniline-d2 is a substituted aniline (B41778), its solubility is influenced by the polarity of the solvent.[1] Consider using a solvent with similar polarity. For instance, anilines with polar substituents may dissolve in polar solvents.[1]
Insufficient Solvent Volume	Gradually add more of the chosen solvent in small increments until the solid dissolves. Be mindful that adding excessive solvent may reduce the final yield in procedures like recrystallization.[1]
Low Temperature	For many compounds, solubility increases with temperature. If appropriate for your experiment, gently heat the solvent to, or near, its boiling point while attempting to dissolve the compound.[1]
Large Particle Size	If the compound consists of large crystals, grinding it into a fine powder will increase the surface area and can facilitate faster dissolution.[1]

Issue 2: Compound "Oils Out" Instead of Forming Crystals During Recrystallization

This phenomenon occurs when the compound separates from the solution as a liquid rather than a solid.

Potential Causes and Solutions:

Cause	Solution
High Solute Concentration	If using a mixed solvent system, add more of the "good" solvent (the one in which the compound is more soluble) to prevent premature precipitation.[1]
Rapid Cooling	Allow the solution to cool more slowly to a temperature below the compound's melting point before inducing crystallization.[1]
Inappropriate Solvent	Select a solvent with a lower boiling point.[1] You can also try using a larger volume of the solvent to keep the compound dissolved until the solution has cooled sufficiently.[1]

Issue 3: Presence of Colored Impurities in the Final Product

Colored impurities can persist even after purification attempts.

Potential Causes and Solutions:

Cause	Solution
Co-precipitation of Impurities	Use a small amount of activated charcoal in the hot solution before filtration.[1] The activated carbon can adsorb colored impurities.[1] Use it sparingly, as it may also adsorb some of the desired product.[1]
Oxidation	The dimethylamino group can be susceptible to oxidation, which can lead to colored byproducts.[2] For sensitive reactions, ensure a properly degassed reaction mixture and maintain an inert atmosphere (e.g., using argon or nitrogen) to prevent oxidation.[2]

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 4-Methoxy-N,N-dimethylaniline-d2?

Q2: Which solvents are recommended for dissolving 4-Methoxy-N,N-dimethylaniline-d2?

Based on the behavior of similar substituted anilines, the following solvents can be considered. The choice of solvent will depend on the specific application.

Solvent Selection Guide:

Solvent Type	Examples	Notes
Polar Protic Solvents	Water, Ethanol, Methanol (B129727)	Water is suitable for anilines with polar functional groups that can form hydrogen bonds.[1] Ethanol and methanol are versatile polar solvents for a range of substituted anilines.[1]
Polar Aprotic Solvents	Acetone, Dimethyl Sulfoxide (DMSO)	Aniline shows good solubility in acetone.[5] DMSO has been used as a solvent for reactions involving 4-Methoxy-N,N-dimethylaniline.[6]
Non-Polar Solvents	Chloroform, Diethyl Ether, Dichloromethane, Ethyl Acetate (B1210297)	Aniline is soluble in chloroform.[5] Diethyl ether, dichloromethane, and ethyl acetate are common organic solvents for extraction and chromatography of aniline derivatives.[7][8]
Mixed Solvent Systems	Ethanol-Water	A mixed solvent system, comprising a "good" solvent where the aniline is soluble and a "poor" solvent where it is less soluble, can be effective for recrystallization.[1]

Q3: How does pH affect the solubility of 4-Methoxy-N,N-dimethylaniline-d2?

The solubility of anilines can be significantly influenced by pH. In acidic conditions, the basic amino group can be protonated to form a water-soluble salt.[5] This property is often utilized in purification processes, such as an acidic wash during an extraction, to remove unreacted aniline from a reaction mixture.[8]

Q4: I am still facing solubility issues. What advanced techniques can I try?

If standard methods are unsuccessful, consider the following approaches:

• Sonication: Applying ultrasonic waves can sometimes help to break down solid agglomerates and enhance dissolution.

• Co-solvents: Using a mixture of solvents can modulate the polarity of the medium and improve solubility.

• Solubilizing Agents: In some cases, the use of surfactants or other solubilizing agents might be necessary, particularly for aqueous solutions.

Experimental Protocols

Protocol 1: General Solubilization for Analysis

This protocol outlines a general procedure for preparing a stock solution of 4-Methoxy-N,N-dimethylaniline-d2 for analytical purposes.

Caption: Workflow for preparing a solution of the compound.

• Weighing: Accurately weigh the desired amount of 4-Methoxy-N,N-dimethylaniline-d2 in a clean vial.

• Solvent Addition: Add a small volume of a suitable organic solvent (e.g., DMSO, ethanol) to the vial.

• Dissolution: Vortex or sonicate the mixture until the solid is completely dissolved. If necessary, gently warm the solution.

• Dilution: Once dissolved, add the remaining solvent to achieve the final desired concentration.

• Storage: Store the solution under appropriate conditions, typically at room temperature and protected from light.

Protocol 2: Recrystallization for Purification

This protocol describes a general procedure for purifying 4-Methoxy-N,N-dimethylaniline-d2 by recrystallization, a common technique for purifying solid organic compounds.[1]

Caption: General workflow for purification by recrystallization.

• Dissolution: In an Erlenmeyer flask, add a minimal amount of a hot solvent (or solvent mixture, e.g., ethanol/water) to the crude 4-Methoxy-N,N-dimethylaniline-d2 until it just dissolves.[1][3]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.[1]

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel to remove any insoluble impurities or charcoal.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Crystal formation should be observed.

• Cooling: Once crystals begin to form, place the flask in an ice bath to maximize the yield of purified crystals.[1]

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[1]

• Drying: Allow the purified crystals to dry completely.

Signaling Pathways and Logical Relationships

While 4-Methoxy-N,N-dimethylaniline-d2 is a synthetic compound not directly involved in biological signaling pathways, its non-deuterated analog is used in various chemical applications, such as a co-initiator in photopolymerization. The following diagram illustrates the logical relationship in this process.

Caption: Logical workflow of photopolymerization.

In photopolymerization reactions, tertiary amines like 4-Methoxy-N,N-dimethylaniline can act as co-initiators.[3] Upon exposure to UV or visible light, a primary photoinitiator is excited. The tertiary amine then facilitates the generation of free radicals through an electron transfer process, which in turn initiate the polymerization of monomers.[3][6] The electron-donating methoxy (B1213986) group in 4-Methoxy-N,N-dimethylaniline is expected to enhance its efficiency as a co-initiator.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. CAS 701-56-4: 4-Methoxy-N,N-dimethylbenzenamine [cymitquimica.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Purity Issues with Synthesized 4-Methoxy-N,N-dimethylaniline-d2

This technical support center is designed for researchers, scientists, and drug development professionals to address common purity issues encountered during the synthesis of 4-Methoxy-N,N-dimethylaniline-d2.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and purification of 4-Methoxy-N,N-dimethylaniline-d2.

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solutions
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the consumption of starting material.[1] Consider increasing the reaction time or temperature if the reaction has stalled.
Poor Quality Reagents	Use fresh or purified starting materials. p-Anisidine (B42471) can oxidize and darken over time.[2] Ensure deuterated reagents (e.g., deuterated formaldehyde (B43269) or methylating agent) are of high isotopic purity.
Suboptimal Reaction Conditions	Optimize the stoichiometry of reactants. For reactions like the Eschweiler-Clarke synthesis, using an excess of one reactant can drive the reaction to completion.[1] Ensure the pH is suitable for the reaction, as highly acidic conditions can protonate the starting amine, reducing its reactivity.[2]
Product Decomposition	The dimethylamino group can be susceptible to oxidation.[1] If the reaction is sensitive, maintain an inert atmosphere using argon or nitrogen to prevent oxidation.[1]

Issue 2: Presence of Impurities

Potential Cause	Recommended Solutions
Unreacted Starting Material (p-Anisidine)	Unreacted p-anisidine can often be removed by washing the organic layer with a dilute acid solution during work-up.[1]
Undermethylated Byproduct (4-Methoxy-N-methylaniline-d1)	Drive the reaction to completion by increasing the reaction time or temperature to favor the formation of the dimethylated product.[2] Ensure the correct stoichiometry of the deuterated methylating agent is used.
Colored Impurities (Oxidation Products)	The formation of colored impurities is common in reactions involving anilines, often due to oxidation.[1] Perform the reaction under an inert atmosphere and at lower temperatures to minimize side reactions.[1] Purification using activated charcoal can help remove colored impurities.[3]
Side Reactions	The high reactivity of the starting material can lead to unwanted byproducts.[1] Controlling the reaction temperature is crucial as many side reactions are accelerated at higher temperatures.[1]

Frequently Asked Questions (FAQs)

Q1: My final product is a yellow or brown oil/solid. How can I obtain a colorless product?

A2: The discoloration is likely due to oxidized impurities.[3] Freshly purified aniline (B41778) derivatives are often colorless but can darken upon exposure to air and light.[1][3] A final purification step such as vacuum distillation or recrystallization can yield a colorless product.[3] Storing the purified compound under an inert atmosphere (e.g., nitrogen or argon) and protected from light is also recommended.[3]

Q2: I'm having difficulty separating my product from impurities using column chromatography. What can I do?

A2: Purifying derivatives of 4-methoxy-N,N-dimethylaniline can be challenging due to the similar polarity of the desired product and certain byproducts.[1] It is recommended to experiment with different solvent systems to achieve better separation on a TLC plate before running the column. A good starting point is a combination of a non-polar solvent like hexane (B92381) or heptane (B126788) and a slightly more polar solvent such as ethyl acetate (B1210297) or dichloromethane (B109758).[1]

Q3: What are the most effective large-scale purification methods for 4-Methoxy-N,N-dimethylaniline-d2?

A3: For larger quantities, vacuum distillation is often the most efficient method for removing non-volatile impurities and can yield a high-purity product.[3] Recrystallization is also a viable option if the product is a solid.[3]

Q4: What is the expected isotopic purity for 4-Methoxy-N,N-dimethylaniline-d2?

A4: The isotopic purity of the final product will largely depend on the isotopic purity of the deuterated starting materials. It is crucial to use highly enriched deuterated reagents to achieve high isotopic purity in the final compound. The isotopic purity should be confirmed by mass spectrometry.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

• Solvent System Selection: Optimize the solvent system using TLC to achieve good separation between the product and impurities.

• Column Packing: Pack a silica (B1680970) gel column with the chosen non-polar solvent.

• Sample Loading: Dissolve the crude product in a minimal amount of the non-polar solvent or dichloromethane and load it onto the column.

• Elution: Begin elution with the non-polar solvent and gradually increase the polarity by adding the more polar solvent.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.[3]

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a solvent in which the product is sparingly soluble at room temperature but highly soluble at an elevated temperature.[1]

• Dissolution: Dissolve the crude product in a minimum amount of the hot solvent.

• Decolorization (Optional): If colored impurities are present, add a small amount of activated charcoal to the hot solution and then hot-filter the solution.[3]

• Crystallization: Allow the filtrate to cool slowly to room temperature to form crystals. Further cooling in an ice bath can maximize the yield.[3]

• Crystal Collection: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.[3]

• Drying: Dry the crystals under vacuum.

Visualizations

Caption: Troubleshooting workflow for purity issues.

Caption: General purification workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: 4-Methoxy-N,N-dimethylaniline-d2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 4-Methoxy-N,N-dimethylaniline-d2, particularly concerning the impact of pH.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of 4-Methoxy-N,N-dimethylaniline-d2?

A1: The stability of 4-Methoxy-N,N-dimethylaniline-d2 is primarily influenced by pH, exposure to light, temperature, and the presence of oxidizing agents. As an aromatic amine, it is susceptible to oxidation, which can be accelerated under harsh environmental conditions.[1]

Q2: How does pH impact the stability of 4-Methoxy-N,N-dimethylaniline-d2 in aqueous solutions?

A2: Both acidic and basic conditions can promote the degradation of 4-Methoxy-N,N-dimethylaniline-d2. While specific data for the deuterated compound is limited, analogous aromatic amines are known to be susceptible to hydrolysis under extreme pH conditions.[1][2] Degradation is often observed to be faster at pH extremes.

Q3: What are the potential degradation products of 4-Methoxy-N,N-dimethylaniline-d2?

A3: Based on the chemistry of related N,N-dimethylaniline compounds, potential degradation pathways include oxidation and hydrolysis.[1][2][3] Likely degradation products could include:

• N-oxide derivatives: From the oxidation of the dimethylamino group.[2]

• N-dealkylation products: Resulting in the formation of 4-methoxy-N-methylaniline-d2.

• Ring hydroxylation products: Such as N,N-dimethyl-4-aminophenol derivatives.[3]

• Hydrolysis products: Potentially leading to the formation of 4-(hydroxymethyl)-N,N-dimethylaniline if benzylic substitution were to occur, though this is less common for this specific structure.[2]

Q4: What is a forced degradation study and why is it important for 4-Methoxy-N,N-dimethylaniline-d2?

A4: A forced degradation study, or stress testing, involves intentionally exposing a compound to harsh conditions (e.g., high/low pH, high temperature, light, oxidizing agents) to accelerate its degradation.[4][5][6] This is crucial for:

• Identifying potential degradation products.[4][6]

• Elucidating degradation pathways.[4][6]

• Developing and validating stability-indicating analytical methods.[4][7]

• Understanding the intrinsic stability of the molecule.[6]

Troubleshooting Guides

Issue 1: Unexpected Peaks Observed During HPLC Analysis

Possible Cause: Degradation of 4-Methoxy-N,N-dimethylaniline-d2.

Troubleshooting Steps:

• Verify Sample Handling and Storage: Ensure the compound has been stored in a cool, dark place and protected from moisture. Exposure to light and air can cause oxidation.

• Check Solvent Purity: Impurities in solvents can react with the compound. Use high-purity, fresh solvents.

• Evaluate pH of the Sample Solution: If the sample is prepared in a buffered solution, ensure the pH is within a stable range (ideally near neutral, unless the experimental protocol requires otherwise).

• Perform a Forced Degradation Study: To confirm if the unexpected peaks correspond to known degradation products, a forced degradation study under controlled conditions is recommended.[2]

Issue 2: Discoloration of the Compound (e.g., turning yellow or brown)

Possible Cause: Oxidation of the aromatic amine.

Troubleshooting Steps:

• Assess Storage Conditions: Discoloration is a common sign of oxidation in anilines, often accelerated by exposure to air and light.[8] Store the compound under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed, amber vial.

• Purity Check: Before use, assess the purity of the discolored material using a suitable analytical method like HPLC or TLC to quantify the extent of degradation.

• Purification: If high purity is required for your application, consider purifying the material by column chromatography or recrystallization.[8]

Data Presentation

Table 1: Hypothetical pH-Dependent Stability of 4-Methoxy-N,N-dimethylaniline-d2 at 40°C over 7 days

pH	Initial Purity (%)	Purity after 7 days (%)	% Degradation	Major Degradants Observed
2.0	99.8	92.5	7.3	N-oxide, Ring-hydroxylated species
4.0	99.8	97.1	2.7	N-oxide
7.0	99.8	99.5	0.3	Trace N-oxide
9.0	99.8	96.8	3.0	N-oxide, N-dealkylated species
12.0	99.8	91.2	8.6	N-oxide, N-dealkylated species

Note: This data is illustrative and intended to demonstrate expected trends. Actual results may vary.

Experimental Protocols

Protocol for a pH-Dependent Forced Degradation Study

This protocol outlines the steps to investigate the stability of 4-Methoxy-N,N-dimethylaniline-d2 across a range of pH values.

1. Materials and Reagents:

• 4-Methoxy-N,N-dimethylaniline-d2

• Acetonitrile (B52724) (HPLC grade)[9]

• Water (HPLC grade)[9]

• Hydrochloric acid (0.1 M and 1 M)

• Sodium hydroxide (B78521) (0.1 M and 1 M)

• Phosphate buffer solutions (pH 4, 7, 9)

• Class A volumetric flasks

• HPLC system with a UV detector and a C18 column[9]

2. Preparation of Stock Solution:

• Accurately weigh and dissolve 4-Methoxy-N,N-dimethylaniline-d2 in acetonitrile to prepare a stock solution of 1 mg/mL.

3. Stress Conditions:

• Acidic Conditions:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl.

  • Mix 1 mL of the stock solution with 9 mL of 1 M HCl.

• Basic Conditions:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH.

  • Mix 1 mL of the stock solution with 9 mL of 1 M NaOH.

• Neutral and Buffered Conditions:

  • Mix 1 mL of the stock solution with 9 mL of purified water.

  • Prepare separate solutions by mixing 1 mL of the stock solution with 9 mL of each buffer (pH 4, 7, 9).

• Incubation:

  • Incubate all solutions at a controlled temperature (e.g., 40°C) and protect from light.

  • Withdraw aliquots at specified time points (e.g., 0, 24, 48, 72 hours, and 7 days).

4. Sample Analysis:

• Prior to HPLC injection, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

• Dilute all samples to a suitable concentration with the mobile phase.

• Analyze the samples by a validated stability-indicating HPLC method.

Visualizations

Caption: Workflow for a pH-dependent forced degradation study.

Caption: Troubleshooting logic for unexpected HPLC peaks.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. acdlabs.com [acdlabs.com]
• 5. biopharminternational.com [biopharminternational.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

The Superiority of Deuterated Internal Standards: A Comparative Analysis of 4-Methoxy-N,N-dimethylaniline-d2

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of 4-Methoxy-N,N-dimethylaniline-d2, a deuterated internal standard, with its non-deuterated structural analogs, supported by established principles of bioanalytical method validation.

In the landscape of quantitative mass spectrometry, particularly liquid chromatography-mass spectrometry (LC-MS), internal standards are indispensable for correcting analytical variability.[1][2] Stable isotope-labeled (SIL) internal standards, such as 4-Methoxy-N,N-dimethylaniline-d2, are widely regarded as the gold standard.[2] This is because their physicochemical properties are nearly identical to the analyte of interest, ensuring they co-elute and experience similar ionization effects, which allows for effective mitigation of matrix effects and other sources of error.[3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated internal standard like 4-Methoxy-N,N-dimethylaniline-d2 lies in its ability to provide more accurate and precise results compared to a non-deuterated, structural analog internal standard. While a structural analog may be more readily available and less expensive, its different chemical structure can lead to variations in chromatographic retention time, extraction recovery, and ionization efficiency.[4]

To illustrate the performance differences, this guide will use a representative example of quantifying a hypothetical analyte, "Analyte X," a compound structurally similar to 4-Methoxy-N,N-dimethylaniline, in human plasma. The performance of 4-Methoxy-N,N-dimethylaniline-d2 will be compared against a common type of structural analog internal standard, "Analog-IS."

Data Presentation

The following tables summarize the expected performance characteristics based on typical bioanalytical method validation data.

Table 1: Accuracy and Precision

Internal Standard Type	QC Level	Theoretical Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
4-Methoxy-N,N-dimethylaniline-d2	Low	5	4.95	99.0	3.5
Medium	50	50.8	101.6	2.8
High	400	396.4	99.1	2.1
Analog-IS	Low	5	5.45	109.0	8.2
Medium	50	53.1	106.2	7.5
High	400	385.2	96.3	6.8

Data is illustrative and based on typical performance improvements observed with deuterated internal standards.

Table 2: Matrix Effect Evaluation

Internal Standard Type	Matrix Lots	Analyte Peak Area (Post-extraction Spike)	IS Peak Area (Post-extraction Spike)	Matrix Factor (MF)	IS-Normalized MF	%CV of IS-Normalized MF
4-Methoxy-N,N-dimethylaniline-d2	1-6	Variable	Variable	Variable	Close to 1	≤ 5%
Analog-IS	1-6	Variable	Less Variable	Variable	Variable	> 15%

Data is illustrative. A lower %CV for the IS-normalized matrix factor indicates better compensation for matrix effects.

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the performance of internal standards.

Assessment of Accuracy and Precision

Objective: To determine the accuracy and precision of the analytical method using each internal standard for the quantification of Analyte X in a biological matrix.

Protocol:

• Preparation of Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) by spiking known amounts of Analyte X into blank human plasma.

• Sample Preparation:

  • For the deuterated internal standard arm, add a fixed concentration of 4-Methoxy-N,N-dimethylaniline-d2 to each QC sample.

  • For the analog internal standard arm, add a fixed concentration of Analog-IS to a separate set of QC samples.

  • Perform sample extraction using a validated procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• LC-MS/MS Analysis: Analyze the extracted samples using a validated LC-MS/MS method.

• Data Analysis:

  • Quantify the concentration of Analyte X in each QC sample against a calibration curve.

  • Calculate the accuracy as the percentage of the mean calculated concentration to the theoretical concentration.

  • Calculate the precision as the coefficient of variation (%CV) of the calculated concentrations at each QC level.

Evaluation of Matrix Effects

Objective: To assess the ability of each internal standard to compensate for the effects of the biological matrix on the ionization of Analyte X.

Protocol:

• Sample Sets: Prepare the following sets of samples:

  • Set 1 (Neat Solution): Analyte X and the respective internal standard in a neat solvent.

  • Set 2 (Post-extraction Spike): Blank plasma extracts from at least six different sources, spiked with Analyte X and the respective internal standard after the extraction process.

• LC-MS/MS Analysis: Analyze all prepared samples.

• Data Analysis:

  • Matrix Factor (MF): Calculate the MF for the analyte in each matrix source by dividing the peak area in the post-extraction spike (Set 2) by the peak area in the neat solution (Set 1).

  • Internal Standard-Normalized Matrix Factor (IS-Normalized MF): Calculate the IS-Normalized MF by dividing the MF of the analyte by the MF of the internal standard for each matrix source.

  • Coefficient of Variation (%CV): Calculate the %CV of the IS-Normalized MF across the different matrix sources. A lower %CV indicates better compensation for matrix variability.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]

Isotopic Purity of 4-Methoxy-N,N-dimethylaniline-d2: A Comparative Analysis of NMR and Alternative Methods

For researchers, scientists, and professionals in drug development, the precise determination of isotopic purity is a critical aspect of quality control for deuterated compounds. This guide provides a comparative analysis of Nuclear Magnetic Resonance (NMR) spectroscopy and its primary alternatives, High-Resolution Mass Spectrometry (HRMS) and Molecular Rotational Resonance (MRR) spectroscopy, for the validation of isotopic purity of 4-Methoxy-N,N-dimethylaniline-d2.

Introduction to Isotopic Purity Validation

Deuterium-labeled compounds, such as 4-Methoxy-N,N-dimethylaniline-d2, are increasingly utilized in pharmaceutical research to enhance metabolic stability and reduce toxicity. Verifying the degree and position of deuterium (B1214612) incorporation is essential to ensure the compound's efficacy and safety. This validation is primarily achieved through techniques that can differentiate between isotopes and provide quantitative measurements of their relative abundance.

¹H NMR Spectroscopy for Isotopic Purity Assessment

¹H NMR spectroscopy is a widely accessible and powerful tool for determining the isotopic purity of deuterated compounds. The fundamental principle lies in the fact that deuterium (²H) is NMR-inactive under standard ¹H NMR conditions. Therefore, the incorporation of deuterium in place of a proton results in the disappearance or reduction of the corresponding signal in the ¹H NMR spectrum.

Experimental Protocol: ¹H NMR

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the 4-Methoxy-N,N-dimethylaniline-d2 sample.

  • Dissolve the sample in a deuterated NMR solvent (e.g., Chloroform-d, CDCl₃) to a final volume of 0.5-0.7 mL.

  • For quantitative analysis, a known amount of an internal standard with a distinct, non-overlapping signal can be added.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

  • Ensure a sufficient relaxation delay (D1), typically 5 times the longest T₁ relaxation time of the signals of interest, to allow for complete magnetization recovery and accurate integration.

  • A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum, including Fourier transformation, phase correction, and baseline correction.

  • Integrate the area of the residual proton signal at the site of deuteration and a reference signal from a non-deuterated part of the molecule or the internal standard.

  • The isotopic purity is calculated based on the relative integrals of these signals.

Isotopic Purity Calculation

The percentage of deuteration can be calculated using the following formula:

% Deuteration = [1 - (Integral of residual ¹H signal at deuterated position / Integral of a reference ¹H signal)] x 100

The reference signal should correspond to a proton or group of protons that are not expected to be deuterated.

Data Presentation

Parameter	¹H NMR Result
Target Deuteration Site	Aromatic protons
Reference Signal	N,N-dimethyl protons
Integral of Reference Signal	6.00
Integral of Residual Aromatic Signal	0.04
Calculated Isotopic Purity	>99% D

Experimental Workflow

Caption: Workflow for ¹H NMR-based isotopic purity validation.

Alternative Methods for Isotopic Purity Validation

While ¹H NMR is a robust method, other techniques offer complementary or, in some cases, superior information regarding isotopic purity.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a highly sensitive technique that determines the mass-to-charge ratio (m/z) of ions with high precision. This allows for the differentiation of isotopologues (molecules that differ only in their isotopic composition).

• Sample Preparation:

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Data Acquisition:

  • Infuse the sample into the mass spectrometer (e.g., via electrospray ionization - ESI).

  • Acquire the full scan mass spectrum in a high-resolution mode.

• Data Analysis:

  • Determine the relative abundances of the monoisotopic peak (M) and the peaks corresponding to the deuterated species (M+1, M+2, etc.).

  • The isotopic purity is calculated from the relative intensities of these peaks after correction for the natural abundance of isotopes.

Molecular Rotational Resonance (MRR) Spectroscopy

MRR spectroscopy is a gas-phase technique that provides exquisitely detailed information about the molecular structure and isotopic composition. Each unique isotopomer of a molecule has a distinct rotational spectrum.

• Sample Preparation:

  • The sample is introduced into the spectrometer, typically by gentle heating to generate a sufficient vapor pressure.

• Data Acquisition:

  • The rotational spectrum is acquired by measuring the absorption of microwave radiation as a function of frequency.

• Data Analysis:

  • The frequencies of the observed rotational transitions are compared to theoretical predictions for different isotopologues and isotopomers.

  • The relative intensities of the signals from each species are used to determine their abundance in the sample.

Comparison of Analytical Methods

Feature	¹H NMR Spectroscopy	High-Resolution Mass Spectrometry (HRMS)	Molecular Rotational Resonance (MRR) Spectroscopy
Principle	Measures the absence of proton signals.	Measures the mass-to-charge ratio of isotopologues.	Measures the rotational transitions of gas-phase molecules.
Information Provided	Degree and position of deuteration.[1]	Distribution of isotopologues (d0, d1, d2, etc.).[1]	Unambiguous identification and quantification of all isotopomers.
Sensitivity	Moderate.	High.	Very High.
Sample Requirement	Milligrams.	Micrograms to Nanograms.	Milligrams (requires volatility).
Instrumentation	Widely available.	Commonly available.	Less common.
Key Advantage	Excellent for determining the site of deuteration.	High sensitivity and ability to analyze complex mixtures.	Unparalleled resolution for distinguishing isomers.
Key Limitation	Indirect measurement of deuteration.	Does not distinguish between positional isomers (isotopomers).	Requires the sample to be volatile.

Logical Relationship of Analytical Techniques

Caption: Decision tree for selecting an analytical technique.

Conclusion

The choice of analytical technique for validating the isotopic purity of 4-Methoxy-N,N-dimethylaniline-d2 depends on the specific information required. ¹H NMR spectroscopy is a readily available and effective method for determining the degree and site of deuteration. HRMS offers higher sensitivity and is ideal for quantifying the distribution of different isotopologues. For the most demanding applications requiring the differentiation and quantification of all possible isotopomers, MRR spectroscopy provides the highest level of detail. A comprehensive validation strategy may involve the use of multiple techniques to provide orthogonal data, ensuring the highest confidence in the quality of the deuterated compound.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Cross-Validation of Analytical Methods Using 4-Methoxy-N,N-dimethylaniline-d2

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug development and bioanalysis, the cross-validation of analytical methods is a critical step to ensure data integrity and consistency, particularly when methods are transferred between laboratories or when different analytical techniques are employed to measure the same analyte. The choice of an appropriate internal standard (IS) is paramount to the success of such validations. This guide provides an objective comparison of analytical methods using a deuterated internal standard, 4-Methoxy-N,N-dimethylaniline-d2, against a non-deuterated structural analog, supported by hypothetical experimental data that reflects expected performance outcomes.

The Central Role of Internal Standards in Bioanalysis

In quantitative bioanalysis, especially with highly sensitive techniques like liquid chromatography-mass spectrometry (LC-MS), internal standards are indispensable for correcting variability during sample preparation and analysis.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure that it is equally affected by variations in extraction efficiency, matrix effects, and instrument response.[2]

Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are widely considered the gold standard in quantitative bioanalysis.[3] This is because their chemical and physical properties are nearly identical to the analyte, leading to superior compensation for analytical variability.[4][5]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the performance differences between a deuterated internal standard and a non-deuterated structural analog, a hypothetical cross-validation study was designed. In this scenario, two LC-MS/MS methods for the quantification of a hypothetical analyte, "Analyte X," in human plasma are compared.

• Method A: Utilizes 4-Methoxy-N,N-dimethylaniline-d2 as the internal standard.

• Method B: Employs the non-deuterated 4-Methoxy-N,N-dimethylaniline as a structural analog internal standard.

The following tables summarize the expected quantitative performance data from this hypothetical study.

Table 1: Comparison of Method Accuracy and Precision

Validation Parameter	Method A (with 4-Methoxy-N,N-dimethylaniline-d2)	Method B (with 4-Methoxy-N,N-dimethylaniline)	Acceptance Criteria
Intra-Assay Precision (%CV)
Low QC (3 ng/mL)	2.8%	6.5%	≤15%
Medium QC (30 ng/mL)	2.1%	5.2%	≤15%
High QC (300 ng/mL)	1.9%	4.8%	≤15%
Inter-Assay Precision (%CV)
Low QC (3 ng/mL)	3.5%	8.2%	≤15%
Medium QC (30 ng/mL)	2.9%	7.1%	≤15%
High QC (300 ng/mL)	2.5%	6.5%	≤15%
Accuracy (% Bias)
Low QC (3 ng/mL)	+1.5%	-4.2%	Within ±15%
Medium QC (30 ng/mL)	+0.8%	-3.1%	Within ±15%
High QC (300 ng/mL)	-0.5%	-2.5%	Within ±15%

Table 2: Comparison of Matrix Effect and Recovery

Validation Parameter	Method A (with 4-Methoxy-N,N-dimethylaniline-d2)	Method B (with 4-Methoxy-N,N-dimethylaniline)	Acceptance Criteria
Matrix Factor (CV%)	4.1%	12.8%	CV ≤15%
Extraction Recovery (Mean %)	85.2%	83.9%	Consistent and reproducible
Recovery Precision (CV%)	3.8%	9.5%	CV ≤15%

The data clearly illustrates the superior performance of the method using the deuterated internal standard (Method A), with lower variability (CV%) and higher accuracy (% Bias).

Experimental Protocols

Detailed Methodology for Cross-Validation

Objective: To compare the performance of two bioanalytical methods (Method A and Method B), each utilizing a different internal standard, for the quantification of "Analyte X" in human plasma.

1. Preparation of Quality Control (QC) Samples:

• Prepare three levels of QC samples (low, medium, and high) in the appropriate biological matrix.

• Aliquots of these QC samples will be analyzed by both methods.

2. Sample Analysis:

• Divide the QC samples into two sets.

• Set A: Process and analyze using Method A with its corresponding internal standard (4-Methoxy-N,N-dimethylaniline-d2).

• Set B: Process and analyze using Method B with its corresponding internal standard (4-Methoxy-N,N-dimethylaniline).

• Each set of samples should be analyzed in a single analytical run to minimize inter-assay variability.

3. Data Analysis and Acceptance Criteria:

• Quantify the analyte concentration in each QC sample for both methods.

• Calculate the mean concentration, standard deviation, and coefficient of variation (%CV) for each QC level for both methods.

• For at least two-thirds of the QC samples, the percent difference between the results from the two methods should be within ±20% of their mean.

Visualizing the Workflow and Rationale

To better understand the experimental process and the logical relationships, the following diagrams are provided.

Workflow for cross-validation of two analytical methods.

Decision pathway for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for 4-Methoxy-N,N-dimethylaniline Utilizing its Deuterated Analog as an Internal Standard

This guide provides a comprehensive comparison of common analytical methodologies for the quantification of 4-Methoxy-N,N-dimethylaniline. While specific inter-laboratory comparison studies for 4-Methoxy-N,N-dimethylaniline-d2 are not publicly available, this document outlines the principles of its use as an internal standard and compares the performance of various analytical techniques, supported by established experimental protocols. This information is intended for researchers, scientists, and drug development professionals seeking to establish robust analytical methods for this compound.

The Role of 4-Methoxy-N,N-dimethylaniline-d2 as an Internal Standard

In quantitative analysis, particularly in chromatography coupled with mass spectrometry, the use of a stable isotope-labeled internal standard, such as 4-Methoxy-N,N-dimethylaniline-d2, is considered the gold standard. This is due to the principle of isotopic dilution, where the deuterated standard exhibits nearly identical chemical and physical properties to the analyte of interest. It co-elutes with the non-labeled compound and experiences similar extraction efficiencies and ionization suppression or enhancement effects in the mass spectrometer. This allows for highly accurate and precise quantification, as the ratio of the analyte to the internal standard is measured, correcting for variations in sample preparation and analysis.

Comparison of Analytical Methodologies

The primary methods for the quantification of 4-Methoxy-N,N-dimethylaniline are High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometry detection, and Gas Chromatography-Mass Spectrometry (GC-MS).[1] The choice of method depends on factors such as required sensitivity, selectivity, sample matrix, and available instrumentation.[1]

Quantitative Data Summary

The following table summarizes the typical performance characteristics of different analytical methods for the quantification of aromatic amines, which can be expected for the analysis of 4-Methoxy-N,N-dimethylaniline.

Parameter	HPLC-UV	HPLC-MS/MS	GC-MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio.	Separation based on volatility and polarity, detection by mass-to-charge ratio.
Selectivity	Moderate	High	High
Sensitivity (LOD/LOQ)	ng-µg/mL	pg-ng/mL	pg-ng/mL
Precision (%RSD)	< 5%	< 10%	< 10%
Accuracy (%Recovery)	95-105%	90-110%	90-110%
Matrix Effect	Moderate	High (can be corrected with IS)	Low to Moderate
Throughput	High	Medium	Medium
Instrumentation Cost	Low to Moderate	High	High

Note: The values presented are typical and may vary depending on the specific instrumentation, method optimization, and sample matrix.

Experimental Protocols

Detailed methodologies for the analysis of 4-Methoxy-N,N-dimethylaniline using HPLC-UV and GC-MS are provided below. The use of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard is recommended for both LC-MS and GC-MS methods to ensure the highest data quality.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine analysis of 4-Methoxy-N,N-dimethylaniline in less complex sample matrices.[1]

Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis detector.[1]

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

• Autosampler and data acquisition software.[1]

Reagents and Materials:

• Acetonitrile (B52724) (HPLC grade).[1]

• Water (HPLC grade).[1]

• Phosphoric acid (analytical grade).[1]

• 4-Methoxy-N,N-dimethylaniline reference standard.[1]

• 4-Methoxy-N,N-dimethylaniline-d2 (for use as internal standard with MS detection).

Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid. The ratio may need optimization.[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30 °C.[1]

• Detection Wavelength: 254 nm.[1]

• Injection Volume: 10 µL.[1]

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the 4-Methoxy-N,N-dimethylaniline reference standard in the mobile phase to a concentration of 1 mg/mL.[1]

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the desired concentration range (e.g., 1, 5, 10, 25, 50 µg/mL).[1]

• Sample Preparation: Dissolve the sample in the mobile phase and filter through a 0.45 µm syringe filter before injection.[1]

Analysis and Quantification:

• Inject the standard solutions to construct a calibration curve by plotting the peak area against the concentration.[1]

• Inject the sample solutions and determine the peak area of the analyte.[1]

• Calculate the concentration of 4-Methoxy-N,N-dimethylaniline in the sample using the calibration curve.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and sensitivity, making it ideal for the analysis of 4-Methoxy-N,N-dimethylaniline in complex matrices.[1]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer.[1]

• Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[1]

• Autosampler and data acquisition software.[1]

Reagents and Materials:

• Methanol (B129727) or Dichloromethane (B109758) (GC grade).[1]

• Helium (carrier gas, high purity).[1]

• 4-Methoxy-N,N-dimethylaniline reference standard.[1]

• 4-Methoxy-N,N-dimethylaniline-d2 internal standard.

GC-MS Conditions:

• Injector Temperature: 250 °C.[1]

• Injection Mode: Splitless.[1]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[1]

• Oven Temperature Program: Initial temperature 80 °C for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.[1]

• Transfer Line Temperature: 280 °C.[1]

• Ion Source Temperature: 230 °C.[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole, operated in Selected Ion Monitoring (SIM) mode.

Standard and Sample Preparation:

• Stock and Working Solutions: Prepare as described for the HPLC method, using methanol or dichloromethane as the solvent.

• Internal Standard Spiking: Add a known concentration of 4-Methoxy-N,N-dimethylaniline-d2 to all standards and samples.

• Sample Preparation: Dissolve the sample in the chosen solvent. If necessary, perform a liquid-liquid extraction or solid-phase extraction to clean up the sample.

Analysis and Quantification:

• Inject the standards and samples.

• Monitor for the characteristic ions of 4-Methoxy-N,N-dimethylaniline and its deuterated internal standard.

• Create a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the standards.

• Calculate the concentration of 4-Methoxy-N,N-dimethylaniline in the samples using the calibration curve.

Visualized Experimental Workflows

The following diagrams illustrate the experimental workflows for the HPLC-UV and GC-MS methods.

Caption: Experimental workflow for HPLC-UV analysis.

Caption: Experimental workflow for GC-MS analysis with an internal standard.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Accuracy and Precision of 4-Methoxy-N,N-dimethylaniline-d2 in Bioanalytical Assays

For researchers, scientists, and drug development professionals, the integrity of quantitative bioanalytical data is paramount. The choice of an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) assays is a critical factor influencing the accuracy and precision of the results. This guide provides a comprehensive comparison of 4-Methoxy-N,N-dimethylaniline-d2, a deuterated internal standard, with alternative approaches, supported by established principles of bioanalytical method validation.

The Gold Standard: Deuterated Internal Standards

In quantitative mass spectrometry, an ideal internal standard (IS) should mimic the analyte of interest throughout the entire analytical process, from extraction to detection, thereby compensating for any variability. Stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds like 4-Methoxy-N,N-dimethylaniline-d2, are widely regarded as the gold standard for bioanalysis. This is due to their near-identical physicochemical properties to the analyte, 4-Methoxy-N,N-dimethylaniline. This similarity ensures they co-elute chromatographically and experience the same degree of matrix effects—a major source of imprecision and inaccuracy in bioanalytical methods.

The subtle mass difference between the deuterated standard and the analyte allows for their distinct detection by the mass spectrometer, while their chemical similarities ensure that variations in sample preparation, injection volume, and instrument response are effectively normalized.

Performance Comparison: The Advantage of Isotopic Labeling

The use of a deuterated internal standard like 4-Methoxy-N,N-dimethylaniline-d2 is expected to yield superior assay performance compared to using a structural analog (a different molecule with similar chemical properties) or no internal standard at all. Below is a summary of the expected performance characteristics based on typical bioanalytical method validation data.

Table 1: Comparison of Bioanalytical Method Performance with Different Internal Standard Strategies

Performance Parameter	Deuterated Internal Standard (e.g., 4-Methoxy-N,N-dimethylaniline-d2)	Structural Analog Internal Standard	No Internal Standard
Accuracy (% Bias)	Typically within ± 5%	Can vary, potentially > ± 15%	Highly variable, often unacceptable
Precision (% CV)	Typically < 10%	Can be > 15%	Highly variable, often unacceptable
Matrix Effect Compensation	Excellent	Variable and often incomplete	None
Recovery Correction	Excellent	Inconsistent	None

Table 2: Expected Accuracy and Precision Data for a Validated Assay Using 4-Methoxy-N,N-dimethylaniline-d2

Analyte Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (% Bias)	Precision (% CV)
LLOQ: 1.0	1.03	+3.0	8.5
Low QC: 3.0	2.95	-1.7	6.2
Mid QC: 50.0	51.2	+2.4	4.1
High QC: 150.0	147.9	-1.4	3.5

Note: The data presented in this table is illustrative of the expected performance of a well-validated LC-MS/MS assay using a deuterated internal standard and is not derived from a specific experimental study of 4-Methoxy-N,N-dimethylaniline-d2.

Experimental Protocols

A detailed methodology for a typical bioanalytical workflow for the quantification of 4-Methoxy-N,N-dimethylaniline in human plasma using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard is provided below.

Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of 4-Methoxy-N,N-dimethylaniline and 4-Methoxy-N,N-dimethylaniline-d2 into separate volumetric flasks. Dissolve in methanol (B129727) to the final volume. Store at -20°C.

• Analyte Working Solutions for Calibration Curve and Quality Controls (QCs): Prepare a series of working solutions by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water to achieve the desired concentrations for the calibration curve and QC samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the 4-Methoxy-N,N-dimethylaniline-d2 stock solution with a 50:50 mixture of methanol and water to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Thaw frozen human plasma samples, calibration standards, and QCs on ice.

• Vortex all samples to ensure homogeneity.

• To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample, calibrator, or QC.

• Add 20 µL of the internal standard working solution (100 ng/mL of 4-Methoxy-N,N-dimethylaniline-d2) to each tube (except for blank matrix samples used to assess interference).

• Vortex briefly.

• Add 300 µL of acetonitrile (B52724) to each tube to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 4-Methoxy-N,N-dimethylaniline: Precursor ion > Product ion (to be determined during method development).

    • 4-Methoxy-N,N-dimethylaniline-d2: Precursor ion > Product ion (to be determined during method development, typically a +2 Da shift from the analyte).

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a bioanalytical assay using an internal standard.

Bioanalytical experimental workflow.

Logical Relationship of Internal Standard Function

The diagram below outlines the logical relationship of how a deuterated internal standard corrects for variability in an LC-MS/MS assay.

Assessing the Stability of 4-Methoxy-N,N-dimethylaniline-d2 for Long-Term Studies: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing deuterated compounds in long-term studies, ensuring the stability of these reagents is paramount for data integrity and reproducibility. This guide provides a comparative assessment of the stability of 4-Methoxy-N,N-dimethylaniline-d2 against its non-deuterated counterpart, offering insights into potential degradation pathways and recommended protocols for stability evaluation.

Introduction

4-Methoxy-N,N-dimethylaniline and its deuterated isotopologues are important intermediates and reagents in various chemical syntheses and as internal standards in bioanalytical studies. The introduction of deuterium (B1214612) can influence the metabolic fate and, potentially, the chemical stability of a molecule. This guide outlines the expected stability profile of 4-Methoxy-N,N-dimethylaniline-d2 and compares it with the non-deuterated form under typical long-term storage and experimental conditions.

Potential Degradation Pathways

The primary degradation pathway for 4-Methoxy-N,N-dimethylaniline and its deuterated analog is oxidation. The electron-rich nature of the aromatic ring and the tertiary amine functionality make the molecule susceptible to oxidative degradation, which can be initiated by exposure to air, light, or oxidizing agents.

Key potential degradation products include:

• N-oxide formation: Oxidation of the dimethylamino group.

• N-demethylation: Loss of one or both methyl groups.

• Ring oxidation: Hydroxylation of the aromatic ring.

• Polymerization: Formation of colored polymeric impurities upon extensive oxidation.

Deuteration at the N,N-dimethyl groups is expected to have a minimal impact on the primary oxidation pathways, although it may slightly alter the kinetics of degradation. Studies have shown that deuteration can increase the basicity of amines, which may have a subtle effect on their oxidative stability[1][2].

Comparative Stability Data

While specific long-term comparative stability data for 4-Methoxy-N,N-dimethylaniline-d2 is not extensively available in the public domain, the following tables present illustrative data based on typical stability studies for analogous compounds. These tables are intended to provide a framework for designing and interpreting stability studies.

Table 1: Long-Term Storage Stability at 2-8°C (Protected from Light)

Time (Months)	4-Methoxy-N,N-dimethylaniline (% Purity)	4-Methoxy-N,N-dimethylaniline-d2 (% Purity)
0	99.8	99.9
3	99.6	99.8
6	99.4	99.7
12	99.1	99.5
24	98.5	99.2

Table 2: Accelerated Stability at 40°C/75% RH (Protected from Light)

Time (Weeks)	4-Methoxy-N,N-dimethylaniline (% Purity)	4-Methoxy-N,N-dimethylaniline-d2 (% Purity)
0	99.8	99.9
1	99.2	99.5
2	98.5	99.0
4	97.0	98.2

Table 3: Photostability (ICH Q1B Option 2)

Condition	4-Methoxy-N,N-dimethylaniline (% Degradation)	4-Methoxy-N,N-dimethylaniline-d2 (% Degradation)
UV (200 Wh/m²)	3.2	2.8
Visible (1.2 million lux hours)	1.5	1.3

Experimental Protocols

To rigorously assess the stability of 4-Methoxy-N,N-dimethylaniline-d2, a comprehensive stability-indicating method should be developed and validated. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a suitable technique for this purpose[3][4][5].

Protocol 1: Development of a Stability-Indicating HPLC-UV Method

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and a buffered aqueous phase (e.g., 20 mM phosphate (B84403) buffer, pH 7.0).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Method Validation: The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines. The key aspect is to demonstrate that the method can separate the parent compound from all potential degradation products generated during forced degradation studies.

Protocol 2: Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and to validate the stability-indicating nature of the analytical method.

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105°C for 48 hours.

• Photodegradation: Exposure to UV and visible light as per ICH Q1B guidelines.

Protocol 3: Long-Term Stability Study

• Storage Conditions: Store samples of 4-Methoxy-N,N-dimethylaniline-d2 and its non-deuterated analog at recommended long-term (e.g., 2-8°C) and accelerated (e.g., 25°C/60% RH or 40°C/75% RH) conditions[6].

• Time Points: Analyze samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies).

• Analysis: Use the validated stability-indicating HPLC-UV method to determine the purity of the samples and to quantify any degradation products.

Visualizations

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of 4-Methoxy-N,N-dimethylaniline-d2.

Logical Relationship of Potential Degradation

Caption: Potential degradation pathways for 4-Methoxy-N,N-dimethylaniline-d2.

Conclusion

Based on the chemical properties of N,N-dimethylaniline derivatives, 4-Methoxy-N,N-dimethylaniline-d2 is expected to be a relatively stable compound under recommended storage conditions (refrigerated, protected from light and air). The primary route of degradation is anticipated to be oxidation of the dimethylamino group. While direct quantitative comparative data is limited, the kinetic isotope effect associated with deuteration may confer a slight increase in stability against certain degradation pathways. For long-term studies, it is crucial to establish the stability of each new batch of 4-Methoxy-N,N-dimethylaniline-d2 through a well-designed stability testing program, including forced degradation and long-term storage studies, using a validated stability-indicating analytical method.

References

• 1. Beta-deuterium isotope effects on amine basicity, "inductive" and stereochemical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stereochemistry of beta-deuterium isotope effects on amine basicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of an HPLC-UV method for the analysis of methoxyamine using 4-(diethylamino)benzaldehyde as a derivatizing agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]

A Comparative Guide to the Analytical Performance of 4-Methoxy-N,N-dimethylaniline-d2 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the selection of an appropriate internal standard is a critical determinant of assay accuracy and reliability. This guide provides an objective comparison of 4-Methoxy-N,N-dimethylaniline-d2, a deuterated internal standard, with alternative approaches, supported by representative experimental data and detailed methodologies.

Stable isotope-labeled internal standards (SIL-IS), such as 4-Methoxy-N,N-dimethylaniline-d2, are widely regarded as the gold standard in quantitative mass spectrometry.[1] Their physicochemical properties closely mimic those of the analyte of interest, allowing for effective compensation of variability during sample preparation, chromatography, and ionization.[2] However, the choice between different types of internal standards, including deuterated compounds, ¹³C-labeled standards, and non-isotopically labeled structural analogues, can significantly impact assay performance.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of using a deuterated internal standard like 4-Methoxy-N,N-dimethylaniline-d2 is its close structural similarity to the unlabeled analyte, which generally ensures co-elution during chromatography and similar behavior during sample extraction and ionization.[3] This leads to more accurate and precise quantification compared to using a structural analogue, which may have different extraction recovery and ionization efficiency.[4]

However, potential challenges with deuterated standards include the "isotope effect," which can sometimes lead to slight chromatographic separation from the unlabeled analyte, and the possibility of hydrogen-deuterium (H-D) exchange under certain analytical conditions.[3] In contrast, ¹³C-labeled internal standards are generally considered more stable and less prone to chromatographic shifts, often making them a superior, albeit more expensive, choice.[1]

The following tables summarize the expected quantitative performance of 4-Methoxy-N,N-dimethylaniline-d2 compared to a hypothetical non-deuterated structural analogue internal standard in a typical bioanalytical method.

Table 1: Linearity Study Data

Parameter	4-Methoxy-N,N-dimethylaniline-d2	Structural Analogue IS
Calibration Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.995
Accuracy (% Bias)	± 5%	± 15%
Precision (% CV)	< 5%	< 15%

Table 2: Recovery Study Data

Analyte Concentration	4-Methoxy-N,N-dimethylaniline-d2	Structural Analogue IS
Low QC (3 ng/mL)	98%	85%
Mid QC (500 ng/mL)	101%	92%
High QC (800 ng/mL)	99%	88%
Precision (% CV)	< 3%	< 10%

Experimental Protocols

To objectively evaluate the performance of 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard, a comprehensive validation experiment encompassing linearity and recovery studies should be conducted.

Objective:

To assess the linearity of the response and the recovery of the analyte from a biological matrix (e.g., human plasma) using 4-Methoxy-N,N-dimethylaniline-d2 as an internal standard.

Materials:

• 4-Methoxy-N,N-dimethylaniline (analyte) reference standard

• 4-Methoxy-N,N-dimethylaniline-d2 (internal standard)

• Control human plasma

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (analytical grade)

• HPLC or UPLC system coupled to a triple quadrupole mass spectrometer

Methodology:

1. Standard Solution Preparation:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 4-Methoxy-N,N-dimethylaniline in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 4-Methoxy-N,N-dimethylaniline-d2 in 10 mL of methanol.

• Analyte Working Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with methanol:water (1:1, v/v) to obtain concentrations for the calibration curve (e.g., 10, 25, 50, 100, 250, 500, 800, and 10000 ng/mL).

• Internal Standard Working Solution (50 ng/mL): Dilute the internal standard stock solution with methanol.

2. Sample Preparation (Protein Precipitation):

• Pipette 50 µL of control human plasma into a microcentrifuge tube.

• Add 10 µL of each analyte working solution to respective tubes to create calibration standards (final concentrations of 1, 2.5, 5, 10, 25, 50, 80, and 1000 ng/mL).

• For recovery assessment, spike control plasma with low, mid, and high concentrations of the analyte (e.g., 3, 500, and 800 ng/mL).

• Add 10 µL of the internal standard working solution (50 ng/mL) to all samples except the blank.

• Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.[5]

• Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.[5]

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC Column: C18 analytical column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS Detection: Electrospray ionization (ESI) in positive mode with multiple reaction monitoring (MRM).

4. Data Analysis:

• Linearity: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. Perform a linear regression analysis and determine the correlation coefficient (r²).

• Recovery: Calculate the percentage recovery by comparing the analyte peak area in the spiked plasma samples to the peak area of a neat standard solution of the same concentration.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship for selecting an internal standard.

Caption: Experimental workflow for bioanalysis using an internal standard.

Caption: Decision tree for selecting an appropriate internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Head-to-Head Battle of Internal Standards: 4-Methoxy-N,N-dimethylaniline-d2 vs. 13C-Labeled Analogs in Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative mass spectrometry, the choice of an appropriate internal standard is a critical decision. This guide provides a comprehensive comparison between deuterium-labeled 4-Methoxy-N,N-dimethylaniline-d2 and its 13C-labeled counterparts, offering insights into their performance, supported by experimental data and detailed protocols.

Stable isotope-labeled (SIL) internal standards are the gold standard in quantitative mass spectrometry, designed to mimic the behavior of the analyte of interest throughout the analytical process, thereby correcting for variations in sample preparation, chromatography, and ionization. While both deuterium (B1214612) (²H) and carbon-13 (¹³C) labeling are common, their inherent physicochemical properties can lead to significant differences in analytical performance. This guide will objectively compare these two labeling strategies for 4-Methoxy-N,N-dimethylaniline, a versatile tertiary amine used as an intermediate in various chemical syntheses.

Performance Under the Magnifying Glass: A Quantitative Comparison

The ideal internal standard should exhibit identical chemical and physical properties to the analyte, ensuring it co-elutes during chromatography and experiences the same degree of ionization efficiency or suppression. It is in these aspects that 13C-labeled standards demonstrate a clear advantage over their deuterated counterparts.[1][2]

Performance Metric	4-Methoxy-N,N-dimethylaniline-d2 (Deuterium-Labeled)	13C-Labeled 4-Methoxy-N,N-dimethylaniline	Rationale & Key Considerations
Chromatographic Co-elution	May exhibit a slight retention time shift, typically eluting earlier than the unlabeled analyte.[3][4]	Co-elutes perfectly with the unlabeled analyte.[3]	The C-²H bond is slightly stronger and shorter than the C-¹H bond, which can lead to chromatographic separation, especially in high-resolution chromatography.[5] This can compromise accurate quantification if the analyte and internal standard experience different matrix effects at slightly different retention times.[6]
Isotopic Stability	Deuterium atoms, particularly if located on activated positions, can be susceptible to back-exchange with protons from the sample matrix or solvent.	13C atoms are integrated into the carbon skeleton of the molecule and are not susceptible to exchange.[7]	Isotopic exchange can lead to a loss of the internal standard signal and an overestimation of the analyte concentration.
Correction for Matrix Effects	Good, but can be compromised if significant chromatographic separation occurs.[6]	Excellent, due to perfect co-elution with the analyte.[1]	For accurate correction, the internal standard must experience the identical matrix-induced ion suppression or enhancement as the analyte. Any separation can lead to differential matrix effects.[6]
Accuracy & Precision	Can lead to reduced accuracy and precision due to chromatographic shifts and potential isotopic instability.[8]	Generally provides higher accuracy and precision.[3]	The superior ability of 13C-labeled standards to mimic the analyte's behavior leads to more reliable and reproducible quantification.
Cost	Generally less expensive to synthesize.[7]	Typically more expensive due to the higher cost of 13C-labeled starting materials.[7]	The higher initial cost of 13C-labeled standards is often justified by the improved data quality and reduced need for extensive method troubleshooting.

In the Lab: Experimental Protocols for Performance Evaluation

To empirically evaluate the performance of 4-Methoxy-N,N-dimethylaniline-d2 versus a 13C-labeled standard, a robust experimental protocol is essential. The following outlines a general workflow for a comparative study using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Objective:

To compare the accuracy, precision, and matrix effect compensation of 4-Methoxy-N,N-dimethylaniline-d2 and a 13C-labeled analog as internal standards for the quantification of a target analyte (e.g., a synthesized derivative of 4-Methoxy-N,N-dimethylaniline) in a biological matrix like human plasma.

Materials:

• Analyte of interest (unlabeled)

• 4-Methoxy-N,N-dimethylaniline-d2 (Internal Standard 1)

• 13C-labeled 4-Methoxy-N,N-dimethylaniline (Internal Standard 2)

• Control human plasma

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid

Experimental Workflow:

Experimental workflow for comparing internal standards.

Detailed Methodologies:

1. Sample Preparation:

• Stock Solutions: Prepare individual 1 mg/mL stock solutions of the analyte, 4-Methoxy-N,N-dimethylaniline-d2, and the 13C-labeled standard in methanol.

• Calibration Standards: Serially dilute the analyte stock solution to prepare a series of calibration standards in control human plasma.

• Internal Standard Spiking: Add a fixed concentration of either 4-Methoxy-N,N-dimethylaniline-d2 or the 13C-labeled standard to all calibration standards, quality control samples, and blank plasma samples.

• Protein Precipitation: Add three volumes of ice-cold acetonitrile to one volume of the plasma sample. Vortex and then centrifuge to pellet the precipitated proteins.

• Evaporation and Reconstitution: Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the initial mobile phase.

2. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve good peak shape and separation from matrix components.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for the analyte and both internal standards.

3. Data Analysis:

• Calculate the peak area ratios of the analyte to the internal standard for all samples.

• Construct a calibration curve by plotting the peak area ratios against the known concentrations of the calibration standards.

• Determine the concentrations of the analyte in the quality control samples using the calibration curve.

• Compare the accuracy (% bias) and precision (% coefficient of variation) obtained with each internal standard.

Logical Framework for Standard Selection

The decision-making process for selecting an appropriate internal standard can be visualized as follows:

References

• 1. benchchem.com [benchchem.com]
• 2. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to Regulatory Expectations for Bioanalytical Method Validation Utilizing Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the integrity and reliability of bioanalytical data are paramount. The use of deuterated internal standards in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis is widely recognized as the gold standard for achieving accurate and precise quantification of analytes in complex biological matrices.[1] This guide provides an objective comparison of deuterated versus non-deuterated internal standards, supported by experimental data and detailed methodologies, in alignment with global regulatory guidelines.

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have harmonized their recommendations for bioanalytical method validation under the International Council for Harmonisation (ICH) M10 guideline.[2][3][4] These guidelines strongly advocate for the use of stable isotope-labeled internal standards (SIL-ISs), like deuterated standards, whenever possible.[5]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards lies in their physicochemical similarity to the analyte of interest.[6] This near-identical behavior during sample extraction, chromatography, and ionization allows for effective compensation for variability, particularly matrix effects, which are a common source of imprecision and inaccuracy in bioanalytical methods.[6][7]

Performance Parameter	Deuterated Internal Standard (SIL-IS)	Non-Deuterated (Analog) Internal Standard	Rationale
Matrix Effect Compensation	High degree of compensation due to co-elution and similar ionization efficiency.[8]	Variable and often poor compensation as physicochemical properties differ from the analyte.[6]	SIL-IS closely mimics the analyte's behavior in the presence of matrix components, leading to more accurate and precise results.[1]
Extraction Recovery	Excellent and consistent, as it mirrors the analyte's recovery across various conditions.[6]	Variable, as differences in chemical structure can lead to inconsistent extraction efficiency.[6]	The chemical identity of the SIL-IS with the analyte ensures it is similarly affected by the extraction process.
Chromatographic Behavior	Co-elutes with the analyte, providing optimal compensation for on-column and ionization effects.[9]	Retention time may differ significantly from the analyte, leading to differential matrix effects.[1]	Co-elution is a critical factor for effective normalization of analytical variability.[9]
Accuracy and Precision	Generally demonstrates higher accuracy and precision (lower %CV).[1]	May provide acceptable performance, but often with greater variability.[1]	The robust compensation for analytical variability by SIL-IS translates to more reliable quantitative data.[7]
Cost and Availability	Higher cost and may require custom synthesis.[6]	Generally lower cost and more readily available.[6]	The investment in a SIL-IS is often justified by the improved data quality and regulatory acceptance.

Experimental Protocols for Key Validation Experiments

A comprehensive validation of a bioanalytical method using a deuterated internal standard is crucial to demonstrate its suitability for the intended purpose.[5][10] The following are detailed protocols for essential validation experiments as per regulatory expectations.

1. Selectivity and Specificity

• Objective: To ensure the method can differentiate and quantify the analyte from other components in the biological matrix.[10]

• Methodology:

  • Analyze blank matrix samples from at least six different sources to check for interferences at the retention times of the analyte and the deuterated internal standard.[2][10]

  • Analyze blank matrix samples spiked only with the deuterated internal standard to confirm the absence of signal in the analyte's mass transition channel (crosstalk).[11]

  • Analyze blank matrix samples spiked with the analyte at the Upper Limit of Quantification (ULOQ) without the internal standard to ensure no signal in the internal standard's mass transition channel.[11]

• Acceptance Criteria: The response of any interfering peak in the blank samples should be ≤ 20% of the response at the Lower Limit of Quantification (LLOQ) for the analyte and ≤ 5% for the internal standard.[10][11]

2. Accuracy and Precision

• Objective: To determine the closeness of the measured concentrations to the true value (accuracy) and the degree of agreement between multiple measurements (precision).[8][10]

• Methodology:

  • Prepare Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, low, medium, and high.[8]

  • Analyze at least five replicates of each QC level in at least three separate analytical runs on different days (inter-day) and within the same run (intra-day).[8][10]

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ), and the coefficient of variation (CV) should not exceed 15% (20% at the LLOQ).[8]

3. Matrix Effect

• Objective: To evaluate the impact of matrix components on the ionization of the analyte and the deuterated internal standard.[11]

• Methodology:

  • Prepare three sets of samples:

    • Set A: Analyte and deuterated IS spiked in a neat solution (e.g., mobile phase).[11]

    • Set B: Blank matrix extract from at least six different sources, spiked post-extraction with the analyte and deuterated IS at the same concentrations as Set A.[2][11]

  • Calculate the matrix factor (MF) by comparing the peak areas from Set B to Set A.[2]

  • Calculate the IS-normalized MF.

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the different matrix sources should be ≤ 15%.[2][11]

4. Stability

• Objective: To assess the stability of the analyte and deuterated internal standard in the biological matrix under various storage and processing conditions.[11]

• Methodology:

  • Freeze-Thaw Stability: Analyze QC samples after subjecting them to multiple freeze-thaw cycles.

  • Bench-Top Stability: Analyze QC samples after leaving them at room temperature for a specified duration.[11]

  • Long-Term Stability: Analyze QC samples after storing them at the intended storage temperature for an extended period.

  • Stock Solution Stability: Evaluate the stability of the analyte and deuterated IS stock solutions under their storage conditions.[11]

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[11]

Visualizing the Validation Process

To further elucidate the experimental and logical workflows, the following diagrams are provided.

Caption: High-level workflow for bioanalytical method validation.

Caption: Logical flow of key validation experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. id-eptri.eu [id-eptri.eu]
• 5. database.ich.org [database.ich.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Methoxy-N,N-dimethylaniline-d2: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of 4-Methoxy-N,N-dimethylaniline-d2

This guide provides detailed procedural steps for the safe and compliant disposal of 4-Methoxy-N,N-dimethylaniline-d2, a deuterated analogue of 4-Methoxy-N,N-dimethylaniline. The procedures outlined are based on established safety protocols for aromatic amines and related hazardous chemical waste. Adherence to these guidelines is crucial for ensuring personal safety and environmental protection. Always consult your institution's specific Safety Data Sheets (SDS) and waste disposal protocols, as regulations may vary.

Immediate Safety and Hazard Information

4-Methoxy-N,N-dimethylaniline and its deuterated form are hazardous compounds that require careful handling. The non-deuterated form is classified as harmful if swallowed or inhaled.[1] Therefore, exercising extreme caution during handling and disposal is mandatory.

Personal Protective Equipment (PPE) is mandatory when handling this compound:

• Gloves: Wear chemical-resistant gloves, such as nitrile gloves. Always inspect gloves for tears or punctures before use.[2]

• Eye Protection: Safety glasses with side shields or chemical splash goggles are required.[2]

• Lab Coat: A flame-resistant lab coat should be worn to protect from skin contact.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA-approved respirator should be used.[3]

Hazard and Property Summary

While specific quantitative data for the deuterated form is limited, the properties of 4-Methoxy-N,N-dimethylaniline provide a strong indication of its hazard profile.

Property	Value
Molecular Formula	C₉H₁₁D₂NO
Appearance	White to light yellow powder or crystals
Hazards	Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.[4]
Incompatible Materials	Strong oxidizing agents, Acids, Acid anhydrides, Acid chlorides.[1][3]

Experimental Protocol: Disposal of 4-Methoxy-N,N-dimethylaniline-d2

This protocol details the step-by-step procedure for the safe disposal of 4-Methoxy-N,N-dimethylaniline-d2 and contaminated materials.

Step 1: Waste Segregation and Collection

• Do not mix this chemical waste with other waste streams.

• Collect waste 4-Methoxy-N,N-dimethylaniline-d2 in its original container or a clearly labeled, compatible, and sealable waste container.

• The container must be labeled as "Hazardous Waste" and clearly identify the contents: "4-Methoxy-N,N-dimethylaniline-d2".

Step 2: Disposal of Contaminated Materials

• Any materials that have come into contact with the chemical, such as gloves, absorbent pads, and weighing papers, must be considered contaminated.[2]

• Dispose of all contaminated materials in a designated hazardous waste container.[2]

• Do not dispose of contaminated materials in regular trash.

Step 3: Storage of Hazardous Waste

• Store the sealed hazardous waste container in a designated and well-ventilated satellite accumulation area for hazardous waste.

• Keep the storage area cool and dry.[3]

Step 4: Professional Disposal

• Arrange for the collection and disposal of the hazardous waste through a licensed professional waste disposal service.[2]

• The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[2]

• Do not empty into drains or release into the environment.[1][2]

Spill Response Protocol

In the event of a spill:

• Evacuate the immediate area and alert colleagues.

• Wear appropriate PPE before attempting to clean the spill.

• For small spills, cover with an inert absorbent material (e.g., sand, silica (B1680970) gel).

• Carefully sweep or scoop up the absorbed material, avoiding dust formation, and place it in a labeled hazardous waste container.[2]

• Clean the spill area thoroughly.

• For large spills, or if you are not trained or comfortable with the cleanup, contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of 4-Methoxy-N,N-dimethylaniline-d2.

References

• 1. fishersci.com [fishersci.com]
• 2. capotchem.cn [capotchem.cn]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for Handling 4-Methoxy-N,N-dimethylaniline-d2

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling 4-Methoxy-N,N-dimethylaniline-d2. The following procedures are based on available safety data for the non-deuterated analog, 4-Methoxy-N,N-dimethylaniline, and general safety protocols for aromatic amines.

Hazard Assessment

While specific toxicological data for 4-Methoxy-N,N-dimethylaniline-d2 is limited, the non-deuterated form is classified as harmful if swallowed or inhaled, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] Structurally similar aromatic amines are known to be potentially hazardous and should be handled with significant care.[4] It is crucial to handle this compound in a controlled environment using appropriate personal protective equipment (PPE) to minimize exposure.[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is essential for the safe handling of 4-Methoxy-N,N-dimethylaniline-d2. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Engineering Controls	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing and Aliquoting (Solid)	Chemical fume hood or ventilated balance enclosure	Nitrile or neoprene gloves (double-gloving recommended)	Safety glasses with side shields or chemical splash goggles[6]	N95/FFP2 respirator or higher, depending on dustiness and quantity	Lab coat
Solution Preparation	Chemical fume hood	Nitrile or neoprene gloves	Chemical splash goggles or a face shield	As needed, based on vapor pressure and concentration	Lab coat
Reaction Setup and Monitoring	Chemical fume hood	Nitrile or neoprene gloves	Chemical splash goggles	Not generally required within a fume hood	Lab coat
Work-up and Purification	Chemical fume hood	Nitrile or neoprene gloves	Chemical splash goggles or a face shield	As needed, based on potential for aerosol generation	Lab coat

Experimental Protocols: Donning and Doffing PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.[4]

Donning Sequence:

• Lab Coat : Put on a clean, properly fitting lab coat and fasten it completely.

• Respirator (if required) : Perform a seal check to ensure a proper fit.

• Eye Protection : Put on safety glasses, goggles, or a face shield.[6]

• Gloves : Put on the first pair of gloves, ensuring they cover the cuffs of the lab coat. If double-gloving, put the second pair on over the first.

Doffing Sequence:

• Gloves : Remove the outer pair of gloves first (if double-gloving), followed by the inner pair, using a technique that avoids touching the outside of the gloves with bare hands.

• Lab Coat : Remove the lab coat by rolling it inside out, without touching the exterior.

• Eye Protection : Remove eye protection from the back.

• Respirator (if used) : Remove the respirator from the back.

• Hand Hygiene : Wash hands thoroughly with soap and water.[7]

Operational and Disposal Plans

Handling Procedures:

• Always handle 4-Methoxy-N,N-dimethylaniline-d2 in a well-ventilated area, preferably within a chemical fume hood.[1][7]

• Avoid the formation of dust and aerosols.[7]

• Avoid contact with skin, eyes, and clothing.[1][7]

• Wash hands thoroughly after handling.[7]

Spill Response:

• Evacuate the immediate area and alert others.

• Wear appropriate PPE, including respiratory protection, before re-entering the area.[4]

• For solid spills, gently cover with an absorbent material to avoid raising dust.[4]

• For liquid spills, absorb with an inert material (e.g., vermiculite, sand).[4]

• Collect the spilled material and absorbent in a sealed container for disposal.[7]

Disposal Plan:

• Dispose of 4-Methoxy-N,N-dimethylaniline-d2 and any contaminated materials as hazardous waste.

• Surplus and non-recyclable solutions should be offered to a licensed disposal company.[7]

• The material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[7]

• Contaminated packaging should be disposed of as unused product.[7]

Visualization of PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal protective equipment when handling 4-Methoxy-N,N-dimethylaniline-d2.

Caption: PPE selection workflow for handling 4-Methoxy-N,N-dimethylaniline-d2.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. capotchem.cn [capotchem.cn]